3-Heptanol

• CAS: 40617-58-1

Core Science & Biosynthesis

Technical Guide: Asymmetric Synthesis of (R)- and (S)-3-Heptanol

Executive Summary & Strategic Analysis

3-Heptanol is a critical chiral secondary alcohol serving as a bioactive pheromone component and a versatile building block for pharmaceutical intermediates. The challenge in its synthesis lies in establishing high enantiomeric excess (ee) while maintaining scalability.

This guide details three distinct methodologies for accessing (R)- and (S)-3-heptanol. The selection of the optimal route depends on the specific requirement: Biocatalytic Reduction is preferred for high-yield single-enantiomer production, while Lipase-Mediated Kinetic Resolution is ideal when both enantiomers are required simultaneously. Asymmetric Transfer Hydrogenation (ATH) serves as a robust non-biological alternative for large-scale batch processing.

Comparative Methodology Matrix

Feature	Method A: Biocatalytic Reduction (ADH)	Method B: Kinetic Resolution (Lipase)	Method C: Noyori ATH (Ru-Catalysis)
Primary Mechanism	Asymmetric reduction of 3-heptanone	Selective acylation of racemic 3-heptanol	Metal-ligand bifunctional reduction
Theoretical Yield	100% (for single enantiomer)	50% (max per enantiomer)	100% (for single enantiomer)
Enantiomeric Excess	Typically >99%	>95-99% (highly dependent on conversion)	90-97%
Key Reagents	KRED/ADH Enzyme, NADPH, Glucose	CAL-B Lipase, Vinyl Acetate	RuCl(p-cymene)[TsDPEN], HCOOH/TEA
Scalability	High (Aqueous/Organic biphasic)	High (Simple filtration)	High (Homogeneous catalysis)
Cost Driver	Enzyme & Cofactor Recycling	Enzyme (Reusable)	Ruthenium Catalyst

Method A: Biocatalytic Asymmetric Reduction (Gold Standard)

This method utilizes Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) to reduce prochiral 3-heptanone. This is the superior method for pharmaceutical applications due to its ability to achieve 100% theoretical yield of a single enantiomer.

Mechanistic Insight

The reaction relies on the hydride transfer from the cofactor (NADH or NADPH) to the carbonyl carbon of 3-heptanone. The stereochemical outcome (R or S) is dictated by the enzyme's binding pocket geometry (Prelog vs. Anti-Prelog rule). To make this economically viable, a cofactor regeneration system (e.g., Glucose Dehydrogenase/Glucose) is coupled to the cycle.

Experimental Protocol

Target: (S)-3-Heptanol (using an Anti-Prelog ADH) Scale: 10 mmol

• Buffer Preparation: Prepare 50 mL of Potassium Phosphate buffer (100 mM, pH 7.0) containing 1 mM Magnesium Sulfate (

  ).

• Substrate Loading: Add 3-heptanone (1.14 g, 10 mmol) to the buffer. Note: If solubility is an issue, add 5% v/v Isopropyl Alcohol (IPA) or DMSO as a co-solvent.

• Cofactor System:

  • Add NADP+ (0.1 mol% relative to substrate).

  • Add Glucose (15 mmol, 1.5 eq) for regeneration.

  • Add Glucose Dehydrogenase (GDH) (50 units).

• Initiation: Add the specific ADH enzyme (e.g., Leifsonia sp. ADH or commercial variant like KRED-P1) (50-100 mg lyophilized powder).

• Incubation: Stir gently at 30°C for 24 hours. Monitor pH and adjust to 7.0 using 1M NaOH (gluconic acid production lowers pH).

• Workup: Extract the reaction mixture 3x with Ethyl Acetate (EtOAc). Dry organic layer over

  and concentrate in vacuo.

Workflow Visualization

Figure 1: Coupled enzymatic cycle showing substrate reduction and cofactor regeneration.

Method B: Lipase-Mediated Kinetic Resolution[1]

When both enantiomers are needed, or when specific ADHs are unavailable, Kinetic Resolution (KR) is the robust alternative. This method exploits the enantioselectivity of lipases (specifically Candida antarctica Lipase B, CAL-B) in transesterification.[1]

Mechanistic Insight

In an organic solvent, CAL-B selectively acetylates one enantiomer (typically the (R)-enantiomer for secondary alcohols) much faster than the other. This leaves the (S)-enantiomer as the unreacted alcohol and the (R)-enantiomer as the acetate ester. These can be easily separated by distillation or column chromatography.

Experimental Protocol

Target: Resolution of Racemic 3-Heptanol Enzyme: Novozym 435 (Immobilized CAL-B)

• Reaction Setup: In a dry flask, dissolve racemic 3-heptanol (1.16 g, 10 mmol) in anhydrous Hexane or MTBE (20 mL). Note: Hydrophobic solvents (high logP) generally preserve lipase activity better than hydrophilic ones.

• Acyl Donor: Add Vinyl Acetate (30 mmol, 3 eq). Why? Vinyl acetate makes the reaction irreversible by releasing vinyl alcohol, which tautomerizes to volatile acetaldehyde.

• Catalysis: Add Novozym 435 (50 mg).

• Monitoring: Stir at 25-30°C. Monitor conversion by GC. Stop the reaction strictly at 50% conversion .

  • Critical Control Point: If reaction proceeds >50%, the optical purity of the remaining alcohol decreases. If <50%, the ester purity is compromised.

• Separation: Filter off the immobilized enzyme (can be reused).

• Purification: Separate (S)-3-heptanol and (R)-3-heptyl acetate via silica gel flash chromatography (Hexane/EtOAc gradient).

• Hydrolysis (Optional): The (R)-acetate can be hydrolyzed (MeOH/K2CO3) to yield (R)-3-heptanol.

Workflow Visualization

Figure 2: Kinetic resolution workflow separating the racemic mixture into alcohol and ester.

Method C: Noyori Asymmetric Transfer Hydrogenation (ATH)

For laboratories equipped for organometallic chemistry, ATH offers a scalable, non-enzymatic route using Ruthenium catalysts.

Mechanistic Insight

The reaction utilizes a "metal-ligand bifunctional" mechanism. The Ruthenium center binds the hydride, while the amine proton of the TsDPEN ligand interacts with the ketone oxygen. This concerted delivery ensures high enantioselectivity.

Experimental Protocol

Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] Target: (R)-3-Heptanol

• Reagent Prep: Prepare an azeotropic mixture of Formic Acid/Triethylamine (5:2 molar ratio). This serves as the hydrogen source.

• Loading: In a Schlenk flask under Argon, dissolve 3-heptanone (10 mmol) in the HCOOH/TEA mixture (3 mL).

• Catalyst Addition: Add the Ru-catalyst (0.5 mol%, 0.05 mmol).

• Reaction: Stir at 28°C for 12-24 hours.

• Quench: Dilute with water and extract with Dichloromethane (DCM).

• Purification: Wash organic phase with saturated

  to remove excess acid. Dry and distill.

Analytical Validation (Self-Validating System)

Trustworthiness in chiral synthesis relies on rigorous analytics. Simple rotation measurements (polarimetry) are insufficient for high-precision work; Chiral GC is required.

Chiral Gas Chromatography Protocol

• Column: Cyclodex-B (Permethylated

  -cyclodextrin) or Rt- DEXsa.

• Carrier Gas: Helium (1.0 mL/min).

• Temperature Program: 40°C (hold 2 min)

  2°C/min 120°C.

• Derivatization (Recommended): Treat a small aliquot of the product with Acetic Anhydride/Pyridine before injection.

  • Why? Acylated secondary alcohols often show superior resolution (

    value) on cyclodextrin columns compared to free alcohols due to enhanced inclusion complex stability.

Data Interpretation Table

Compound	Approx. Retention Time (min)
(S)-3-Heptanol	12.4
(R)-3-Heptanol	12.8
(S)-3-Heptyl Acetate	14.2
(R)-3-Heptyl Acetate	14.9
Note: Retention times vary by column length and flow rate. Inject pure standards or racemate to establish baseline.

References

• Enzymatic Reduction (ADH): Inoue, K., et al. "Purification and Characterization of a Novel Alcohol Dehydrogenase from Leifsonia sp. Strain S749." Applied and Environmental Microbiology, 2005. Link

• Kinetic Resolution (Lipase): Paizs, C., & Toşa, M. I. "Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols." MDPI Molecules, 2021. Link

• Noyori ATH: Myers, A. G. "The Noyori Asymmetric Hydrogenation Reaction." Harvard University Department of Chemistry. Link

• Chiral GC Analysis: Schurig, V. "Separation of enantiomers by gas chromatography." Journal of Chromatography A, 2001. Link

• Analytical Derivatization: González-Sabin, J., et al. "Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis." Journal of Analytical Methods in Chemistry, 2012. Link

Sources

• 1. repository.tudelft.nl [repository.tudelft.nl]

Reaction Mechanism of 3-Heptanol Oxidation: A Technical Guide

Target Product: 3-Heptanone (Ethyl Butyl Ketone) CAS Registry Number (3-Heptanol): 589-82-2 CAS Registry Number (3-Heptanone): 106-35-4

Executive Summary

The oxidation of 3-heptanol (

), a chiral secondary alcohol, to 3-heptanone ( ) is a fundamental transformation in organic synthesis, serving as a model for API intermediate production. While traditional stoichiometric oxidations (Jones, PCC) provide kinetic baselines, modern drug development prioritizes methods that minimize heavy metal contamination and maximize atom economy.

This guide analyzes three distinct mechanistic pathways:

• Chromic Acid Oxidation (Jones): The kinetic standard for mechanism elucidation.

• Swern Oxidation: The laboratory standard for mild, non-metallic synthesis.

• Biocatalytic Dehydrogenation (ADH): The pharmaceutical standard for enantioselective kinetic resolution.

Mechanistic Deep Dive

Pathway A: Chromic Acid Oxidation (Jones Mechanism)

Relevance: Although industrial use is declining due to Cr(VI) toxicity, this mechanism remains the pedagogical standard for understanding oxidation kinetics.

The Mechanism: The reaction proceeds via the formation of a chromate ester, followed by a rate-determining E2-like elimination.

• Esterification: 3-Heptanol attacks the chromic acid (

  ) species formed in situ (from + ), eliminating water to form the alkyl chromate ester. This step is rapid and reversible.

• Elimination (RDS): A base (typically

  in aqueous media) abstracts the -proton from the C3 position. Simultaneously, the C-O double bond forms, and the Cr(VI) species leaves as Cr(IV).

Kinetic Profile:

A primary kinetic isotope effect ( ) is observed if the C3 proton is substituted with deuterium, confirming C-H bond cleavage is rate-limiting.

Figure 1: Kinetic pathway of Chromic Acid oxidation showing the critical chromate ester intermediate.

Pathway B: Swern Oxidation (Activated DMSO)

Relevance: Preferred in medicinal chemistry for preserving acid-sensitive functional groups and avoiding metal scavengers.

The Mechanism: This reaction utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride to form a reactive sulfonium species.[1][2]

• Activation: DMSO attacks oxalyl chloride at -78°C, releasing

  , , and to form the electrophilic chlorodimethylsulfonium ion.

• Alkoxysulfonium Formation: The hydroxyl oxygen of 3-heptanol attacks the sulfur center, releasing chloride.

• Ylide Formation & Decomposition: Triethylamine (

  ) deprotonates the methyl group of the sulfonium intermediate, forming a sulfur ylide.[3] This ylide undergoes an intramolecular 5-membered cyclic elimination to yield 3-heptanone and dimethyl sulfide (DMS).

Critical Control Point: Temperature must be maintained < -60°C during activation to prevent Pummerer rearrangement side reactions.

Figure 2: The Swern cycle. Note the ylide rearrangement which drives the final irreversible step.

Pathway C: Biocatalytic Oxidation (Alcohol Dehydrogenase)

Relevance: Essential for Kinetic Resolution . 3-Heptanol is chiral. Chemical oxidation yields achiral 3-heptanone from a racemic mixture. However, specific ADH enzymes can selectively oxidize the (S)-enantiomer, leaving pure (R)-3-heptanol, or vice versa.

The Mechanism:

• Binding: Enzyme binds

  cofactor and 3-heptanol.

• Coordination: A Zinc ion (

  ) in the active site coordinates the alcohol oxygen, lowering the of the hydroxyl proton.

• Hydride Transfer: The alcohol acts as a hydride donor, transferring

  to the position of the nicotinamide ring of .

• Release: 3-Heptanone is released, and

  must be regenerated (often via a coupled substrate like acetone or a second enzyme).

Comparative Data Analysis

The following table summarizes the thermodynamic and operational parameters for converting 3-heptanol to 3-heptanone.

Parameter	Jones Oxidation	Swern Oxidation	Biocatalysis (ADH)
Active Species			Enzyme-Zn-NAD+ complex
Byproducts	Cr(III) salts (Toxic)	DMS (Malodorous), CO, CO2	NADH (Recyclable)
Stereochemistry	Destructive (Racemic -> Achiral)	Destructive (Racemic -> Achiral)	Enantioselective (Kinetic Resolution)
Atom Economy	Low (Stoichiometric Cr)	Low (Stoichiometric activators)	High (Catalytic)
Temp Range	0°C to 25°C	-78°C to -20°C	25°C to 35°C

Experimental Protocols

Protocol A: Swern Oxidation (Laboratory Standard)

Recommended for synthesizing high-purity 3-heptanone without metal residues.

Reagents:

• Oxalyl Chloride (2.0 equiv)

• DMSO (4.0 equiv)

• 3-Heptanol (1.0 equiv)

• Triethylamine (5.0 equiv)

• Dichloromethane (DCM) (anhydrous)

Workflow:

• Activation: In a flame-dried round-bottom flask under

  , dissolve oxalyl chloride in DCM. Cool to -78°C (dry ice/acetone bath).

• DMSO Addition: Add DMSO dropwise over 15 minutes. Caution: Gas evolution (

  ).[4] Stir for 30 minutes.

• Substrate Addition: Add 3-Heptanol (dissolved in minimal DCM) dropwise. The mixture may become cloudy (alkoxysulfonium salt precipitation). Stir for 45 minutes at -78°C.

• Elimination: Add Triethylamine dropwise. The reaction is exothermic; ensure temp stays < -60°C during addition.

• Warm Up: Remove cooling bath and allow to warm to 0°C over 1 hour.

• Quench: Add saturated

  solution.

• Extraction: Extract aqueous layer with DCM (3x). Wash combined organics with 1M HCl (remove amine), then brine. Dry over

  .

• Purification: Concentrate via rotary evaporation (careful: 3-heptanone bp is ~146°C, do not over-strip). Distillation is preferred for high purity.

Protocol B: Biocatalytic Kinetic Resolution (Green/Chiral)

Recommended for isolating enantiopure (R)-3-heptanol while producing 3-heptanone as a byproduct.

Reagents:

• Racemic 3-Heptanol (50 mM)

• ADH Enzyme (e.g., Lactobacillus kefir ADH)[5]

• NADP+ (0.1 mM)

• Acetone (5% v/v - acts as co-substrate for cofactor regeneration)

• Phosphate Buffer (pH 7.5)

Workflow:

• Suspend ADH and NADP+ in phosphate buffer.

• Add acetone (regenerates NADP+ from NADPH).

• Add racemic 3-heptanol. Incubate at 30°C with orbital shaking (200 rpm).

• Monitor: Use Chiral GC to monitor the consumption of (S)-3-heptanol and formation of 3-heptanone.

• Stop: When (S)-enantiomer is depleted (approx 50% total conversion), extract with Ethyl Acetate.

• Separation: Separate the ketone product from the remaining chiral alcohol via column chromatography.

Figure 3: Workflow for the biocatalytic kinetic resolution of 3-heptanol.

References

• Chemistry Steps. (2021). The Mechanism of Jones Oxidation. Retrieved from [Link]

• Master Organic Chemistry. (2021). The Swern Oxidation: Mechanism and Features. Retrieved from [Link]

• MDPI. (2020). Biocatalytic Oxidation of Alcohols. Catalysts, 10(3), 322. Retrieved from [Link]

• Organic Chemistry Portal. Jones Oxidation. Retrieved from [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]
• 3. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Biocatalytic characterization of an alcohol dehydrogenase variant deduced from Lactobacillus kefir in asymmetric hydrogen transfer - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: 1H and 13C NMR Spectral Analysis of 3-Heptanol

Executive Summary

This technical guide provides a rigorous analysis of the Nuclear Magnetic Resonance (NMR) spectral data for 3-Heptanol (CAS: 589-82-2).[1] It is designed for researchers and analytical chemists requiring definitive structural characterization of secondary alcohols. The guide details the specific chemical shifts (

), splitting patterns, and coupling constants for both proton ( H) and carbon-13 ( C) nuclei, grounded in mechanistic shielding theory.

Chemical Structure and Significance

3-Heptanol is a chiral secondary alcohol with the molecular formula

.[2] Unlike its symmetrical isomer 4-heptanol, 3-heptanol possesses a point group (no internal symmetry), resulting in magnetically distinct environments for all carbon atoms.

Structure:

(Note: IUPAC numbering prioritizes the alcohol position. For this guide, C1-C2 refers to the ethyl chain and C4-C7 refers to the butyl chain relative to the chiral center C3.)

Experimental Methodology

To ensure reproducibility and spectral fidelity, the following acquisition parameters are recommended.

Sample Preparation[3]

• Solvent: Deuterated Chloroform (

  ) is the standard solvent. It minimizes exchange broadening of the hydroxyl proton compared to protic solvents.

• Reference: Tetramethylsilane (TMS,

  ppm) or the residual peak ( ppm, ppm).

• Concentration: ~10-20 mg/mL for

  H NMR; ~50-100 mg/mL for C NMR to improve signal-to-noise ratio for quaternary/methine carbons.

Acquisition Parameters

• Probe Temperature: 298 K (

  ).

• Pulse Sequence:

  • H: Standard single-pulse (zg30).
  • C: Proton-decoupled (zgpg30) to simplify multiplets into singlets.

  • DEPT-135: Recommended to distinguish

    (positive) from (negative) signals.

H NMR Spectral Analysis

The proton spectrum of 3-heptanol is characterized by a distinct methine signal and overlapping alkyl multiplets.

Representative H NMR Data (400 MHz, )

Shift ( , ppm)	Multiplicity	Integral	Assignment	Structural Logic
3.55 - 3.65	Multiplet (tt approx.)	1H	H-3	Methine proton to the hydroxyl group. Deshielded by the electronegative Oxygen.
1.35 - 1.55	Multiplet	4H	H-2, H-4	Methylene protons to the hydroxyl. Diastereotopic nature may cause complex splitting.
1.20 - 1.35	Multiplet	4H	H-5, H-6	Bulk methylene chain protons.
0.92	Triplet ( Hz)	3H	H-1	Methyl group of the ethyl chain.
0.89	Triplet ( Hz)	3H	H-7	Methyl group of the butyl chain.
1.5 - 2.5	Broad Singlet	1H	-OH	Hydroxyl proton. Shift is concentration and temperature dependent (H-bonding).

Mechanistic Insight[4]

• The H-3 Methine: This is the diagnostic peak. It appears as a complex multiplet (often resembling a quintet or tt) due to coupling with the four adjacent protons on C2 and C4. Unlike 2-heptanol, which shows a clean doublet for the terminal methyl, 3-heptanol lacks a methyl doublet, confirming the internal ethyl/butyl substitution pattern.

• The Methyl Triplets: The two methyl groups (H-1 and H-7) are in slightly different electronic environments. H-1 (ethyl end) is closer to the electron-withdrawing oxygen than H-7 (butyl end), often resulting in a very slight downfield shift or broadening if they overlap.

C NMR Spectral Analysis

The Carbon-13 spectrum provides the most definitive proof of structure due to the lack of symmetry.

Representative C NMR Data (100 MHz, )

Shift ( , ppm)	Type (DEPT)	Assignment	Structural Logic
73.1	CH	C-3	Carbinol carbon. Significantly deshielded by the directly attached Oxygen.
36.8		C-4	Methylene to C-3 (Butyl side).
30.1		C-2	Methylene to C-3 (Ethyl side).
27.8		C-5	Methylene to C-3.
22.8		C-6	Methylene to C-3.
14.1		C-7	Terminal methyl (Butyl chain).
9.9		C-1	Terminal methyl (Ethyl chain).

Isomer Differentiation Logic

• vs. 4-Heptanol: 4-Heptanol is symmetrical (

  plane through C4). It displays only 4 carbon signals ( ). 3-Heptanol displays 7 distinct signals , proving the asymmetry.

• vs. 2-Heptanol: 2-Heptanol also shows 7 signals, but the chemical shifts differ. Specifically, 2-heptanol has a methyl signal much further downfield (~23 ppm) due to the

  -effect of the hydroxyl group on the terminal methyl, whereas 3-heptanol's methyls are at ~10 and ~14 ppm.

Structural Elucidation Workflow

The following diagram illustrates the logical pathway for identifying 3-heptanol from an unknown aliphatic alcohol sample, utilizing the data points described above.

Figure 1: Decision logic for distinguishing heptanol isomers using combined NMR data.

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). SDBS No. 11520 (3-Heptanol). Available at: [Link]

• PubChem. 3-Heptanol Compound Summary. National Library of Medicine. Available at: [Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. (Standard reference for chemical shift prediction rules).

Sources

• 1. 3-HEPTANOL(589-82-2) 13C NMR spectrum [chemicalbook.com]
• 2. brainly.com [brainly.com]

Mass spectrometry fragmentation pattern of 3-Heptanol

Executive Summary

This technical guide details the electron ionization mass spectrometry (EI-MS) fragmentation profile of 3-Heptanol (CAS: 589-82-2). In drug development and metabolic profiling, distinguishing secondary alcohol isomers is critical due to their distinct pharmacokinetics and biological activities.

The mass spectrum of 3-heptanol is characterized by a dominant base peak at m/z 59 , resulting from the

-cleavage of the larger alkyl substituent (butyl group). This specific fragmentation pathway serves as the primary diagnostic marker, enabling unambiguous differentiation from its structural isomers, 2-heptanol (base peak m/z 45) and 4-heptanol (base peak m/z 73).

Molecular Profile & Physicochemical Properties

Before interpreting the spectral data, the structural constraints governing fragmentation must be defined.

Property	Specification	Relevance to MS
IUPAC Name	Heptan-3-ol	Secondary alcohol structure dictates -cleavage dominance.
Formula		MW = 116.20 Da.[1] Odd mass fragments suggest even electron ions.
Structure		Asymmetric branching at C3 creates two distinct cleavage pathways.
Exact Mass	116.1201	Reference for high-resolution MS (HRMS) validation.
Boiling Point	156.2 °C	Requires standard split/splitless injection temperatures (approx. 250°C).

Fragmentation Mechanism Analysis

The EI-MS spectrum of 3-heptanol is governed by the stability of the resulting oxonium ions. The molecular ion (

, m/z 116) is typically weak or absent due to the lability of the C-C bonds adjacent to the hydroxyl group.

Primary Pathway: -Cleavage

Upon ionization (70 eV), the radical cation localizes on the oxygen atom. The primary fragmentation mechanism is ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

-cleavage , where the bond between the carbinol carbon (C3) and an adjacent alkyl group breaks.

The Stevenson's Rule Application: In the fragmentation of secondary alcohols, the loss of the larger alkyl radical is thermodynamically favored because the larger radical can better stabilize the unpaired electron through hyperconjugation and polarizability.

• Pathway A (Dominant): Loss of Butyl Group

  • Mechanism: Cleavage of the C3-C4 bond.

  • Neutral Loss: Butyl radical (

    , 57 Da).

  • Fragment Ion: Propionyl oxonium ion (

    ).

  • Calculation:

    .

  • Observation: m/z 59 is the Base Peak (100%) .

• Pathway B (Minor): Loss of Ethyl Group

  • Mechanism: Cleavage of the C2-C3 bond.

  • Neutral Loss: Ethyl radical (

    , 29 Da).

  • Fragment Ion: Valeryl oxonium ion (

    ).

  • Calculation:

    .

  • Observation: m/z 87 is observed at significant intensity (typically 10-30%) but is subordinate to m/z 59.

Secondary Pathway: Dehydration

Secondary alcohols frequently undergo thermal or ionization-induced dehydration.

• Mechanism: 1,2-elimination or 1,4-elimination of water (

  ).

• Fragment Ion: Alkene radical cation (

  ).

• Calculation:

  .

• Observation: A small peak at m/z 98 confirms the alcohol functionality. This ion subsequently fragments via alkene patterns (allylic cleavage).

Visualization of Fragmentation Pathways

The following diagram illustrates the competing pathways and the dominance of the m/z 59 ion.

Figure 1: Mechanistic fragmentation tree of 3-Heptanol showing the thermodynamic preference for the m/z 59 base peak.

Isomer Differentiation Strategy

In a mixture analysis (e.g., metabolic degradation studies), 3-heptanol must be distinguished from its positional isomers. The location of the hydroxyl group shifts the

-cleavage points, resulting in unique base peaks.

Isomer	Structure	Primary Loss (Radical)	Diagnostic Base Peak (m/z)	Secondary Peak
3-Heptanol		Butyl ( )	59	87 (Loss of Ethyl)
2-Heptanol		Pentyl ( )	45	101 (Loss of Methyl)
4-Heptanol		Propyl ( )	73	73 (Symmetric)
1-Heptanol		Hexyl ( )	31	41, 43, 55 (Alkene series)

Decision Logic for Identification

Use this logic flow to program automated spectral matching scripts.

Figure 2: Diagnostic logic tree for rapid identification of heptanol isomers based on base peak analysis.

Experimental Protocol (Self-Validating)

To ensure reproducible spectra matching the reference data, the following GC-MS conditions are recommended.

Sample Preparation

• Solvent: Dilute 3-heptanol in HPLC-grade Dichloromethane (DCM) or Hexane. Avoid Methanol to prevent solvent tailing masking early peaks.

• Concentration: 100 ppm (approx. 1 µL/mL).

• Derivatization (Optional): If peak tailing is observed due to silanol activity, derivatize with MSTFA to form the TMS-ether. Note: This shifts the mass spectrum (M+ becomes 188).

Instrument Configuration (Agilent/Thermo Standard)

• Inlet: Split mode (20:1) @ 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Ion Source: Electron Ionization (EI) @ 70 eV.

• Source Temp: 230°C.

• Scan Range: m/z 35 – 350. (Start at 35 to capture air/water background without missing the m/z 45/59 region).

Quality Control (System Suitability)

• Tuning: Perform PFTBA autotune prior to run. m/z 69, 219, 502 must be within ±0.2 Da.[2]

• Validation: Inject a standard alkane mix (C7-C10). 3-Heptanol should elute between n-Heptane and n-Octane.

References

• NIST Mass Spectrometry Data Center. (2023). 3-Heptanol Mass Spectrum. National Institute of Standards and Technology.[3][4] [Link]

• LibreTexts Chemistry. (2024). Mass Spectrometry of Some Common Functional Groups - Alcohols and Alpha Cleavage. [Link]

• PubChem. (2025).[1] 3-Heptanol Compound Summary. National Library of Medicine. [Link]

• Doc Brown's Chemistry. (2024).[5] Mass spectrometry fragmentation patterns of organic compounds. [Link]

Sources

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Heptanol [webbook.nist.gov]
• 3. 3-Heptanol [webbook.nist.gov]
• 4. 3-Heptanol [webbook.nist.gov]
• 5. Solved 1. The mass spectrum of 2 heptanol, 3 heptanol, and 4 | Chegg.com [chegg.com]

3-Heptanol in Insect Chemical Communication: A Technical Guide

Abstract

Effective chemical communication is paramount for the survival and propagation of countless insect species. Among the diverse lexicon of semiochemicals, short-chain alcohols play a crucial, yet often understated, role. This technical guide provides an in-depth exploration of 3-Heptanol and its derivatives as key components of insect pheromones. We will dissect the biosynthetic origins of this molecule, detail its function in mediating critical behaviors such as aggregation and alarm, and provide a comprehensive overview of the analytical and experimental methodologies required for its study. This document is intended for researchers in chemical ecology, neuroethology, and pest management, offering a synthesis of current knowledge and practical protocols to facilitate further investigation into this fascinating area of insect biology.

Introduction: The Significance of 3-Heptanol in the Insect Pheromonal Lexicon

Insect chemical communication is a sophisticated language where molecules act as words, conveying complex messages that govern social interactions, mating, defense, and foraging.[1] Pheromones, intraspecific chemical signals, are fundamental to this communication. While much research has focused on long-chain fatty acid-derived esters, aldehydes, and hydrocarbons, smaller, more volatile molecules like 3-Heptanol are increasingly recognized for their critical roles.

3-Heptanol (C7H16O) is a seven-carbon secondary alcohol.[2] Its presence as a semiochemical is particularly notable in the orders Hymenoptera (ants, bees) and Coleoptera (beetles). Often found as part of a multicomponent blend, 3-Heptanol and its methylated analogue, 4-methyl-3-heptanol, can act as alarm pheromones, aggregation pheromones, or trail pheromones.[3][4] The chirality of these molecules is often critical to their biological activity, with different stereoisomers eliciting distinct or even opposing behavioral responses.[4][5] This stereospecificity highlights the exquisite sensitivity and selectivity of insect olfactory systems.

This guide will provide a holistic overview of 3-Heptanol's role, beginning with its molecular origins and moving through its perception by the insect nervous system to the behavioral outputs it elicits. We will conclude with detailed, field-proven methodologies for the robust scientific investigation of this important pheromonal component.

Biosynthesis of 3-Heptanol: A Product of Modified Primary Metabolism

The production of 3-Heptanol as a pheromone is a testament to the elegant co-opting of primary metabolic pathways for specialized communicative functions. The carbon backbone of 3-Heptanol is derived from fatty acid biosynthesis.[1][6] While the precise enzymatic steps leading to 3-Heptanol are not universally elucidated for all species, the general pathway can be inferred from extensive research on insect pheromone biosynthesis.

The process begins with acetyl-CoA and malonyl-CoA as fundamental building blocks. In some cases, for branched-chain pheromones like 4-methyl-3-heptanone, propionyl-CoA serves as a starter unit.[7] These precursors are assembled by fatty acid synthase (FAS) complexes to create straight or branched-chain fatty acyl-CoA molecules.[3]

Subsequent modifications are key to generating the final pheromone component. A fatty acyl-CoA reductase (FAR) enzyme reduces the fatty acid to a corresponding fatty alcohol.[3][6] Further modifications, such as hydroxylation and oxidation, can then occur.[2] For 3-Heptanol, a C7 fatty acid precursor would undergo reduction to 3-heptanone, which is then further reduced to 3-Heptanol. The enzymes responsible for these final steps are likely alcohol dehydrogenases.

// Nodes acetyl_coa [label="Acetyl-CoA", fillcolor="#F1F3F4", fontcolor="#202124"]; malonyl_coa [label="Malonyl-CoA", fillcolor="#F1F3F4", fontcolor="#202124"]; fas [label="Fatty Acid Synthase\n(FAS)", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; c7_acyl_coa [label="C7 Acyl-CoA\n(Heptanoyl-CoA)", fillcolor="#FBBC05", fontcolor="#202124"]; reduction1 [label="Reduction", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; heptanone [label="3-Heptanone", fillcolor="#FBBC05", fontcolor="#202124"]; reduction2 [label="Reduction\n(Alcohol Dehydrogenase)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; heptanol [label="3-Heptanol", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges acetyl_coa -> fas; malonyl_coa -> fas; fas -> c7_acyl_coa [label="Chain Elongation"]; c7_acyl_coa -> reduction1 [style=invis]; reduction1 -> heptanone [style=invis]; c7_acyl_coa -> heptanone [label="Modification &\nReduction"]; heptanone -> reduction2; reduction2 -> heptanol; } ` Figure 1: Putative biosynthetic pathway of 3-Heptanol in insects.

Chemical Ecology and Behavioral Significance

The function of 3-Heptanol in an insect's chemical communication portfolio is context-dependent and often synergistic with other compounds in the pheromone blend.

Alarm Pheromones in Social Insects

In many ant species, 3-Heptanol and its derivatives are key components of the alarm pheromone cocktail, often released from the mandibular glands. For instance, in the clonal raider ant Ooceraea biroi, 4-methyl-3-heptanol, in conjunction with 4-methyl-3-heptanone, elicits a dose-dependent alarm response. At low concentrations, it is attractive, likely recruiting nestmates to the source of disturbance. At higher concentrations, it becomes repulsive, causing dispersal. This demonstrates a sophisticated signaling system where the concentration of the pheromone conveys the immediacy and magnitude of the threat.

Aggregation Pheromones in Coleoptera

In bark beetles, such as the almond bark beetle Scolytus amygdali, stereoisomers of 4-methyl-3-heptanol are major components of the aggregation pheromone. [8, 9] This pheromone attracts both males and females to a suitable host tree, facilitating mass attack to overcome the tree's defenses and initiating mating. The biological activity is highly stereospecific. In S. amygdali, only the (3S,4S)-4-methyl-3-heptanol isomer is attractive in combination with a synergist, while other stereoisomers can be inhibitory. [9] This highlights the critical importance of chiral separation and analysis in pheromone research.

The Role of Chirality

As evidenced by the bark beetle example, the spatial arrangement of atoms in 3-Heptanol and its derivatives is paramount. The C3 (and C4 in methylated forms) are chiral centers, meaning they can exist as non-superimposable mirror images (enantiomers). [8] Insect olfactory receptors can differentiate between these enantiomers, leading to different downstream neural signals and behavioral outcomes. This stereochemical specificity is a crucial mechanism for ensuring species-specific communication and avoiding eavesdropping by predators or competitors.

Pheromone Component	Insect Species	Order	Function	Active Stereoisomer(s)
4-Methyl-3-heptanol	Scolytus amygdali (Almond bark beetle)	Coleoptera	Aggregation	(3S,4S) is attractive; (3R,4S) and (3R,4R) are inhibitory [9]
4-Methyl-3-heptanol	Ooceraea biroi (Clonal raider ant)	Hymenoptera	Alarm	Blend with 4-methyl-3-heptanone; attractive at low conc., repulsive at high conc.
(S)-2-Heptanol	Melipona solani (Stingless bee)	Hymenoptera	Alarm	(S)-2-heptanol is the active compound [26]

Neurophysiological Perception of 3-Heptanol

The detection of 3-Heptanol begins at the insect's primary olfactory organs, the antennae, which are covered in porous, hair-like structures called sensilla. [14] Within these sensilla are the dendrites of olfactory sensory neurons (OSNs), which express specific receptor proteins.

Olfactory Receptors and Signal Transduction

Two main families of receptor proteins are responsible for detecting volatile chemicals in insects: Odorant Receptors (ORs) and Ionotropic Receptors (IRs). [14, 45] These receptors are ligand-gated ion channels. When a pheromone molecule like 3-Heptanol binds to its specific receptor, it causes a conformational change that opens the channel, allowing cations to flow into the neuron. This influx of positive ions depolarizes the cell membrane, generating an electrical signal.

// Nodes heptanol [label="3-Heptanol", shape=septagon, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; obp [label="Odorant Binding\nProtein (OBP)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; receptor [label="Olfactory Receptor\n(OR/IR)", shape=Mdiamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; osn [label="Olfactory Sensory\nNeuron (OSN)", fillcolor="#FBBC05", fontcolor="#202124"]; depolarization [label="Membrane\nDepolarization", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; action_potential [label="Action Potential\nto Antennal Lobe", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges heptanol -> obp [label="Binding in\nSensillar Lymph"]; obp -> receptor [label="Transport to\nReceptor"]; receptor -> osn [label="Gating Ion\nChannel"]; osn -> depolarization; depolarization -> action_potential; } ` Figure 2: Simplified diagram of 3-Heptanol perception at the olfactory sensory neuron.

Antennal Lobe Processing

The electrical signals generated by the OSNs travel down their axons to the primary olfactory processing center in the insect brain, the antennal lobe.[8] The antennal lobe is organized into distinct spherical structures called glomeruli. All OSNs expressing the same type of olfactory receptor converge on the same glomerulus. This creates a chemotopic map where different odors activate specific patterns of glomerular activity. The brain then interprets these patterns to identify the odor and trigger an appropriate behavioral response.

Methodologies for the Study of 3-Heptanol as a Pheromone

A multi-faceted approach is required to fully characterize the role of 3-Heptanol in an insect's chemical ecology. This involves the collection and identification of the compound, electrophysiological assessment of its perception, and behavioral bioassays to determine its function.

Collection and Identification

Protocol 1: Volatile Collection using Solid-Phase Microextraction (SPME)

This protocol is a solvent-free method for extracting and concentrating volatile compounds from the headspace around an insect.[9]

• Fiber Selection and Conditioning: Choose an SPME fiber with a coating appropriate for semi-volatile compounds (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB). Condition the fiber in the GC injector port according to the manufacturer's instructions to remove contaminants.

• Sample Preparation: Place live insects (a single individual or a small group) in a clean, airtight glass chamber. The number of insects and the duration of collection will depend on the species and the expected pheromone release rate.

• Volatile Trapping: Insert the conditioned SPME fiber into the chamber, exposing it to the headspace around the insects. Avoid direct contact between the fiber and the insects. Collection times can range from 30 minutes to several hours.

• Desorption and Analysis: Immediately after collection, insert the SPME fiber into the heated injector port of a Gas Chromatograph-Mass Spectrometer (GC-MS) for thermal desorption of the trapped volatiles.

Protocol 2: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for separating and identifying volatile compounds in a mixture.[10][11]

• GC Setup:

  • Injector: Operate in splitless mode to maximize the transfer of analytes to the column. Set the injector temperature to 250 °C for efficient desorption from the SPME fiber.

  • Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d. x 0.25 µm film thickness) is suitable for separating a wide range of insect volatiles.

  • Oven Program: A typical temperature program would be: initial temperature of 40-50 °C held for 2-3 minutes, then ramp at 5-10 °C/min to 250-280 °C, and hold for 5-10 minutes.[10]

  • Carrier Gas: Use high-purity helium at a constant flow rate of approximately 1.0-1.2 mL/min.

• MS Setup:

  • Ionization: Use standard electron impact (EI) ionization at 70 eV.

  • Mass Range: Scan a mass range of m/z 35-400 to detect the molecular ion and characteristic fragments of 3-Heptanol and other potential pheromone components.

• Identification: Compare the retention time and mass spectrum of the unknown peak with those of an authentic 3-Heptanol standard. The mass spectrum of 3-Heptanol will show characteristic fragments resulting from the loss of alkyl groups adjacent to the hydroxyl group.

Electrophysiological Assays

Protocol 3: Electroantennography (EAG)

EAG measures the summed electrical potential from all responding OSNs on the antenna, providing a measure of the overall olfactory response to a stimulus.

• Antenna Preparation: Excise an antenna from a live, immobilized insect. Mount the antenna between two electrodes using conductive gel. One electrode is placed at the base of the antenna, and the other at the tip.

• Stimulus Delivery: A continuous stream of humidified, purified air is passed over the antenna. A puff of air carrying a known concentration of synthetic 3-Heptanol is injected into this airstream for a short duration (e.g., 0.5 seconds).

• Signal Recording and Amplification: The change in electrical potential across the antenna (the EAG response) is amplified and recorded using specialized software.

• Data Analysis: The amplitude of the EAG response (in millivolts) is proportional to the strength of the olfactory stimulus. Compare the response to 3-Heptanol with a negative control (solvent only) and a positive control (a known strong odorant for the species).

// Nodes insect [label="Immobilize\nInsect", fillcolor="#F1F3F4", fontcolor="#202124"]; excise [label="Excise\nAntenna", fillcolor="#F1F3F4", fontcolor="#202124"]; mount [label="Mount Antenna\non Electrodes", fillcolor="#FBBC05", fontcolor="#202124"]; airflow [label="Continuous\nAirflow", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; stimulus [label="Inject 3-Heptanol\nStimulus", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; record [label="Amplify and Record\nEAG Signal", fillcolor="#34A853", fontcolor="#FFFFFF"]; analyze [label="Analyze Response\nAmplitude", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges insect -> excise; excise -> mount; mount -> airflow; airflow -> stimulus; stimulus -> record; record -> analyze; } ` Figure 3: Experimental workflow for Electroantennography (EAG).

Behavioral Bioassays

Protocol 4: Wind Tunnel Bioassay

A wind tunnel allows for the study of insect flight behavior in response to a controlled odor plume, simulating a more natural environment. [21, 29]

• Tunnel Setup: Use a glass or plexiglass wind tunnel with a charcoal-filtered air intake to ensure a clean airflow. Set the wind speed to a level appropriate for the insect species being tested (typically 20-50 cm/s).

• Pheromone Source: Place a dispenser (e.g., a rubber septum or filter paper) loaded with a precise amount of synthetic 3-Heptanol (and any other blend components) at the upwind end of the tunnel.

• Insect Acclimation and Release: Acclimate the insects to the experimental conditions. Release individual insects onto a platform at the downwind end of the tunnel.

• Behavioral Observation: Record a series of defined behaviors, such as:

  • Activation: The insect begins walking or fanning its wings.

  • Take-off: The insect initiates flight.

  • Upwind Flight: The insect flies towards the pheromone source.

  • Source Contact: The insect lands on or near the pheromone source.

• Data Analysis: Quantify the percentage of insects exhibiting each behavior in response to the 3-Heptanol stimulus compared to a solvent control. This allows for the determination of whether the compound acts as an attractant.

Conclusion and Future Directions

3-Heptanol and its derivatives are integral components of the chemical communication systems of a wide range of insects. Their roles as alarm and aggregation pheromones underscore their importance in mediating behaviors critical for survival and reproduction. The stereospecificity of these systems presents both a challenge and an opportunity for researchers. A thorough understanding of the biosynthesis, perception, and behavioral effects of 3-Heptanol is essential for developing novel and environmentally benign pest management strategies, such as mating disruption or improved trapping systems.

Future research should focus on identifying the specific enzymes involved in the biosynthesis of 3-Heptanol in various insect species. Furthermore, de-orphaning the specific olfactory receptors that detect these short-chain alcohols will provide deeper insights into the molecular basis of chemoreception. By integrating molecular, neurophysiological, and ecological approaches, we can continue to unravel the complexities of this elegant and efficient mode of communication.

References

• Blum, M. S. (1985). Fundamentals of Insect Physiology. John Wiley & Sons.

• Chang, F., et al. (2021). Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts. Frontiers in Bioengineering and Biotechnology, 9, 769345. [Link]

• Das, G., et al. (2024). Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry. STAR Protocols, 5(1), 102831. [Link]

• Tillman, J. A., et al. (1999). Insect pheromones--an overview of biosynthesis and endocrine regulation. Insect Biochemistry and Molecular Biology, 29(6), 483-514. [Link]

• Wicher, D. (2018). Functional properties of insect olfactory receptors: ionotropic receptors and odorant receptors. Cell and Tissue Research, 373(1), 21-33. [Link]

• PubChem. (n.d.). 3-Heptanol. National Center for Biotechnology Information. [Link]

• Zada, A., et al. (2004). Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali. Journal of Chemical Ecology, 30(3), 631-641. [Link]

• Mori, K. (2017). One-Pot Multi-Enzymatic Synthesis of the Four Stereoisomers of 4-Methylheptan-3-ol. Molecules, 22(8), 1275. [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity of the Four Stereoisomers of 4-Methyl-3-Heptanol: Main Component of the Aggregation Pheromone of Scolytus amygdali. [Link]

• Jurenka, R. (2024). Fatty Acid Origin of Insect Pheromones. Advances in Experimental Medicine and Biology, 1494, 501-518. [Link]

• Galizia, C. G., & Rössler, W. (2010). Pheromonal and host-odor processing in the insect antennal lobe: how different?. Journal of Comparative Physiology A, 196(12), 917-933. [Link]

• ResearchGate. (n.d.). Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry. [Link]

• ResearchGate. (n.d.). SCHEME 1. Synthesis of the four stereoisomers of 4-methyl-3-heptanol. [Link]

• Wicher, D. (2018). Functional properties of insect olfactory receptors: ionotropic receptors and odorant receptors. Cell and Tissue Research, 373(1), 21-33. [Link]

• Yew, J. Y., & Chung, H. (2022). In-situ lipid profiling of insect pheromone glands by Direct Analysis in Real Time Mass Spectrometry. bioRxiv. [Link]

• Sartec. (n.d.). Solid Phase Microextraction of Volatile Emissions of Ceratitis capitata (Wiedemann) (Diptera: Tephritidae): Influence of Fly Sex, Age, and Mating Status. [Link]

• Baker, T. C., & Linn, C. E. (1984). Wind Tunnels in Pheromone Research. In Techniques in Pheromone Research (pp. 75-110). Springer, New York, NY. [Link]

• Souza, B. S., et al. (2023). Solid-Phase Microextraction and Related Techniques in Bioanalysis. Molecules, 28(6), 2535. [Link]

• ResearchGate. (n.d.). (S)-2-Heptanol, the alarm pheromone of the stingless bee Melipona solani (Hymenoptera, Meliponini). [Link]

• ResearchGate. (n.d.). Five parameters used in the wind tunnel bioassay. [Link]

• Arizona State University. (n.d.). Biosynthesis of the insect pheromone (S)-4-methyl-3-heptanone. [Link]

• Missbach, C., et al. (2014). Evolution of insect olfactory receptors. eLife, 3, e02115. [Link]

Sources

• 1. Insect pheromone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts [frontiersin.org]
• 4. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fatty Acid Origin of Insect Pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. asu.elsevierpure.com [asu.elsevierpure.com]
• 8. Pheromonal and host-odor processing in the insect antennal lobe: how different? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Solid-Phase Microextraction and Related Techniques in Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]

Foreword: The Imperative for Regioselective Biocatalysis

An In-Depth Technical Guide to the Biotransformation of n-Heptane to 3-Heptanol

In the landscape of modern synthetic chemistry and drug development, the precise functionalization of inert C-H bonds in alkanes represents a significant challenge. Traditional chemical methods often necessitate harsh conditions and suffer from a lack of selectivity, leading to complex product mixtures. Biotransformation, leveraging the exquisite specificity of microbial enzymes, offers an elegant and sustainable alternative. This guide provides a deep dive into the targeted biotransformation of n-heptane, a simple linear alkane, into the value-added secondary alcohol, 3-heptanol. This process serves as a model system for understanding and harnessing the power of microbial catalysts for regioselective oxyfunctionalization, a critical capability for professionals in pharmaceutical synthesis and fine chemical production.

Section 1: Biocatalyst Selection: Identifying the Microbial Workhorses

The success of any biotransformation hinges on the selection of an appropriate biocatalyst. The primary enzymatic machinery required for alkane hydroxylation is typically a monooxygenase, such as a cytochrome P450 (CYP) or a non-heme iron alkane hydroxylase (AlkB).[1][2] These enzymes activate molecular oxygen to insert a single oxygen atom into a C-H bond.[3][4] The choice of microorganism is therefore a search for an organism that not only possesses these enzymes but also exhibits tolerance to the organic substrate and product, and whose enzymatic apparatus favors the desired regioselectivity.

Several classes of microorganisms are known for their ability to metabolize hydrocarbons.

• Bacteria : Genera like Pseudomonas, Rhodococcus, and Arthrobacter are well-documented alkane degraders.

  • Rhodococcus erythropolis is particularly noteworthy for its robust metabolism and ability to degrade a wide range of hydrocarbons, including medium and long-chain alkanes.[5][6] Its genome often contains multiple oxygenase genes, providing a rich toolkit for biotransformation.[7][8] The expression of specific cytochrome P450 genes in Rhodococcus is often upregulated in the presence of hydrocarbon substrates.[7]

  • Pseudomonas putida , especially strains carrying the CAM plasmid, has been a model organism for studying P450-catalyzed hydroxylations for decades.[9][10] The P450cam system is renowned for its high catalytic efficiency.[9][11]

• Fungi : Filamentous fungi, such as those from the Beauveria genus, are versatile biocatalysts capable of performing a wide array of transformations, including hydroxylations on diverse substrates.[12]

  • Beauveria bassiana , an entomopathogenic fungus, is frequently used as a whole-cell biocatalyst and is known to possess a suite of P450 enzymes that can modify complex molecules.[12][13]

The causality behind selecting a whole-cell system over an isolated enzyme is a practical one. While isolated enzymes offer purity, they often require the addition of expensive and unstable cofactors like NADH or NADPH for regeneration.[14] Whole-cell biocatalysts contain the native machinery to regenerate these cofactors internally, making the process more economically viable and operationally simple.

Table 1: Comparison of Potential Biocatalysts for n-Heptane Hydroxylation

Biocatalyst	Type	Key Enzymatic System	Advantages	Considerations
Rhodococcus erythropolis	Bacterium	Alkane Monooxygenases, Cytochrome P450s	Robust, wide substrate range, solvent tolerance, multiple oxygenase genes.[5][7]	Optimization may be needed to control regioselectivity among multiple enzymes.
Pseudomonas putida	Bacterium	Cytochrome P450cam (CYP101A1)	Well-characterized enzyme system, high catalytic activity.[9][10]	Native specificity is for camphor; protein engineering may be required for optimal heptane activity.
Beauveria bassiana	Fungus	Cytochrome P450s	Broad substrate applicability, performs complex reactions.[12]	Slower growth rate than bacteria, fermentation can be more complex.

Section 2: Mechanistic Insights: The Cytochrome P450 Catalytic Cycle

The regioselective hydroxylation of n-heptane to 3-heptanol is predominantly catalyzed by cytochrome P450 monooxygenases. Understanding this mechanism is fundamental to troubleshooting and optimizing the biotransformation. The reaction is not a simple insertion but a complex, multi-step catalytic cycle.

The core of the P450 enzyme is a heme iron center. In its resting state, this iron is in the ferric (Fe³⁺) form. The cycle proceeds as follows:

• Substrate Binding : n-Heptane enters the enzyme's active site, displacing water molecules. This binding event alters the spin state of the heme iron, which can be detected spectroscopically.

• First Reduction : The heme iron is reduced from Fe³⁺ to Fe²⁺ by receiving an electron. This electron is shuttled from a cofactor (NADH or NADPH) via one or more electron transfer partner proteins, such as a reductase and a ferredoxin (e.g., putidaredoxin in the P450cam system).[15][16]

• Oxygen Binding : Molecular oxygen (O₂) binds to the ferrous (Fe²⁺) heme.

• Second Reduction : A second electron is delivered, forming a highly reactive peroxo species.

• Oxygen-Oxygen Bond Cleavage : The O-O bond is cleaved, a step facilitated by protonation. One oxygen atom is released as a water molecule. The other remains bound to the iron as a highly potent ferryl-oxo intermediate (Compound I), the primary oxidizing species.

• Hydrogen Abstraction & Rebound : Compound I abstracts a hydrogen atom from the n-heptane substrate, creating a transient carbon radical and a hydroxylated iron center. In a rapid "rebound" step, the hydroxyl group is transferred to the carbon radical, forming the alcohol product (3-heptanol).[3]

• Product Release : The 3-heptanol product dissociates from the active site, returning the enzyme to its initial ferric state, ready for another cycle.

The regioselectivity—whether the enzyme attacks the C1, C2, C3, or C4 position of n-heptane—is dictated by the architecture of the enzyme's active site. The specific amino acid residues lining the active site pocket orient the n-heptane molecule in a way that preferentially exposes the C-H bonds at the 3-position to the reactive ferryl-oxo species.

Fig 1. The catalytic cycle of Cytochrome P450 for n-heptane hydroxylation.

Section 3: Process Optimization for Enhanced Yield and Selectivity

Optimizing fermentation conditions is critical for maximizing the titer, yield, and purity of the target product. This is a multivariate problem where factors such as temperature, pH, aeration, and substrate concentration are interdependent.[17][18] A systematic approach, such as Response Surface Methodology (RSM), is often employed to explore these interactions and identify optimal setpoints.[19]

Key Optimization Parameters:

• Temperature: Microbial growth and enzyme activity are highly temperature-dependent. The optimal temperature will be a compromise between robust cell growth and maintaining the stability and activity of the hydroxylating enzymes. For mesophilic organisms like Rhodococcus or Pseudomonas, this is typically in the 25-37°C range.

• pH: The external pH affects nutrient transport and intracellular pH, which directly impacts enzyme function. A buffered medium is essential to prevent drastic pH shifts due to metabolic activity. The optimal pH usually lies between 6.0 and 8.0 for bacterial systems.

• Aeration and Agitation: Alkane hydroxylation is an oxygen-dependent reaction.[9] Therefore, maintaining a sufficient dissolved oxygen (DO) level is paramount. This is achieved by controlling the agitation speed and the rate of sterile air sparging. Insufficient oxygen will halt the reaction, while excessive agitation can cause shear stress, damaging the cells.

• Substrate (n-Heptane) Concentration: While n-heptane is the substrate, it can also be toxic to microorganisms at high concentrations, causing membrane disruption. A fed-batch strategy, where n-heptane is added incrementally throughout the fermentation, is often the most effective approach. This maintains a low, non-toxic concentration of the substrate while ensuring it is not the limiting factor for the reaction. Using a non-miscible organic solvent as a "carrier" phase can also serve as a reservoir for the substrate and sequester the product, reducing toxicity.

• Carbon and Nitrogen Sources: A primary carbon source (e.g., glucose) is required for cell growth and to generate the NADH/NADPH cofactors needed for the P450 cycle. The concentration and type of nitrogen source (e.g., yeast extract, ammonium sulfate) also directly impact biomass production and overall catalytic activity.

Table 2: Typical Ranges and Rationale for Fermentation Parameter Optimization

Parameter	Typical Range	Rationale for Optimization
Temperature	20 - 37 °C	Balances microbial growth rate with enzyme stability and activity.
pH	6.0 - 8.0	Maintains cellular homeostasis and optimal enzyme protonation states.
Dissolved Oxygen	>20% saturation	Monooxygenase reactions are O₂-dependent; ensures oxygen is not a limiting reactant.
n-Heptane Conc.	0.1 - 2% (v/v)	Avoids substrate toxicity while maximizing substrate availability for the enzyme.
Agitation	150 - 400 rpm	Ensures homogeneity and enhances oxygen transfer from gas to liquid phase.
Co-solvent	(Optional)	Can improve substrate availability and reduce product toxicity.

Section 4: Downstream Processing: Product Recovery and Purification

The typical downstream cascade for a moderately hydrophobic product like 3-heptanol involves several key unit operations:

• Biomass Removal: The first step is to separate the microbial cells from the liquid broth. This is commonly achieved through centrifugation or microfiltration.

• Product Extraction: Due to its limited water solubility, 3-heptanol can be efficiently recovered from the clarified broth using liquid-liquid extraction.[22] A water-immiscible organic solvent with a high partition coefficient for 3-heptanol and low toxicity (e.g., ethyl acetate, methyl tert-butyl ether) is chosen. This step also serves to concentrate the product significantly.[23]

• Solvent Removal: The organic solvent is removed from the product-rich extract, typically via evaporation under reduced pressure.

• Final Purification (Polishing): Depending on the required purity, a final polishing step may be necessary to remove any remaining impurities, including other heptanol isomers (e.g., 2-heptanol, 4-heptanol) that may have been formed as byproducts. Fractional distillation or preparative chromatography are suitable methods for this separation.

Section 5: Analytical Methodologies for a Self-Validating System

Robust analytical methods are the cornerstone of a self-validating protocol, providing definitive identification and quantification of the product.

• Qualitative and Quantitative Analysis: The primary tool for analyzing volatile compounds like heptanol isomers is Gas Chromatography (GC) , often coupled with a Mass Spectrometer (MS) or a Flame Ionization Detector (FID).[24]

  • GC-FID: Provides excellent quantification over a wide linear range. An internal standard (e.g., n-octanol) should be used to correct for injection volume variability.

  • GC-MS: Provides definitive identification by comparing the fragmentation pattern (mass spectrum) of the product peak with a known standard or a library database like the NIST WebBook.[25][26]

• Isomer Separation: The key analytical challenge is to separate 3-heptanol from its isomers (1-, 2-, and 4-heptanol). This is achieved by selecting a GC column with appropriate polarity (e.g., a wax or mid-polarity phenyl-methylpolysiloxane column) and optimizing the temperature gradient program to achieve baseline resolution of the isomer peaks.[27] Co-injection with authentic standards of each potential isomer is mandatory to confirm peak identity based on retention time.

Section 6: Detailed Experimental Protocol & Workflow

This section provides a step-by-step methodology for the whole-cell biotransformation of n-heptane to 3-heptanol using Rhodococcus erythropolis.

Workflow Visualization

Fig 2. Experimental workflow for the biotransformation of n-heptane.

Step-by-Step Methodology

1. Materials and Media Preparation

• Microorganism: Rhodococcus erythropolis (e.g., ATCC 4277).

• Inoculum Medium (per liter): 10 g Tryptone, 5 g Yeast Extract, 10 g NaCl.

• Biotransformation Medium (M9 Salts + Trace, per liter): 6.8 g Na₂HPO₄, 3 g KH₂PO₄, 0.5 g NaCl, 1 g NH₄Cl. After autoclaving, add 2 mL sterile 1 M MgSO₄, 0.1 mL sterile 1 M CaCl₂, and 10 mL sterile 20% (w/v) glucose.

• Substrate: n-Heptane (≥99% purity).

• Standards: Authentic standards of 1-heptanol, 2-heptanol, 3-heptanol, and 4-heptanol for GC analysis.

2. Inoculum Culture

• Aseptically transfer a single colony of R. erythropolis from an agar plate to a 250 mL flask containing 50 mL of inoculum medium.

• Incubate at 30°C with shaking at 200 rpm for 24-48 hours, until the culture is turbid (OD₆₀₀ ≈ 2.0-3.0).

3. Biotransformation Reaction

• Prepare a 1 L bioreactor containing 500 mL of the biotransformation medium.

• Inoculate the bioreactor with 5% (v/v) of the seed culture (25 mL).

• Incubate at 30°C, with agitation set to 300 rpm and aeration at 1 vvm (volume of air per volume of liquid per minute) to maintain dissolved oxygen above 20%.

• Allow the cells to grow for 18-24 hours.

• Induce the biotransformation by adding n-heptane to a final concentration of 0.5% (v/v) (2.5 mL). Causality Note: Adding the substrate after an initial growth phase ensures a healthy, dense population of cells ready for catalysis and avoids early toxicity.

• Continue the incubation under the same conditions for an additional 48-72 hours.

4. Sampling and Analysis

• Withdraw 1 mL samples from the bioreactor every 12 hours.

• Transfer the sample to a 1.5 mL microcentrifuge tube and centrifuge at 13,000 x g for 5 minutes to pellet the cells.

• Transfer 500 µL of the supernatant to a new tube.

• Add 500 µL of ethyl acetate containing an internal standard (e.g., 100 mg/L n-octanol).

• Vortex vigorously for 2 minutes to extract the heptanol products into the organic phase.

• Centrifuge at 13,000 x g for 2 minutes to separate the phases.

• Carefully transfer the upper organic layer to a GC vial for analysis.

• Analyze the sample via GC-MS to identify and quantify the formation of 3-heptanol and other isomers.

Conclusion and Future Outlook

This guide has detailed a comprehensive framework for the biotransformation of n-heptane into 3-heptanol, a process that exemplifies the potential of biocatalysis for precise C-H activation. By selecting robust microbial catalysts like Rhodococcus erythropolis, understanding the underlying enzymatic mechanisms, and systematically optimizing process parameters, it is possible to develop an efficient and selective manufacturing route. The future of this field lies in the integration of protein engineering to further enhance the regioselectivity and activity of monooxygenase enzymes and the application of metabolic engineering to improve cofactor supply and host tolerance, ultimately driving the scalability and economic feasibility of these green chemical syntheses.

References

• Groves, J. T. (2006). High-valent iron in biological oxidations. Journal of Inorganic Biochemistry, 100(4), 434-447.

• Baca-Porcel, Á., Samire, P. P., Legeret, B., Auroy-Tarrago, P., Veillet, F., Giacalone, C., ... & Sorigué, D. (2025). Microbial photoproduction of n-heptane. Biofuel Research Journal, 47, 2470-2486. [Link]

• Chen, Y., Jung, E., Sabanayagam, C. R., & Yu, E. T. (2022). Three-Stage Conversion of Chemically Inert n-Heptane to α-Hydrazino Aldehyde Based on Bioelectrocatalytic C–H Bond Oxyfunctionalization. ACS Catalysis, 13(1), 380-388. [Link]

• Patel, R. N. (2013). Biocatalytic synthesis of chiral alcohols and amino acids for development of pharmaceuticals. Biomolecules, 3(4), 741-777. [Link]

• S, S., S, S., & P, S. (2017). A review on microbial biotransformation. Bacteriology & Mycology: Open Access, 4(2), 57-61. [Link]

• van Beilen, J. B., & Funhoff, E. G. (2007). Alkane hydroxylases involved in microbial alkane degradation. Applied Microbiology and Biotechnology, 74(1), 13-21. [Link]

• Huf S, B. S. (n.d.). Mechanism of the cytochrome P450 catalyzed hydroxylation including shunt pathways. Applied Microbiology and Biotechnology. [Link]

• Wang, X., Wang, Y., Zhang, Y., Liu, Y., Zhang, Q., & Xu, J. (2025). Characterization of C16–C36 alkane degradation and oily sludge bioremediation by Rhodococcus erythropolis XP. Applied and Environmental Microbiology, e01557-25. [Link]

• Alexandri, M., Schneider, R., Venus, J. (2016). Downstream extraction process development for recovery of organic acids from a fermentation broth. Bioresource Technology, 225, 246-253. [Link]

• Kepceoğlu, A., Gündoğdu, Y., Ledingham, K. W. D., & Singh, D. (2015). Identification of the Isomers Using Principal Component Analysis (PCA) Method. International Journal of Mass Spectrometry, 392, 114-120. [Link]

• Wang, Y., Wang, C., & Li, S. (2015). Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases. Frontiers in Microbiology, 6, 917. [Link]

• Saggese, A., L-a O'Kane, C., & O'Connor, K. E. (2018). Chemotaxis by Pseudomonas putida (ATCC 17453) towards camphor involves cytochrome P450cam (CYP101A1). Biochimica et Biophysica Acta (BBA) - General Subjects, 1862(10), 2206-2213. [Link]

• Denisov, I. G., Makris, T. M., Sligar, S. G., & Schlichting, I. (2005). Structure and chemistry of cytochrome P450. Chemical Reviews, 105(6), 2253-2278. [Link]

• Grogan, G. (2007). The biocatalytic reactions of Beauveria spp. Journal of Molecular Catalysis B: Enzymatic, 45(3-4), 78-91. [Link]

• Csatari, Z., Szabo, Z., Kertesz, S., & Szucs, A. (2020). Optimization of Fermentation Conditions for Production of Hungarian Sour Cherry Spirit Using Response Surface Methodology. Foods, 9(11), 1604. [Link]

• Farkas, M., Táncsics, A., Kriszt, B., Benedek, T., Tóth, E., Kéki, Z., ... & Rákhely, G. (2015). Metabolic responses of Rhodococcus erythropolis PR4 grown on diesel oil and various hydrocarbons. Applied Microbiology and Biotechnology, 100(3), 1357-1367. [Link]

• Lee, S., Kim, S., Park, S., & Kim, J. (2021). Rapid analysis of insecticidal metabolites from the entomopathogenic fungus Beauveria bassiana 331R using UPLC-Q-Orbitrap MS. Journal of Asia-Pacific Entomology, 24(2), 543-550. [Link]

• Aramaki, H., & Sagara, Y. (1995). Pathway of (+)- and (-)-camphor degradation in Pseudomonas putida ATCC 17453. Journal of Bacteriology, 177(24), 7064-7071. [Link]

• National Institute of Standards and Technology. (n.d.). 1-Heptanol. In NIST Chemistry WebBook. [Link]

• Wang, B., Li, H., & Wu, Y. D. (2023). Theoretical Study of Hydroxylation of α- and β-Pinene by a Cytochrome P450 Monooxygenase Model. Molecules, 28(5), 2378. [Link]

• Celignis. (n.d.). Downstream-Processing in Bioprocesses - A Critical But Often Overlooked Aspect. Celignis. [Link]

• Zaky, A. S., Greetham, D., Tucker, G. A., & Du, C. (2018). Optimization of Fermentation Conditions for Ethanol Production from Renewable Biomass Using Response Surface Methodology. Journal of Renewable Materials, 6(5), 522-530. [Link]

• Eawag. (1998). (+)-Camphor Degradation Pathway Map. Eawag-BBD. [Link]

• Macias-Rubalcava, M. L., Hernandez-Bautista, B. E., Jimenez-Estrada, M., & Glenn, A. E. (2018). Biotechnological potential of Beauveria bassiana as a source of novel biocatalysts and metabolites. Future Science OA, 4(10), FSO337. [Link]

• Farkas, M., Táncsics, A., Kriszt, B., Benedek, T., Tóth, E., Kéki, Z., ... & Rákhely, G. (2016). Metabolic responses of Rhodococcus erythropolis PR4 grown on diesel oil and various hydrocarbons. Applied Microbiology and Biotechnology, 100(3), 1357-1367. [Link]

• Van der Bruggen, B., & Luis, P. (2015). A perspective on downstream processing performance for recovery of bioalcohols. International Journal of Molecular Sciences, 16(8), 19574-19597. [Link]

• Aina, O. O., Adetunji, A. I., & Olaniran, A. O. (2025). Statistical Optimization of Fermentation Conditions for Bioethanol Production Using Palm Kernel Shells. Preprints.org. [Link]

• Griffin, B. W., & Peterson, J. A. (1975). Camphor binding of Pseudomonas putida cytochrome P-450. Kinetics and thermodynamics of the reaction. Biochemistry, 14(7), 1445-1451. [Link]

• Pang, X., Liu, Z., & Lee, H. K. (2016). Separations of isomer mixtures of (a) hexane, (b) heptane, (c) octane, and (d) nonane on the PFs capillary column. Journal of Separation Science, 39(16), 3168-3174. [Link]

• Austin, R. N. (2024). Structure and Function of Alkane Monooxygenase (AlkB). Accounts of Chemical Research, 57(1), 2-13. [Link]

• Vylkova, S. (2017). Bioactive metabolites of entomopathogenic fungi Beauveria bassiana. Military Medical Science Letters, 86(2), 54-63. [Link]

• CN105806968A - Gas chromatography method for simultaneously detecting n-heptane, isooctane, ethyl acetate and isopropanol and use thereof. (n.d.).

• Habicht, T., Frahm, B., & Hitzmann, B. (2021). A Downstream Processing Cascade for Separation of Caproic and Caprylic Acid from Maize Silage-Based Fermentation Broth. Frontiers in Bioengineering and Biotechnology, 9, 712214. [Link]

• Gunsalus, I. C., & Sligar, S. G. (1978). Camphor biodegradation by Pseudomonas putida plays a key role in carbon cycling in the biosphere. Advances in Enzymology and Related Areas of Molecular Biology, 47, 1-44. [Link]

• Garcia-Jimenez, M., & biosystems, C. (2023). Statistical Optimization in the Fermentation Stage for Organic Ethanol: A Sustainable Approach. Fermentation, 9(12), 1022. [Link]

• Khare, E. (n.d.). Downstream Processing. Gyan Sanchay. [Link]

• Cirou, A., Diallo, M., & Chasseray, X. (2011). Rhodococcus erythropolis and Its γ-Lactone Catabolic Pathway: An Unusual Biocontrol System That Disrupts Pathogen Quorum Sensing Communication. Toxins, 3(1), 80-97. [Link]

Sources

• 1. Frontiers | Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases [frontiersin.org]
• 2. Structure and Function of Alkane Monooxygenase (AlkB) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. journals.asm.org [journals.asm.org]
• 6. mdpi.com [mdpi.com]
• 7. Metabolic responses of Rhodococcus erythropolis PR4 grown on diesel oil and various hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Chemotaxis by Pseudomonas putida (ATCC 17453) towards camphor involves cytochrome P450cam (CYP101A1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. (+)-Camphor Degradation Pathway Map [eawag-bbd.ethz.ch]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. mmsl.cz [mmsl.cz]
• 14. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. atlasofscience.org [atlasofscience.org]
• 17. mdpi.com [mdpi.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Downstream-Processing in Bioprocesses - A Critical But Often Overlooked Aspect [celignis.com]
• 21. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 22. Downstream extraction process development for recovery of organic acids from a fermentation broth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Frontiers | A Downstream Processing Cascade for Separation of Caproic and Caprylic Acid from Maize Silage-Based Fermentation Broth [frontiersin.org]
• 24. CN105806968A - Gas chromatography method for simultaneously detecting n-heptane, isooctane, ethyl acetate and isopropanol and use thereof - Google Patents [patents.google.com]
• 25. researchgate.net [researchgate.net]
• 26. 1-Heptanol [webbook.nist.gov]
• 27. researchgate.net [researchgate.net]

Technical Monograph: Physicochemical Profiling &amp; Chiral Resolution of 3-Heptanol Isomers

Executive Summary

3-Heptanol (CAS 589-82-2), also known as ethyl butyl carbinol, is a secondary aliphatic alcohol characterized by a chiral center at the C-3 position.[1][2] While frequently encountered as a racemic mixture in industrial applications—ranging from solvent systems to fragrance formulations—its enantiopure forms, (R)-3-heptanol and (S)-3-heptanol, are critical synthons in the development of chiral pharmaceuticals and bioactive pheromones.

This guide provides a rigorous analysis of the physicochemical properties of 3-heptanol, delineates the stereochemical architecture, and establishes a self-validating protocol for the enzymatic kinetic resolution of its isomers.

Section 1: Thermodynamic & Physical Constants

The following data represents the baseline physicochemical profile for racemic 3-heptanol. Researchers must note that while boiling point and density remain constant across enantiomers in an achiral environment, properties such as optical rotation and biological interaction differ significantly.

Property	Value	Unit	Condition
Molecular Formula	C₇H₁₆O	-	-
Molecular Weight	116.20	g/mol	-
Boiling Point	156.0 - 157.0	°C	760 mmHg
Boiling Point (Reduced)	66.0	°C	20 mmHg
Melting Point	-70.0	°C	-
Density	0.821	g/mL	20°C
Refractive Index ( )	1.421	-	20°C
Flash Point	54 (130)	°C (°F)	Closed Cup
Water Solubility	~4.0	g/L	25°C (Sparingly Soluble)
LogP (Octanol/Water)	2.29	-	Experimental
Vapor Pressure	~0.74	mmHg	25°C

Section 2: Stereochemical Architecture

3-Heptanol possesses a single stereogenic center at Carbon-3, bonded to a hydrogen atom, a hydroxyl group, an ethyl group, and an n-butyl group.

Isomer Classification

• (R)-(-)-3-Heptanol: The hydroxyl group is oriented such that the priority sequence (OH > Butyl > Ethyl > H) follows a clockwise path, but the lowest priority group is often in a position requiring inversion for standard nomenclature, or specific rotation is negative (depending on solvent/temp). Note: For secondary alcohols, the relationship between configuration (R/S) and optical rotation (+/-) is not always intuitive and must be determined experimentally.

• (S)-(+)-3-Heptanol: The enantiomer of the (R)-form.

Critical Insight: Secondary alcohols with similar alkyl chains (ethyl vs. butyl) often exhibit low specific rotation values (

), making polarimetry a less robust method for determining enantiomeric excess (ee) compared to Chiral GC.

Figure 1: Stereochemical divergence of 3-Heptanol isomers.

Section 3: Analytical Characterization

To validate the purity of isolated isomers, reliance on boiling point is insufficient. The following analytical methods are required.

Chiral Gas Chromatography (GC)

This is the gold standard for determining enantiomeric excess (ee%).

• Column:

  -Cyclodextrin derivative (e.g., Chirasil-Dex CB, Cyclosil-B).

• Mechanism: The cyclodextrin cavity forms inclusion complexes with the isomers. The differential stability of these complexes causes the enantiomers to elute at different retention times.

• Typical Conditions:

  • Carrier Gas: Helium (1.0 mL/min).

  • Oven Program: 40°C (hold 2 min)

    5°C/min 180°C.

  • Detector: FID (250°C).

Polarimetry

While less sensitive, specific rotation provides a quick check of bulk optical purity.

• Standard:

  (c=1, Ethanol or Hexane).

• Observation: Pure enantiomers typically show rotations in the range of

  to . Precise values should be calibrated against a certified standard due to solvent effects.

Section 4: Experimental Protocol – Enzymatic Kinetic Resolution

Objective: Isolate high-purity (R)-3-heptyl acetate and (S)-3-heptanol from a racemic mixture using Candida antarctica Lipase B (CALB).

Principle: Lipases typically follow the Kazlauskas Rule for secondary alcohols, favoring the acylation of the (R)-enantiomer (where the large group is in the large binding pocket).

Reagents

• Racemic 3-Heptanol (10 mmol).

• Vinyl Acetate (Acyl donor, 30 mmol, 3 eq).

• Immobilized Lipase B from Candida antarctica (e.g., Novozym 435, 20 mg/mmol).

• Solvent: n-Hexane (Dry).

Workflow

• Setup: In a round-bottom flask, dissolve racemic 3-heptanol in n-hexane.

• Initiation: Add Vinyl Acetate and the immobilized lipase.

• Incubation: Stir at 30°C - 40°C. Monitor reaction progress via GC (achiral column to check conversion, chiral column to check ee).

• Termination: Stop the reaction at ~50% conversion (theoretical maximum yield for resolution). Filter off the enzyme.

• Separation:

  • The mixture now contains (R)-3-Heptyl Acetate and (S)-3-Heptanol .

  • Separate via Flash Column Chromatography (Silica Gel; Hexane/Ethyl Acetate gradient). The ester (less polar) elutes first; the alcohol (more polar) elutes second.

• Hydrolysis (Optional): The (R)-acetate can be hydrolyzed (NaOH/MeOH) to yield (R)-3-heptanol.

Figure 2: Enzymatic Kinetic Resolution workflow for 3-Heptanol.

Section 5: Biological & Safety Profile

• Odor: Powerful, herbaceous, slightly bitter.

• Toxicity:

  • LD50 (Oral, Rat): ~3.25 g/kg.

  • LD50 (Dermal, Rabbit): > 5 g/kg.

  • GHS Classification: Flammable Liquid (Category 3), Acute Toxicity (Oral, Category 4), Skin Irritation.

• Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.

References

• ChemicalBook. 3-Heptanol Properties and Safety Data. Retrieved from

• National Institute of Standards and Technology (NIST). 3-Heptanol Thermochemical Data. Retrieved from

• PubChem. 3-Heptanol Compound Summary. Retrieved from

• Sigma-Aldrich. 3-Heptanol Product Specification. Retrieved from

• Ghanem, A.Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds. (Contextual reference on CALB kinetics).

Sources

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Heptanol - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Optimizing sEH Inhibitor Bioavailability Using 3-Heptanol as a Lipophilic Pharmacophore

Topic: 3-Heptanol as a Building Block for sEH Inhibitors Content Type: Detailed Application Note & Protocol Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists.

Executive Summary

Soluble Epoxide Hydrolase (sEH) is a validated therapeutic target for hypertension, inflammation, and neuropathic pain. While urea-based inhibitors (e.g., AUDA, TPU) exhibit high potency, they frequently suffer from poor physicochemical properties, specifically low water solubility and rapid metabolic clearance.

This guide details the application of 3-Heptanol (CAS: 589-82-2) as a strategic building block in the synthesis of biologically active ester derivatives of sEH inhibitors. Unlike simple primary alcohols, the branched structure of 3-heptanol provides a steric shield that modulates metabolic stability while enhancing lipophilicity for improved membrane permeability. This protocol focuses on the late-stage functionalization of adamantyl-urea acids using 3-heptanol to generate potent, metabolically stable prodrugs.

Scientific Rationale & Mechanism

The sEH Pathway and Inhibition

sEH hydrolyzes epoxyeicosatrienoic acids (EETs)—endogenous signaling lipids with potent anti-inflammatory and vasodilatory properties—into less active dihydroxyeicosatrienoic acids (DHETs).[1] Inhibiting sEH stabilizes EET levels, conferring therapeutic benefits.

Why 3-Heptanol?

The "Classic" sEH inhibitor pharmacophore consists of a central urea group flanked by a hydrophobic moiety (e.g., adamantane) and a polar tail (e.g., carboxylic acid).

• The Problem: The free carboxylic acid tail (as seen in AUDA) leads to rapid glucuronidation and excretion, limiting half-life (

  ).

• The Solution: Esterification masks the polar group. However, simple alkyl esters (methyl/ethyl) are hydrolyzed too quickly by plasma esterases.

• The 3-Heptanol Advantage: 3-Heptanol is a secondary alcohol with a branched alkyl chain. When used to esterify the inhibitor:

  • Steric Hindrance: The branching at the

    -carbon of the ester linkage slows down enzymatic hydrolysis, extending the duration of action.

  • Lipophilicity: It increases the LogP, facilitating passive transport across cell membranes.

  • Active Metabolite Release: It acts as a "soft drug" moiety, slowly releasing the active free acid form in vivo.

Pathway Visualization

The following diagram illustrates the biological intervention point and the chemical optimization strategy.

Caption: Mechanism of Action.[2] sEH hydrolyzes beneficial EETs. The 3-heptyl ester prodrug resists rapid degradation, slowly releasing the active inhibitor to block sEH.

Experimental Protocols

Protocol A: Synthesis of 3-Heptyl Ester sEH Inhibitors

Objective: To synthesize the 3-heptyl ester of 4-(3-adamantan-1-yl-ureido)butyric acid (AUBA). Prerequisite: Synthesis of the free acid (AUBA) via reaction of 1-adamantyl isocyanate with 4-aminobutyric acid (GABA).

Materials:

• Substrate: 4-(3-adamantan-1-yl-ureido)butyric acid (AUBA).

• Building Block: 3-Heptanol (Sigma-Aldrich/Merck, >99%).

• Coupling Agents: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI).

• Catalyst: 4-Dimethylaminopyridine (DMAP).

• Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Procedure:

• Preparation: Dissolve AUBA (1.0 equiv, e.g., 0.5 mmol) in anhydrous DCM (5 mL) in a round-bottom flask under an inert atmosphere (

  or Ar).

• Activation: Add EDCI (1.2 equiv) and DMAP (0.1 equiv) to the solution. Stir at 0°C for 15 minutes to activate the carboxylic acid.

• Functionalization: Add 3-Heptanol (1.2 equiv) dropwise to the reaction mixture.

  • Note: 3-Heptanol is a secondary alcohol and is less nucleophilic than primary alcohols. The use of DMAP is critical here to facilitate the acylation.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours. Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 2:1). The spot for the polar acid (baseline) should disappear, replaced by a less polar ester spot (

  ).

• Work-up:

  • Dilute with DCM (20 mL).

  • Wash sequentially with 1N HCl (10 mL), saturated

    (10 mL), and brine (10 mL).

  • Dry the organic layer over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (Silica gel, gradient Hexane

  20% EtOAc/Hexane).

• Validation: Confirm structure via

  -NMR. Look for the characteristic multiplet of the 3-heptyl methine proton ( ppm).

Protocol B: In Vitro Metabolic Stability Assay

Objective: To verify the enhanced stability of the 3-heptyl ester compared to a methyl ester or free acid.

• Microsome Preparation: Thaw Human Liver Microsomes (HLM) on ice.

• Incubation:

  • Prepare a 10 mM stock of the 3-heptyl ester inhibitor in DMSO.

  • Dilute to 1

    M in phosphate buffer (pH 7.4) containing 0.5 mg/mL microsomal protein.

  • Pre-incubate at 37°C for 5 minutes.

  • Initiate reaction by adding NADPH-regenerating system.

• Sampling: Aliquot samples at

  minutes.

• Quenching: Stop reaction with ice-cold acetonitrile containing an internal standard (e.g., deuterated AUDA).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Success Metric: The 3-heptyl ester should show a

    minutes, whereas simple primary esters typically show minutes.

Synthesis Workflow Diagram

The following flow chart visualizes the chemical synthesis pathway described in Protocol A.

Caption: Synthetic route for 3-heptyl ester sEH inhibitors. 3-Heptanol is introduced in the final step to mask the polar acid tail.

Comparative Data: Structure-Activity Relationship (SAR)

The choice of 3-heptanol over other alcohols is data-driven. The table below summarizes the impact of the ester group on sEH inhibition potency (

) and metabolic stability.

Compound Derivative	R-Group (Alcohol Used)	Human sEH IC50 (nM)	HLM Stability ( , min)	Solubility (Water)
AUBA (Free Acid)	-OH (None)	~2.0	>60	High
Methyl Ester	Methanol	~2.0	< 5	Low
n-Butyl Ester	n-Butanol	~1.5	15	Low
3-Heptyl Ester	3-Heptanol	~1.8	45	Moderate
Cyclohexyl Ester	Cyclohexanol	~2.5	55	Very Low

Analysis:

• Potency: Esterification does not significantly degrade potency; the urea pharmacophore remains intact.

• Stability: The 3-heptyl ester offers a "Goldilocks" zone. It is significantly more stable than primary esters (Methyl/n-Butyl) due to steric hindrance at the ester bond, but less lipophilic and rigid than the cyclohexyl ester, maintaining better solubility and release kinetics.

References

• Kim, I. H., et al. (2012). "Biologically active ester derivatives as potent inhibitors of the soluble epoxide hydrolase."[3] Bioorganic & Medicinal Chemistry Letters, 22(18), 5889-5892.[3]

• Morisseau, C., & Hammock, B. D. (2005). "Epoxide hydrolases: mechanisms, inhibitor designs, and biological roles." Annual Review of Pharmacology and Toxicology, 45, 311-333.

• Imig, J. D., & Hammock, B. D. (2009). "Soluble epoxide hydrolase as a therapeutic target for cardiovascular diseases." Nature Reviews Drug Discovery, 8(10), 794-805.

• MedChemExpress.

Sources

• 1. Biologically Active Ester Derivatives as Potent Inhibitors of the Soluble Epoxide Hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

High-Efficiency Enzymatic Resolution of 3-Heptanol Enantiomers via Lipase-Catalyzed Transesterification

Application Note: AN-BIO-2026-01

Abstract & Strategic Relevance

Chiral 3-heptanol is a critical high-value intermediate in the synthesis of bioactive pheromones (e.g., alarm pheromones in Crematogaster ants) and a potent chiral building block for pharmaceutical intermediates. Traditional chemical synthesis often yields racemic mixtures requiring expensive chiral auxiliaries.

This Application Note details a robust, scalable Kinetic Resolution (KR) protocol using Candida antarctica Lipase B (CAL-B).[1] Unlike hydrolysis methods, this protocol utilizes irreversible transesterification in organic media. This approach solves two critical problems: it ensures high substrate solubility and drives the equilibrium forward via tautomerization of the vinyl alcohol byproduct, achieving Enantiomeric Ratios (

) > 200.

Scientific Principles & Mechanism[2]

The Kinetic Resolution (KR) Concept

Kinetic resolution relies on the difference in reaction rates between two enantiomers (

and ) with a chiral catalyst (enzyme). For secondary alcohols like 3-heptanol, lipases typically follow Kazlauskas' rule, preferentially acylating the ( )-enantiomer (depending on substituent priority), leaving the ( )-alcohol unreacted.

The efficiency is quantified by the Enantiomeric Ratio (

) , which is intrinsic to the enzyme-substrate pair and independent of conversion ( ).[2]

• : No discrimination (Racemic product).
• : Acceptable for synthesis.
• : Excellent (High purity achievable).

Molecular Mechanism: Ping-Pong Bi-Bi

The reaction follows a serine hydrolase mechanism involving a catalytic triad (Ser-His-Asp).

• Acylation: The nucleophilic serine attacks the acyl donor (vinyl acetate), releasing acetaldehyde (which tautomerizes, making the step irreversible) and forming the Acyl-Enzyme Intermediate.

• Deacylation: The fast-reacting enantiomer of 3-heptanol attacks the Acyl-Enzyme, regenerating the free enzyme and releasing the chiral ester.

Mechanistic Visualization

The following diagram illustrates the irreversible transesterification pathway.

Figure 1: Ping-Pong Bi-Bi mechanism for the lipase-catalyzed acetylation of 3-heptanol.

Materials & Equipment

Reagents

• Substrate: rac-3-Heptanol (>98% purity).

• Enzyme: Novozym® 435 (Immobilized Candida antarctica Lipase B on acrylic resin).

  • Why: High thermal stability, easy filtration, reusable.

• Acyl Donor: Vinyl Acetate (stabilized).

• Solvent:

  -Heptane or -Hexane (HPLC Grade).

  • Why: Hydrophobic solvents preserve the essential water layer around the enzyme molecule better than polar solvents (THF/Acetonitrile), maintaining catalytic activity.

• Drying Agent: Molecular Sieves (4Å), activated.

Equipment

• Thermostatic orbital shaker (set to 30–40°C).

• GC-FID with Chiral Column (e.g., CP-Chirasil-DEX CB or Rt-βDEX).

• Rotary Evaporator.

• Flash Chromatography system (Silica gel).

Experimental Protocol

Phase 1: Analytical Screening (Optimization)

Before scaling up, validate the activity of your specific enzyme batch.

• Preparation: In a 4 mL glass vial, dissolve rac-3-heptanol (10 mg) in

  -heptane (1 mL).

• Acyl Donor: Add vinyl acetate (5 equivalents, approx. 40 µL).

• Initiation: Add Novozym 435 (5 mg).

• Incubation: Shake at 35°C, 200 rpm.

• Sampling: At

  , withdraw 20 µL aliquots. Filter through a cotton plug (to remove enzyme beads) into a GC vial and dilute with -heptane.

• Analysis: Inject into Chiral GC (See Section 6).

Phase 2: Preparative Scale Resolution (1.0 g Scale)

This protocol targets 50% conversion to maximize the optical purity of both the unreacted alcohol and the ester product.

Step 1: Reaction Setup

• Dry

  -heptane over molecular sieves (4Å) for 24 hours prior to use. Moisture competes with the alcohol for the acyl-enzyme, causing non-productive hydrolysis.

• In a 50 mL round-bottom flask, dissolve 1.0 g (8.6 mmol) of rac-3-heptanol in 20 mL of dry

  -heptane.

• Add 2.4 mL (25.8 mmol, 3 eq) of Vinyl Acetate.

• Add 100 mg of Novozym 435 (10% w/w relative to substrate).

Step 2: Incubation & Monitoring

• Seal the flask (use a needle for pressure release if necessary, though vinyl alcohol tautomerization is not gas-generating) and place in an orbital shaker at 35°C, 200 rpm .

• Process Control: Monitor conversion by GC every 2 hours.

• Endpoint: Stop the reaction when conversion (

  ) reaches 50% (theoretical maximum yield for KR). This typically occurs between 6–12 hours depending on enzyme activity.

Step 3: Termination & Workup

• Filtration: Filter the reaction mixture through a sintered glass funnel or a simple filter paper to remove the immobilized enzyme beads.

  • Note: Wash the beads with 5 mL heptane to recover adsorbed product. The beads can be stored at 4°C for reuse.

• Concentration: Remove the solvent and excess vinyl acetate under reduced pressure (Rotary Evaporator, 40°C, 200 mbar). Caution: Vinyl acetate is volatile and flammable.

Step 4: Purification

• The crude residue contains (S)-3-heptanol and (R)-3-heptyl acetate.

• Flash Chromatography:

  • Stationary Phase: Silica Gel 60.

  • Mobile Phase: Gradient of Pentane:Diethyl Ether (start 95:5

    80:20).

  • Elution Order: The ester (less polar) elutes first; the alcohol (more polar) elutes second.

• Hydrolysis (Optional): If (R)-3-heptanol is required, hydrolyze the isolated (R)-3-heptyl acetate using NaOH/MeOH.

Process Workflow Diagram

Figure 2: Step-by-step workflow for the preparative resolution of 3-heptanol.

Analytical Methods & Calculations

Chiral GC Conditions

To determine Enantiomeric Excess (

) and Conversion ( ).[3][4]

• Instrument: GC-FID (Agilent 7890 or equivalent).

• Column: CP-Chirasil-DEX CB (25 m × 0.25 mm × 0.25 µm) or equivalent

  -cyclodextrin phase.

• Carrier Gas: Helium (1.0 mL/min).[4]

• Oven Program:

  • Initial: 60°C (hold 2 min).

  • Ramp: 2°C/min to 110°C.

  • Hold: 5 min.

• Inlet/Detector: 250°C / 275°C.

• Elution Order (Typical): (S)-3-heptanol

  (R)-3-heptanol (S)-ester (R)-ester. Note: Always verify elution order with pure standards if available.

Key Calculations

Do not rely solely on peak area for conversion, as response factors between alcohol and ester differ. Use the enantiomeric excess of substrate (

) and product ( ) for the most accurate calculation of conversion ( ) and E-value ( ).

Parameter	Formula	Description
Enantiomeric Excess ( )		Purity of the isomer.[3][4][5][6]
Conversion ( )		Extent of reaction (0 to 1).
Enantioselectivity ( )		The "quality" of the enzyme.

Note: For high precision, use the "Selectivity" calculator provided by the University of Graz (see References).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<10% after 24h)	Enzyme inactivation or high water content.	Dry solvent over molecular sieves. Ensure vinyl acetate is fresh (no acetic acid buildup).
Low E-value (<20)	Non-specific background reaction or temperature too high.	Lower temperature to 25°C. Ensure no chemical catalysts (acids/bases) are present.
Reaction Stalls at <40%	Product inhibition or equilibrium limit.	Add more enzyme. Verify vinyl acetate is in excess (3-5 eq).
Cannot Separate Peaks	GC ramp too fast.	Lower ramp rate to 1°C/min. Lower initial oven temperature.

References

• Breuer, M., et al. (2004). "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition.

• Ghanem, A. (2007). "Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds." Tetrahedron.

• University of Graz. "E-Value Calculator for Kinetic Resolution." Biocatalysis Group Tools.

• Yadav, G. D., & Trivedi, A. H. (2003).[7] "Kinetic modeling of immobilized-lipase catalyzed transesterification of n-octanol with vinyl acetate in non-aqueous media." Enzyme and Microbial Technology.

• Paetzold, J., & Bäckvall, J. E. (2005).[1] "Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines." Journal of the American Chemical Society.[1]

Sources

• 1. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scielo.br [scielo.br]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Use of 3-Heptanol as a standard in analytical chemistry

Abstract

This Application Note details the protocol for utilizing 3-Heptanol (CAS: 589-82-2) as a primary Internal Standard (IS) in Gas Chromatography-Mass Spectrometry (GC-MS) and Flame Ionization Detection (GC-FID). While deuterated isotopologues are the gold standard for targeted mass spectrometry, 3-Heptanol offers a cost-effective, high-performance alternative for broad-spectrum volatile profiling, particularly in fermentation analysis (wine, beer, bio-ethanol), biological headspace analysis, and screening of Short-Chain Fatty Acids (SCFAs). Its unique physicochemical properties—specifically its mid-range boiling point (156°C) and secondary alcohol structure—provide a critical elution window that minimizes co-elution with common biological analytes.

Introduction & Rationale

In analytical chemistry, the choice of an Internal Standard is governed by the principle of Physicochemical Mimicry . The IS must track the analyte through extraction, derivatization, and ionization without interfering with the signal.

Why 3-Heptanol?

• Retention Time Specificity: On polar columns (e.g., Wax/FFAP), 3-Heptanol elutes in a "quiet zone"—typically after the C5 alcohols (amyl alcohols) and before the C8-C10 esters or acids. This prevents peak overlap.

• Chemical Stability: As a secondary alcohol, it is less prone to oxidation than primary alcohols and does not participate in esterification as aggressively as primary alcohols during storage in acidic matrices.

• Exogenous Nature: It is rarely found in natural biological matrices (plasma, urine) or standard fermentation broths, eliminating "background noise" issues common with endogenous compounds like ethanol or butyrate.

Physicochemical Profile

The following parameters are critical for method development. Ensure your instrument acquisition window covers these properties.

Property	Value	Relevance to Protocol
IUPAC Name	Heptan-3-ol	Secondary alcohol structure
CAS Number	589-82-2	Unique identifier for procurement
Molecular Weight	116.20 g/mol	Target ion for MS (m/z 116, 87,[1] 59)
Boiling Point	156.2°C	Elutes mid-chromatogram (volatile but not solvent-front)
Density	0.82 g/mL	Critical for gravimetric preparation
Solubility	Soluble in Ethanol, Ether; Low in Water	Requires organic solvent for stock prep
Chirality	Chiral (DL-mixture)	May split into two peaks on chiral columns; single peak on achiral

Protocol A: Headspace SPME GC-MS for Volatile Profiling

Target Application: Analysis of flavor compounds (esters, fusel oils) in fermentation broths, beverages, or biological headspace.

Reagents & Standards

• Stock Solution (10,000 ppm): Weigh 100 mg of 3-Heptanol (≥99% purity) into a 10 mL volumetric flask. Top up with HPLC-grade Ethanol. Store at -20°C.

• Working Solution (100 ppm): Dilute 100 µL of Stock Solution into 10 mL of water (or matrix-matched buffer).

Sample Preparation Workflow

• Aliquot: Transfer 5 mL of sample (e.g., wine, urine supernatant) into a 20 mL headspace vial.

• Salt Addition: Add 1.5 g NaCl (saturation) to improve the partition coefficient of volatiles into the headspace (Salting-out effect).

• IS Spiking: Add 50 µL of the 3-Heptanol Working Solution (Final conc: ~1 ppm).

• Seal: Cap immediately with a PTFE/Silicone septum.

GC-MS Instrument Parameters

• Column: DB-WAX or ZB-FFAP (60m x 0.25mm x 0.25µm). Note: Polar columns are required to separate alcohols from non-polar hydrocarbons.

• Inlet: 250°C, Splitless mode (0.75 min).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Oven Program:

  • 40°C hold for 5 min.

  • Ramp 5°C/min to 230°C.

  • Hold 5 min.

• MS Detection: Scan mode (m/z 35–350) or SIM (Target Ion: m/z 87 for 3-heptanol).

Workflow Diagram (Graphviz)

Figure 1: HS-SPME Workflow utilizing 3-Heptanol for normalization of extraction efficiency.

Protocol B: Liquid Injection for SCFA Screening

Target Application: Quantification of Acetate, Propionate, and Butyrate in fecal water or plasma. Note: While deuterated acids are preferred for absolute MS quantitation, 3-Heptanol is an accepted IS for FID detection or general screening to monitor injection variability.

• Acidification: Mix 500 µL sample with 50 µL 50% H₂SO₄ (Protonates acids to volatile form).

• Extraction: Add 500 µL Diethyl Ether containing 50 ppm 3-Heptanol .

• Vortex/Centrifuge: Vortex 2 min; Centrifuge 10,000 x g for 5 min.

• Injection: Inject 1 µL of the upper organic layer into GC-FID/MS.

  • Critical: Use a Split ratio (10:1) to prevent column overload from solvent.

Data Processing & Validation

Identification

In Mass Spectrometry, 3-Heptanol fragments characteristically.

• Base Peak: m/z 59 or 87 (Alpha-cleavage).

• Molecular Ion: m/z 116 (often weak).

• Confirmation: Verify retention time relative to n-Hexanol (elutes earlier) and n-Octanol (elutes later).

Calculation Logic

Quantitation is derived from the Response Factor (RF) .

[2]

Logic Diagram (Graphviz)

Figure 2: Data processing logic ensuring retention time validation prior to quantitation.

Troubleshooting & Tips

• Peak Tailing: 3-Heptanol is polar. If tailing occurs, the liner may be dirty (active sites) or the column head is contaminated. Action: Trim 10cm from the column inlet and replace the inlet liner with a deactivated wool liner.

• Carryover: Because it is less volatile than ethanol, it can persist in the syringe. Action: Increase syringe wash cycles (3x Solvent A, 3x Solvent B) between injections.

• Co-elution: In complex matrices (e.g., essential oils), terpenes may co-elute. Action: Verify purity using a mass spectral library (NIST). If co-elution occurs, switch to a non-polar column (DB-5) or use a deuterated analog.

References

• NIST Chemistry WebBook. 3-Heptanol Thermochemical Data & Mass Spectra. National Institute of Standards and Technology.[1][3][4][5] [Link]

• Journal of Microbiology, Biotechnology and Food Sciences. Evaluation of the Profile of Volatile Organic Compounds in Industrial and Craft Beers. (Demonstrates higher alcohol profiling). [Link]

• Scion Instruments. Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? (Foundational theory on IS selection). [Link]

Sources

• 1. 3-Heptanol [webbook.nist.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. 3-Heptanol [webbook.nist.gov]
• 4. 3-Heptanol [webbook.nist.gov]
• 5. 3-Heptanol [webbook.nist.gov]

Experimental setup for the oxidation of 3-Heptanol

Executive Summary

This application note details the experimental protocols for the oxidation of 3-heptanol (a secondary alcohol) to 3-heptanone (a ketone). This transformation is a fundamental unit operation in organic synthesis, serving as a model for converting chiral/racemic alcohols into achiral carbonyls.

We present two distinct methodologies tailored for specific research constraints:

• Method A: Jones Oxidation (Chromium VI): The historical benchmark characterized by rapid kinetics and high reliability, though limited by toxicity and heavy metal waste.

• Method B: TEMPO-Mediated Oxidation (Anelli Protocol): A catalytic, metal-free "Green Chemistry" approach utilizing Sodium Hypochlorite (bleach), preferred for pharmaceutical scale-up to comply with ICH Q3D elemental impurity guidelines.

Chemical Properties & Thermodynamics

Understanding the physical property differences between the substrate and product is critical for the isolation strategy.

Property	Substrate: 3-Heptanol	Product: 3-Heptanone	Significance
CAS	589-82-2	106-35-4	Identity verification
MW	116.20 g/mol	114.19 g/mol	Mass balance calculation
Boiling Point	156-157°C	146-149°C	Product is more volatile. Fractional distillation is viable.
Density	0.82 g/mL	0.82 g/mL	Phase separation behavior is similar.
Solubility	Low in ; Miscible in organics	Low in ; Miscible in organics	Biphasic extraction required.
Chirality	Chiral (C3 center)	Achiral	Stereochemical information is lost.

Method A: Jones Oxidation (The Benchmark)

Principle: The Jones reagent consists of Chromium Trioxide (

) dissolved in dilute Sulfuric Acid ( ).[1][2][3][4] In the presence of acetone, it forms chromic acid in situ.[2] The reaction proceeds via the formation of a chromate ester, followed by an E2-like elimination where the Chromium (VI) is reduced to Chromium (III).

Mechanism & Visual Indicator:

• Active Species: Chromic Acid (

  ).[1]

• Visual Cue: The reaction mixture shifts from Orange/Red (

  ) to Green ( ) upon completion.

Experimental Protocol:

• Preparation of Jones Reagent (Standard 2.67 M):

  • Dissolve 26.7 g of

    in 23 mL of concentrated .

  • Carefully dilute with water to a total volume of 100 mL. Warning: Highly Exothermic.[2]

• Reaction Setup:

  • Dissolve 3-Heptanol (10 mmol, 1.16 g) in Acetone (30 mL) in a round-bottom flask.

  • Cool the solution to 0°C using an ice-water bath. Critical: Controlling temperature prevents over-oxidation or solvent boiling.

• Addition:

  • Add Jones Reagent dropwise via an addition funnel or syringe.

  • Maintain temperature < 5°C.[5]

  • Continue addition until the orange color persists (indicating excess oxidant).

• Quenching:

  • Stir for 15 minutes post-addition.

  • Add Isopropanol (IPA) dropwise. The IPA reacts with excess Cr(VI), turning the solution completely green.

• Workup:

  • Decant the liquid from the chromium salts (or filter through Celite).

  • Concentrate the acetone solution under reduced pressure.

  • Extract residue with Diethyl Ether (

    mL). Wash with brine. Dry over .

Method B: TEMPO-Mediated Oxidation (Green/Pharma Preferred)

Principle: This method uses a catalytic nitroxyl radical (TEMPO) and a stoichiometric oxidant (NaOCl/Bleach).[6] Bromide (

) acts as a co-catalyst, forming hypobromite ( ) in situ, which oxidizes TEMPO to the active -oxoammonium species.

Advantages:

• Avoids toxic Chromium waste.

• Operates in aqueous media.[1][3][7]

• Scalable for GMP environments.

Experimental Protocol (Anelli Conditions):

• Reaction Setup:

  • In a flask, combine 3-Heptanol (10 mmol, 1.16 g) and Dichloromethane (DCM, 20 mL).

  • Add a solution of KBr (1 mmol, 0.1 eq) and TEMPO (0.1 mmol, 0.01 eq) in water (5 mL).

  • Cool the biphasic mixture to 0°C .

• Oxidant Addition:

  • Prepare a solution of NaOCl (commercial bleach, ~12-15 mmol, 1.2-1.5 eq) buffered to pH ~9 using

    . Note: pH control prevents the formation of gas and inhibits side reactions.

  • Add the NaOCl solution dropwise with vigorous stirring . Critical: The reaction occurs at the interface; high stir rates are mandatory.

• Monitoring:

  • Monitor by TLC (silica, 10% EtOAc/Hexane). The reaction is typically complete within 30-60 minutes.

• Quenching:

  • Add saturated aqueous Sodium Thiosulfate (

    ) to quench excess hypochlorite.

  • Warming to room temperature will result in a clear phase separation.

• Workup:

  • Separate the organic (DCM) layer.

  • Extract the aqueous layer once with DCM.

  • Wash combined organics with 1M HCl (removes TEMPO derivatives) and Brine.

Analytical Validation & Logic

To ensure scientific integrity, the product must be validated against the starting material.

A. Infrared Spectroscopy (FT-IR):

• 3-Heptanol: Shows a broad, strong O-H stretch at

  .

• 3-Heptanone: The O-H stretch disappears . A sharp, strong C=O (carbonyl) stretch appears at ~1715

  .

B. Nuclear Magnetic Resonance (

-NMR):

• 3-Heptanol: A proton signal on the carbon bearing the hydroxyl group (

  ) appears as a multiplet around 3.5 - 3.8 ppm .

• 3-Heptanone: This signal disappears completely. The

  -protons (adjacent to carbonyl) shift downfield to ~2.4 ppm .

C. Purification Logic (Distillation): Because 3-heptanone (BP 147°C) boils lower than 3-heptanol (BP 157°C) due to the loss of hydrogen bonding, fractional distillation is the most effective purification method. Collect the fraction stabilizing at 146-148°C.

Visualization of Workflows

Figure 1: Reaction Pathways & Mechanisms

This diagram contrasts the Chromium-based pathway with the catalytic TEMPO cycle.

Caption: Mechanistic comparison of stoichiometric Chromium oxidation vs. catalytic TEMPO cycle.

Figure 2: Experimental Workflow (Decision Matrix)

Caption: Operational flowchart for the synthesis and purification of 3-Heptanone.

References

• Jones Oxidation Mechanism & Protocol

  • Chemistry LibreTexts. "Oxidation of Alcohols."[2][3][6][8][9][10][11][12][13][14][15] Accessed Jan 2026.

• TEMPO-Mediated Oxidation (Anelli/Zhao Protocols)

  • Organic Chemistry Portal.[3] "TEMPO-mediated oxidation of alcohols."[6][10][11][12][13] Accessed Jan 2026.

• Physical Properties (3-Heptanol/3-Heptanone)

  • National Institute of Standards and Technology (NIST). "3-Heptanone WebBook."

• Green Chemistry Considerations

  • National Institutes of Health (NIH) / PubMed.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Jones oxidation - Sciencemadness Wiki [sciencemadness.org]
• 3. Jones oxidation - Wikipedia [en.wikipedia.org]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. 3-Heptanone [webbook.nist.gov]
• 6. Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Heptanone | C7H14O | CID 7802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Ketone synthesis by oxidation of alcohols [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. TEMPO [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. A green chemistry approach for oxidation of alcohols using novel bioactive cobalt composite immobilized on polysulfone fibrous network nanoparticles as a catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 15. dasher.wustl.edu [dasher.wustl.edu]

Technical Notes & Optimization

Purification challenges of 3-Heptanol from reaction mixtures

Ticket System Status: [ONLINE] Topic: Purification of 3-Heptanol (

) from Reaction Mixtures Primary User Base: Organic Chemists, Process Engineers, Drug Discovery Teams

Support Overview & Triage[1]

Welcome to the 3-Heptanol Purification Support Center. This guide addresses the specific challenges of isolating 3-heptanol, a secondary alcohol often synthesized via Grignard addition (Propylmagnesium bromide + Butyraldehyde) or Ketone Reduction (3-Heptanone + NaBH

).[1]

The Core Challenge: The primary difficulty in purifying 3-heptanol is separating it from its precursor, 3-heptanone .[1] The boiling point difference is narrow (~9–10°C), making simple distillation inefficient without a fractionating column.

Component	Boiling Point (Atm)	Solubility in Water	Key Hazard
3-Heptanol (Product)	156–157°C	Low (Sparingly)	Irritant
3-Heptanone (Impurity)	147–148°C	Low	Flammable
Heptane (Solvent)	98°C	Insoluble	Flammable
Water	100°C	N/A	Azeotrope Former

Diagnostic: Identify Your Impurity Profile

User Query: "My NMR shows a triplet at

2.4 ppm and the product smells fruity/sweet. What is wrong?"

Expert Diagnosis: You have unreacted 3-heptanone .

• Cause: Incomplete reduction or Grignard addition.[1]

• Resolution: Do not attempt to distill immediately. The boiling points are too close for standard setups.[1] See Protocol B (Chemical Cleanup) below.

User Query: "My distillate is cloudy or boiling temperature is fluctuating wildly around 95-100°C."

Expert Diagnosis: You have a Water/Alcohol Azeotrope .[1][2]

• Cause: Insufficient drying of the organic layer.[3] C7 alcohols form low-boiling binary azeotropes with water.[1]

• Resolution: See Protocol C (Drying Strategy) .

Resolution Protocols

Protocol A: Fractional Distillation (The "Close-Boiler" Solution)

Use this only if 3-heptanone content is <5%.[1] If higher, perform Protocol B first.

Prerequisites:

• Vigreux column (minimum 20 cm) or packed column (glass beads/helices).[1]

• Vacuum setup (optional but recommended to prevent oxidation).[1]

Step-by-Step Workflow:

• Setup: Assemble a short-path distillation head on top of your fractionating column. Insulate the column with foil or glass wool.[1]

• Atmospheric vs. Vacuum:

  • Atmospheric: Heptanol boils at ~157°C. Oil bath must be ~180°C. Risk of dehydration to heptenes.[1]

  • Vacuum (Recommended):[1] At 20 mmHg, 3-heptanol boils at ~66°C.[1] This is safer and cleaner.[1]

• The Fractionation:

  • Fraction 1 (Solvents): Collect everything below the expected boiling point.

  • Fraction 2 (The "Cut"): When temperature stabilizes within 2°C of the ketone BP (e.g., ~147°C at atm), switch receivers. This "slop cut" contains the difficult ketone/alcohol mix.[1]

  • Fraction 3 (Product): Collect when temp hits 156°C (atm) or stable plateau.

• Validation: Check refractive index (

  ) or GC.

Protocol B: Chemical Cleanup (Removing Ketone Impurity)

Use this if 3-heptanone >5%.[1] It is chemically impossible to separate high concentrations of ketone efficiently by distillation alone due to the low separation factor (

).

Mechanism: Convert the volatile ketone impurity into a non-volatile borate salt or reduce it completely to the product.

• Quantify: Determine moles of unreacted 3-heptanone via

  H NMR (Integration of -protons).

• Re-Reduction (Recommended):

  • Dissolve crude mixture in Ethanol.

  • Add 0.5 equivalents of NaBH

    relative to the impurity amount.

  • Stir 30 mins. This converts the impurity into the product, maximizing yield.

• Derivatization (Alternative):

  • If you must remove the ketone (e.g., if it's a side product, not a precursor), add Girard’s Reagent T (betaine hydrazide chloride).

  • Reflux in ethanol/acetic acid for 1 hour.

  • The ketone forms a water-soluble hydrazone.[1]

  • Workup: Pour into water. Extract with ether.[1][4] The product (alcohol) goes to ether; the ketone-derivative stays in water.[1]

Protocol C: Drying & Azeotrope Management

Critical Step: 3-Heptanol is "wet" even when it looks dry.[1]

• Bulk Drying: Wash organic layer with Saturated Brine.[1] Separation must be sharp.

• Chemical Drying: Add Anhydrous MgSO

  (Magnesium Sulfate). Stir for 10 minutes.

  • Tip: MgSO

    is better than Na SO here because it is faster and has a higher capacity for the significant water solubility in C7 alcohols.

• Polishing: For analytical grade, store over 3Å Molecular Sieves for 24 hours.

  • Warning: Do not distill over sieves; they cause bumping.[1] Filter first.

Advanced Troubleshooting: Enantiomeric Purity

User Issue: "I need (R)-3-heptanol, but my synthesis yielded a racemate."

Resolution: 3-Heptanol is chiral.[1][5] Standard synthesis (Grignard/Hydride reduction) yields a 50:50 racemic mixture.[1] Distillation cannot separate enantiomers.[1]

Separation Options:

• Chiral GC (Analytical): Use a Cyclodextrin-based column (e.g., Rt-βDEX).[1][6]

  • Derivatization:[1][6][7][8] Acetylation of the alcohol (Acetic anhydride/Pyridine) often improves resolution (

    ) significantly compared to the free alcohol.[7]

• Enzymatic Resolution (Preparative):

  • Treat racemate with Vinyl Acetate and Lipase B (Candida antarctica) .[1]

  • The enzyme selectively acetylates one enantiomer (usually R).[1]

  • Result: A mixture of (R)-acetate and (S)-alcohol.[1] These have vastly different boiling points and can now be separated by simple distillation or flash chromatography.[1]

Visual Decision Guides

Figure 1: Purification Strategy Decision Tree

Caption: Logical workflow for selecting the correct purification method based on impurity concentration and stereochemical requirements.

Figure 2: Fractional Distillation Setup Logic

Caption: Temperature cut-offs for atmospheric distillation. Note the critical "Slop Cut" required to remove the close-boiling ketone.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11520, 3-Heptanol.[1] Retrieved from [Link][1]

• NIST Chemistry WebBook. 3-Heptanol Thermochemical Data.[1] National Institute of Standards and Technology.[1] Retrieved from [Link][1]

• University of Edinburgh. Azeotrope Database: Heterogeneous Azeotropes.[1] Retrieved from [Link](Note: General reference for C7 alcohol-water azeotrope behavior).[1]

• Organic Syntheses.General procedures for Grignard additions and alcohol purifications. (Contextual grounding for Protocol B).

Sources

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 3. m.youtube.com [m.youtube.com]
• 4. 3-Heptanone | C7H14O | CID 7802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. gcms.cz [gcms.cz]
• 7. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Overcoming side reactions in the synthesis of 3-Heptanol

Welcome to the Technical Support Center for the synthesis of 3-Heptanol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis. Our focus is on practical, field-tested insights to help you overcome common challenges and optimize your experimental outcomes.

Troubleshooting Guide: Overcoming Side Reactions

This section addresses specific issues you may encounter during the synthesis of 3-Heptanol, providing explanations for the underlying causes and step-by-step protocols for their resolution.

Question 1: My yield of 3-Heptanol is significantly lower than expected, and my crude product contains a significant non-polar impurity. What is the likely cause and how can I fix it?

Answer:

A low yield of 3-Heptanol, accompanied by a non-polar impurity, strongly suggests the occurrence of a Wurtz coupling side reaction during the formation of your Grignard reagent (butylmagnesium bromide).

Causality: The Wurtz reaction is a coupling of two alkyl halides in the presence of a metal. In this context, the butylmagnesium bromide formed can react with the unreacted butyl bromide starting material to produce octane, a non-polar hydrocarbon.[1] This side reaction consumes your Grignard reagent, directly leading to a reduced yield of the desired 3-Heptanol.

Mitigation Strategies:

• Slow Addition of Alkyl Halide: The rate of addition of butyl bromide to the magnesium turnings is critical. A slow, dropwise addition ensures that the concentration of the alkyl halide in the reaction mixture remains low, minimizing the likelihood of it reacting with the newly formed Grignard reagent.[2]

• Temperature Control: The formation of the Grignard reagent is an exothermic reaction. Maintaining a gentle reflux is important for the reaction to proceed, but excessive heat can favor the Wurtz coupling. It is advisable to initiate the reaction at room temperature and then use a water bath to maintain a steady, gentle reflux.

• High-Quality Magnesium: The surface of the magnesium turnings can become oxidized, which can hinder the initiation of the Grignard reaction and lead to localized "hot spots" that promote side reactions. Using fresh, high-quality magnesium turnings is recommended.

• Continuous Flow Synthesis: For larger-scale syntheses, a continuous production process has been shown to improve the selectivity for the Grignard reagent and reduce Wurtz coupling.[1]

Question 2: My post-reaction analysis (e.g., GC-MS, IR) of the crude 3-Heptanol shows the presence of a carbonyl compound. What is this impurity and how did it form?

Answer:

The presence of a carbonyl compound in your crude product is likely 3-heptanone . This side product can form through an Oppenauer-type oxidation of the magnesium alkoxide intermediate.[3]

Causality: In this side reaction, the magnesium alkoxide of 3-heptanol, formed after the Grignard addition, is oxidized by any remaining propanal in the reaction mixture. The propanal is concurrently reduced to propanol. This reaction is more likely to occur if an excess of propanal is used or if the reaction temperature is too high during the addition of the aldehyde.[3]

Mitigation Strategies:

• Stoichiometric Control: Use a slight excess of the Grignard reagent relative to propanal to ensure the complete consumption of the aldehyde. A 1.1 to 1.2 molar equivalent of the Grignard reagent is a good starting point.

• Controlled Addition of Propanal: Add the propanal solution slowly and at a low temperature (e.g., 0 °C) to the Grignard reagent. This helps to control the exotherm of the reaction and minimizes the time that the product alkoxide is in the presence of unreacted aldehyde at elevated temperatures.

• Efficient Quenching: Once the reaction is complete, quench it promptly by pouring the reaction mixture onto a cold solution of a weak acid, such as saturated aqueous ammonium chloride. This will protonate the alkoxide to form 3-heptanol, preventing it from participating in the oxidation reaction.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis and purification of 3-Heptanol.

What is the most common and reliable method for synthesizing 3-Heptanol?

The most widely used and versatile method for the synthesis of 3-Heptanol is the Grignard reaction .[4] This involves the reaction of a Grignard reagent, typically butylmagnesium bromide, with propanal. The reaction proceeds via a nucleophilic addition of the butyl group to the carbonyl carbon of the propanal, followed by an acidic workup to yield the secondary alcohol, 3-Heptanol.

An alternative, though less common, route is the reduction of 3-heptanone . This can be achieved using a variety of reducing agents, such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Synthesis Method	Starting Materials	Typical Yield	Key Considerations
Grignard Reaction	Butyl bromide, Magnesium, Propanal	60-80%	Requires strictly anhydrous conditions; potential for Wurtz coupling and Oppenauer oxidation side reactions.
Reduction of 3-Heptanone	3-Heptanone, NaBH₄ or LiAlH₄	>90%	Starting ketone may not be readily available; requires careful handling of hydride reducing agents.

How can I effectively purify my crude 3-Heptanol?

The most effective method for purifying 3-Heptanol from the common side products, such as octane and unreacted starting materials, is fractional distillation .[5][6] This technique separates compounds based on differences in their boiling points.

Experimental Protocol for Fractional Distillation:

• Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask, a fractionating column packed with a suitable material (e.g., Raschig rings or Vigreux indentations), a condenser, and a receiving flask.

• Drying: Ensure the crude 3-Heptanol is thoroughly dried over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) before distillation to remove any residual water.

• Distillation:

  • Heat the distillation flask gently.

  • Monitor the temperature at the head of the fractionating column.

  • Collect the fractions that distill over at different temperature ranges.

  • The boiling point of octane is approximately 125-126 °C, while 3-Heptanol has a boiling point of around 156-158 °C. A distinct temperature plateau should be observed for each component.

• Analysis: Analyze the collected fractions by a suitable method, such as gas chromatography (GC), to confirm their purity.

How can I identify 3-Heptanol and its common byproducts using GC-MS?

Gas chromatography-mass spectrometry (GC-MS) is an excellent analytical tool for identifying the components of your reaction mixture. The separation by GC is based on the boiling points and polarities of the compounds, while the mass spectrometer provides information about their molecular weight and fragmentation patterns.

Expected GC Elution Order (Non-polar column):

• Octane (lowest boiling point, least polar)

• Propanal (if unreacted)

• 3-Heptanone

• 3-Heptanol (highest boiling point, most polar)

Mass Spectral Fragmentation Patterns:

• 3-Heptanol (MW: 116.2 g/mol ): The mass spectrum will likely not show a strong molecular ion peak. Key fragments to look for include the loss of an ethyl group (m/z 87) and the loss of a butyl group (m/z 59) due to cleavage alpha to the hydroxyl group.[7]

• Octane (MW: 114.2 g/mol ): The mass spectrum will show a molecular ion peak at m/z 114. The fragmentation pattern will be characterized by a series of peaks separated by 14 mass units, corresponding to the loss of CH₂ groups. Prominent peaks will be observed at m/z 43, 57, 71, and 85.[8][9][10]

• 3-Heptanone (MW: 114.2 g/mol ): The molecular ion peak will be at m/z 114. Key fragmentation will involve cleavage adjacent to the carbonyl group, leading to peaks at m/z 85 (loss of an ethyl group) and m/z 57 (loss of a butyl group).[11]

Visualizing the Synthesis and Side Reactions

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. dasher.wustl.edu [dasher.wustl.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. 3-Heptanol [webbook.nist.gov]
• 8. C8H18 mass spectrum of octane fragmentation pattern of m/z m/e ions for analysis and identification of n-octane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. hidenanalytical.com [hidenanalytical.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low conversion rates in the biotransformation of n-heptane

Initial Triage: The "Black Box" Diagnosis

Before adjusting parameters, determine which barrier is limiting your bioconversion. Use this decision matrix to route your troubleshooting.

Symptom	Probable Cause	Recommended Module
Low conversion, High Cell Density	Mass Transfer Limitation (Substrate/Oxygen)	See Module A
Low conversion, Low Cell Viability	Solvent Toxicity / Product Toxicity	See Module B
Reaction stops after ~1 hour	Cofactor Depletion / Product Inhibition	See Module C
Substrate disappears, no product	Volatility Loss or Over-metabolism	See Module D

Module A: Mass Transfer & Phase Limitations

The Issue: n-Heptane is highly hydrophobic (LogP ~4.66) and requires molecular oxygen for hydroxylation.[1] In aqueous systems, the biocatalyst often starves for both substrate and oxygen.

FAQ: Why is my reaction rate linear but slow?

A: You are likely limited by the volumetric mass transfer coefficient (

). The enzyme is waiting for substrate or oxygen.

Troubleshooting Protocol: Optimizing the Interface

1. The "Carrier Solvent" Strategy Direct addition of n-heptane can be toxic. Use a biologically inert organic carrier to create a reservoir.

• Recommended Carriers: Bis(2-ethylhexyl) phthalate (BEHP) or n-Hexadecane (if using a specific short-chain hydroxylase).

• Ratio: Maintain an Organic:Aqueous phase ratio (O/A) between 0.1 and 0.2.

• Mechanism: The carrier reduces the aqueous concentration of n-heptane below toxic levels while maintaining a constant feed rate to the cells.

2. Oxygen Transfer Enhancement Alkane monooxygenases (e.g., AlkB) consume 1 mole of

per mole of product.

• Action: If using a stirred tank, increase agitation speed until shear stress affects viability.

• Advanced: Add Perfluorodecalin (PFD) at 10-20% v/v. PFD acts as an "oxygen shuttle," significantly increasing the oxygen transfer rate (OTR) in the aqueous phase without forming stable emulsions.

Module B: Toxicity & Biocatalyst Viability

The Issue: n-Heptane and its products (1-heptanol, heptanal) accumulate in cell membranes, causing swelling, loss of proton motive force (PMF), and cell death.

FAQ: How do I know if the heptane is killing my cells?

A: Perform a Propidium Iodide (PI) Staining Assay .

• Protocol: Mix 100 µL cell suspension with 1 µL PI. Incubate 10 min.

• Readout: Red fluorescence indicates compromised membranes. If >20% of cells are red, toxicity is your primary bottleneck.

Critical Insight: The "LogP" Rule

• LogP < 2: High toxicity (dissolves membrane).

• LogP 2–4: Critical toxicity range.

• LogP > 5: Generally biocompatible (phase separation occurs).

• n-Heptane (LogP ~4.66): Borderline. It is toxic to wild-type E. coli but tolerated by Pseudomonas putida GPo1 due to efflux pumps.

• Solution: If using E. coli, switch to a two-phase system (see Module A) or use resting cells at high density (

  ) to buffer the toxicity through biomass bulk.

Module C: Enzymatic & Cofactor Constraints

The Issue: The conversion of n-heptane to 1-heptanol requires reducing power (NADH/NADPH). If the cell runs out of energy, the reaction halts.

Visualization: The Electron Transfer Bottleneck

The following diagram illustrates the dependency of the AlkB system on the electron transport chain. Failure at any node stops conversion.

Figure 1: Electron transfer pathway in the AlkB hydroxylase system. Note that NADH regeneration is the fuel for the entire process.

FAQ: Should I use growing or resting cells?

A: Use Resting Cells for n-heptane bioconversion.

• Reasoning: During growth, cells may prioritize n-heptane as a carbon source, metabolizing it fully to

  (beta-oxidation) rather than accumulating the alcohol.

• Protocol:

  • Grow cells on a non-repressing carbon source (e.g., citrate or glycerol).

  • Induce the alkane pathway (if using alk promoter) with dicyclopropyl ketone (DCPK) or octane vapor.

  • Harvest and resuspend in buffer + 1% Glucose (for NADH regeneration).

  • Add n-Heptane.[2][3][4][5][6]

Module D: Downstream & Analytical Verification

The Issue: "Low conversion" is often actually "Low Recovery." n-Heptane is volatile (VP ~45 mmHg at 25°C), and 1-heptanol can form emulsions.

Troubleshooting Checklist:

• System Closure: Are you using screw-cap vials with PTFE/Silicon septa? Cotton plugs will result in 100% substrate loss over 24h.

• Extraction Efficiency:

  • Problem: Cells bind the hydrophobic product.

  • Solution: Perform a "Total Broth Extraction." Do not spin down cells first. Add Ethyl Acetate (1:1 ratio) directly to the culture + cells, vortex vigorously for 10 mins, then centrifuge.

• Regioselectivity Check:

  • Ensure your GC method separates 1-heptanol (terminal) from 2-heptanol (sub-terminal). Pseudomonas AlkB is terminal-selective; P450s often produce mixtures.

Standardized Protocol: Two-Phase Resting Cell Assay

Use this protocol to benchmark your system against standard conversion rates.

Parameter	Specification	Notes
Biocatalyst	P. putida GPo1 or E. coli (pGEc47)	Recombinant strains preferred for control.
Cell Density	5–10 g cdw/L ( )	High density compensates for low specific activity.
Aqueous Phase	50 mM K-Phosphate, pH 7.4 + 1% Glucose	Glucose regenerates NADH.
Organic Phase	20% (v/v) n-Heptane in Dioctyl Phthalate	Carrier reduces toxicity.
Induction	0.05% (v/v) DCPK (if alk system)	Induce 4h prior to harvesting cells.
Reaction Time	4 – 8 Hours	Long runs suffer from product degradation.
Target Yield	2 – 5 g/L 1-Heptanol	Typical yield for optimized batch systems.

Troubleshooting Logic Tree

Use this flow to diagnose the root cause of low yields.

Figure 2: Logical diagnostic flow for identifying the bottleneck in n-heptane biotransformation.

References

• Van Beilen, J. B., et al. (2001).[7] "Analysis of Pseudomonas putida alkane-degradation gene clusters and flanking insertion sequences: evolution and regulation of the alk genes." Microbiology.

• Julsing, M. K., et al. (2012).[6] "Outer Membrane Protein AlkL Boosts Biocatalytic Oxyfunctionalization of Hydrophobic Substrates in Escherichia coli." Applied and Environmental Microbiology.

• Schmid, A., et al. (1998). "Recombinant biocatalyst for the oxidation of alkanes: Optimization of the reaction conditions." Journal of Biotechnology.

• Kuhn, D., et al. (2012). "Biocatalytic hydroxylation of n-butane with in situ cofactor regeneration." Beilstein Journal of Organic Chemistry.

• Sikkema, J., et al. (1995). "Mechanisms of membrane toxicity of hydrocarbons." Microbiological Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. carlroth.com [carlroth.com]
• 3. carlroth.com [carlroth.com]
• 4. cpchem.com [cpchem.com]
• 5. Identification of the n-heptane metabolites in rat and human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biocatalytic hydroxylation of n-butane with in situ cofactor regeneration at low temperature and under normal pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lmsspada.kemdiktisaintek.go.id [lmsspada.kemdiktisaintek.go.id]

Stabilizing 3-Heptanol during storage and handling

Technical Support Center: 3-Heptanol Stability & Handling

Case ID: 3-HEP-STAB-001 Subject: Optimization of Storage Conditions and Degradation Prevention for 3-Heptanol Assigned Specialist: Senior Application Scientist

Introduction: The Stability Profile

Welcome to the Technical Support Center. You are likely here because you are observing inconsistencies in your 3-heptanol (

) stock or require strict purity for sensitive applications (e.g., pheromone synthesis, enantioselective catalysis, or fragrance formulation).

While 3-heptanol is chemically robust compared to aldehydes or ethers, it is not inert. As a secondary alcohol, it possesses an alpha-proton susceptible to abstraction, leading to auto-oxidation (forming 3-heptanone) and is hygroscopic (absorbing atmospheric moisture). This guide replaces generic advice with chemically grounded protocols to arrest these degradation pathways.

Module 1: Critical Storage Protocols

Q: I received a new drum/bottle. What is the immediate protocol for long-term stability?

A: Upon receipt, you must mitigate three vectors: Oxygen, Moisture, and Light.

• Headspace Management (The Nitrogen Pad):

  • Mechanism:[1][2][3] Oxygen attacks the

    -carbon (C3 position). As liquid is removed, air fills the void.

  • Protocol: You must displace this air. Sparge the liquid with dry Nitrogen (

    ) or Argon for 5-10 minutes (depending on volume) to remove dissolved oxygen, then blanket the headspace before sealing.

  • Why: This prevents the radical initiation step of auto-oxidation.

• Container Material:

  • Recommended: Borosilicate glass (amber) or Stainless Steel.

  • Avoid: Low-density polyethylene (LDPE) for long-term storage. 3-Heptanol acts as a solvent and can leach plasticizers (phthalates) from standard plastics, introducing "ghost peaks" in GC-MS analysis.

• Temperature Control:

  • Store at +2°C to +8°C (Standard Refrigerator).

  • Reasoning: Lowering kinetic energy reduces the rate of radical propagation and water vapor diffusion across seals.

Visual 1: Storage Decision Logic Use this workflow to determine the correct storage tier based on your usage frequency.

Figure 1: Decision matrix for optimizing storage conditions based on usage frequency to balance convenience with chemical integrity.

Module 2: Handling & Purification (The "Dry" Protocol)

Q: My application is water-sensitive (e.g., Grignard reaction). How do I dry 3-heptanol effectively?

A: Standard distillation is often insufficient due to the formation of azeotropes with water. You must use Molecular Sieves (3A or 4A) .

The "Sieve Activation" Protocol: Do not skip the activation step. Store-bought sieves are already saturated with atmospheric water.

• Activation: Heat Molecular Sieves (Type 3A beads) to 250°C - 300°C under high vacuum (or in a vented oven) for 12 hours. Cool in a desiccator.

• Loading: Add 10-20% w/v activated sieves to the 3-heptanol bottle.

  • Example: For 100mL alcohol, add 10-20g sieves.

• Time: Allow to stand for 24-48 hours .

• Filtration: If using for HPLC/MS, filter through a 0.2µm PTFE filter to remove aluminosilicate dust which can clog capillaries.

Q: Why Type 3A instead of 4A? A: While 4A works, Type 3A (pore size ~3 Å) excludes the 3-heptanol molecule from entering the crystal lattice, adsorbing only water. This minimizes solvent entrapment and potential catalytic degradation inside the sieve pores.

Module 3: Troubleshooting Degradation

Q: I see a new peak in my GC trace at a slightly lower retention time. What is it?

A: This is almost certainly 3-Heptanone .

• Cause: Auto-oxidation. The secondary hydroxyl group (-OH) is oxidized to a ketone (=O).[2][4]

• Detection: GC-MS will show a mass loss of 2 units (M-2H).

• Remediation: If contamination is <1%, you can use the solvent for wash steps. If >1%, redistillation is required. Chemical reduction (using

  ) can revert the ketone back to the alcohol, but this is rarely cost-effective compared to buying fresh stock.

Q: Is there a peroxide risk? A: Unlike ethers (which form explosive peroxides), secondary alcohols form hydroperoxides that decompose into ketones and hydrogen peroxide (

).

• Risk:[5][6][7][8][9] Low explosion risk, but High "Process Risk." The generated

  will poison sensitive metal catalysts (Pd, Pt) and oxidize sulfur-containing reagents.

Visual 2: The Degradation Pathway Understanding the enemy: How Oxygen attacks 3-Heptanol.

Figure 2: The auto-oxidation mechanism. Note that Hydrogen Peroxide is a byproduct, which can interfere with downstream biological or catalytic assays.

Module 4: Quality Specifications & Safety

Reference Data for Quality Control (QC)

Parameter	Specification (High Purity)	Method	Common Failure Mode
Purity	> 98.0%	GC-FID	Presence of 3-Heptanone
Water Content	< 0.1% (1000 ppm)	Karl Fischer (Coulometric)	Hygroscopic uptake (bad seal)
Appearance	Clear, Colorless	Visual	Yellowing (Polymerization/Contamination)
Peroxides	< 10 ppm	Iodometric Titration	Old stock (>1 year)

Safety Note (GHS Classification):

• H226: Flammable liquid and vapor.[10][11][12][13]

• H315/H319: Causes skin and serious eye irritation.[10]

• Static Warning: 3-Heptanol has low conductivity. When transferring large volumes (drums), ensure grounding and bonding to prevent static discharge ignition.[11]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10976, 3-Heptanol. Retrieved from [Link]

• Burfield, D. R., & Smithers, R. H. (1978).Desiccant Efficiency in Solvent Drying. 3. Dipolar Aprotic Solvents and Alcohols. Journal of Organic Chemistry. (Contextual grounding for Molecular Sieve selection).

• Occupational Safety and Health Administration (OSHA). Occupational Chemical Database: 3-Heptanol. (General handling and exposure limits).[7][10][14]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. web.uvic.ca [web.uvic.ca]
• 4. dasher.wustl.edu [dasher.wustl.edu]
• 5. 3-Heptanol | CAS#:589-82-2 | Chemsrc [chemsrc.com]
• 6. 3-heptanol, 589-82-2 [thegoodscentscompany.com]
• 7. Page loading... [wap.guidechem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. pfaltzandbauer.com [pfaltzandbauer.com]
• 11. Page loading... [wap.guidechem.com]
• 12. fishersci.com [fishersci.com]
• 13. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. fishersci.com [fishersci.com]

Minimizing byproduct formation in the Grignard synthesis of 3-Heptanol derivatives

Topic: Minimizing Byproduct Formation in 3-Heptanol Derivative Synthesis

Status: Active Guide Department: Process Chemistry & Scale-Up Support Last Updated: January 31, 2026

Executive Summary

The synthesis of 3-heptanol derivatives via Grignard addition presents a specific chemoselectivity challenge. Unlike simple methyl additions, the reaction between propyl/butyl magnesium halides and enolizable aldehydes (like propanal or butanal) sits at a "competitive triangle" of reaction pathways.

This guide addresses the three primary failure modes:

• Enolization: The Grignard reagent acting as a base rather than a nucleophile.

• -Hydride Reduction: The Grignard reagent acting as a reducing agent (forming primary alcohols).

• Wurtz Coupling: Homocoupling of the alkyl halide during reagent formation.

Module 1: The Competitive Landscape (Root Cause Analysis)

Before optimizing, you must identify which byproduct is eroding your yield. The following diagram illustrates the mechanistic divergence for a generic 3-heptanol synthesis (e.g., PropylMgBr + Butanal).

Figure 1: Mechanistic divergence in the reaction of alkyl Grignards with enolizable aldehydes.

Module 2: Reagent Engineering & Titration

The Issue: Excess Grignard reagent promotes side reactions, while insufficient reagent leads to incomplete conversion. Wurtz coupling (dimerization of the alkyl halide) occurs during the formation of the Grignard, consuming your alkyl halide and generating heat.

Protocol A: Minimizing Wurtz Coupling

• High Dilution: Maintain a high solvent-to-halide ratio. Wurtz coupling is second-order with respect to concentration; Grignard formation is pseudo-first-order at the metal surface.

• Slow Addition: Add the alkyl halide (e.g., 1-bromopropane) dropwise to the Magnesium/THF slurry. The solution should remain gently refluxing but never "run away."

• Temperature Control: Keep the formation temperature as low as possible while maintaining initiation (typically 20–40°C).

Protocol B: The Knochel Titration (Mandatory)

You cannot assume theoretical molarity. You must titrate to determine the exact concentration of active species.

Method:

• Dry a vial and add 100 mg of Iodine (

  ) .

• Dissolve in 1-2 mL of 0.5 M LiCl in anhydrous THF . (LiCl accelerates the reaction and solubilizes the species).

• Cool to 0°C.

• Add your Grignard reagent dropwise via syringe until the brown color disappears (becomes clear/colorless).

Calculation:

(Note: Stoichiometry is 1:1 for alkyl Grignards) [1, 2].

Module 3: Advanced Reaction Control (The Fix)

For 3-heptanol derivatives, simple cooling is often insufficient to stop reduction and enolization. We recommend the Organocerium Protocol (Imamoto Conditions) .

Why it works: Transmetallating the Grignard to an Organocerium species (

) drastically reduces basicity (stopping enolization) while increasing oxophilicity (promoting addition to the carbonyl).

Step-by-Step Organocerium Protocol

Step	Action	Critical Technical Note
1	Dry the	Anhydrous is hygroscopic. Heat at 140°C under high vacuum (0.1 mmHg) for 2-4 hours. A stir bar should pulverize the solid into a fine powder.
2	Slurry Formation	Cool the flask to 0°C. Add anhydrous THF. Stir for 1-2 hours to form a milky suspension.
3	Transmetallation	Cool to -78°C. Add the titrated Grignard reagent (from Module 2) dropwise. Stir for 1 hour.
4	Addition	Add the aldehyde (e.g., Butanal) dissolved in THF dropwise to the slurry.
5	Workup	Quench with dilute aqueous HCl or .

Expected Outcome:

• Enolization: < 5%[1]

• Reduction: < 2%

• Yield: Typically > 85% (compared to ~50-60% with standard Grignard).

Module 4: Troubleshooting & FAQs

Q1: I see a large "solvent front" peak in my GC/TLC that wasn't there before.

• Diagnosis: This is likely the Wurtz coupling product (e.g., Hexane from Propyl bromide).

• Fix: Your addition rate during Grignard formation was too fast, or the concentration was too high. Repeat Module 2, Protocol A.

Q2: I isolated a product that is 2 mass units lighter than my target.

• Diagnosis: You formed the ketone via oxidation, or more likely, you isolated the starting aldehyde because enolization occurred. The Grignard acted as a base, deprotonated the alpha-carbon, and upon acidic workup, the aldehyde regenerated.

• Fix: Switch to the Organocerium protocol (Module 3) or lower the reaction temperature to -78°C.

Q3: I isolated a primary alcohol instead of the secondary 3-heptanol.

• Diagnosis:

  -Hydride Reduction . The Grignard reagent transferred a hydride to the aldehyde.

• Fix: This is driven by steric hindrance and temperature. Ensure the reaction is kept cold (-78°C). If the problem persists, the Organocerium method is the definitive solution as it suppresses the concerted transition state required for hydride transfer [3].

Q4: Can I use 2-Methyltetrahydrofuran (2-MeTHF) instead of THF?

• Answer: Yes. 2-MeTHF is a greener alternative and often reduces Wurtz coupling due to different solvation properties. However, ensure your

  (if used) is compatible with the solubility profile of 2-MeTHF [4].

Visualizing the Optimized Workflow

Figure 2: Decision tree for selecting the correct synthetic protocol.

References

• Krasovskiy, A., & Knochel, P. (2006).[1][2] A Convenient Titration Method for Organometallic Zinc, Magnesium, and Lanthanide Reagents.[1][2] Synthesis, 2006(05), 890–891. Link

• Organic Chemistry Portal. (n.d.). Titration of Grignard Reagents. Link

• Imamoto, T., et al. (1989). Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents. Journal of the American Chemical Society, 111(12), 4392–4398. Link

• Deitmann, E., et al. (2023). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale.[3][4] Organic Process Research & Development. Link

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scalable Synthesis of 3-Heptanol

Introduction

Welcome to the Process Development Support Center. You are likely here because your bench-scale synthesis of 3-Heptanol (Ethyl butyl carbinol) is hitting bottlenecks during transfer to the pilot plant or kilo-lab.

3-Heptanol is a critical intermediate for plasticizers, fragrances, and as a chiral scaffold in API synthesis. While chemically simple, scaling its synthesis introduces thermodynamic and safety challenges that are invisible on the gram scale. This guide addresses the three primary industrial routes: Grignard Addition , Catalytic Hydrogenation , and Biocatalytic Reduction .

Module 1: The Grignard Route (C-C Bond Formation)

Route: Ethylmagnesium Bromide + Pentanal (Valeraldehyde)

3-Heptanol

This route is preferred when building the carbon skeleton from smaller commodity chemicals. However, it poses the highest safety risk due to exothermicity.

Q1: We are seeing a delayed exotherm followed by a temperature spike upon initiating the Grignard formation. How do we prevent a runaway reaction?

A: You are experiencing "induction period stagnation." This is the most dangerous phase of Grignard scale-up. If the reaction does not initiate immediately, reagents accumulate. When it finally kicks off, the accumulated energy is released simultaneously, exceeding your cooling capacity.

Protocol for Safe Initiation:

• The "Heel" Method: Never start a large-scale Grignard on fresh metal without a heel. Retain 5-10% of the reacted mixture from a previous successful batch (under Argon) to act as a seed.

• Iodine/DIBAL-H Activation: If no heel is available, mechanically activate the Magnesium turnings under

  for 30 minutes, then add 1 mol% Iodine ( ) or Diisobutylaluminum hydride (DIBAL-H) to strip the oxide layer.

• Halide Titer Check: Do not start the main feed until you confirm initiation. A self-validating step is to check the temperature delta (

  ). A rise of 2-5°C after adding the first 5% of Ethyl Bromide confirms initiation.

Q2: Our yield is dropping due to significant formation of "heavy" impurities. What is happening?

A: You are likely observing Aldol Condensation of the Pentanal (Valeraldehyde).

In the Grignard reactor, the alkoxide product acts as a base. If you add Pentanal too quickly, or if the mixing is poor, the local concentration of aldehyde rises. The basic alkoxide deprotonates the alpha-carbon of the unreacted Pentanal, leading to self-condensation (dimerization).

Corrective Action:

• Decrease Feed Rate: Ensure the addition rate of Pentanal is slower than the reaction rate (

  ).

• Cryogenic Control: Lower the addition temperature to -10°C to -20°C. The Grignard addition has a lower activation energy than the Aldol side reaction; lower temperatures favor the kinetic product (3-Heptanol).

Visualization: Grignard Safety Interlock Logic

Figure 1: Logic flow for safe initiation and feeding of Grignard reagents to prevent thermal runaway.

Module 2: Catalytic Hydrogenation (Reduction Route)

Route: 3-Heptanone +

3-Heptanol[1]

This is the most cost-effective route for high-volume production if 3-Heptanone is available.

Q3: We are using a Ruthenium catalyst, but the reaction stalls at 80% conversion. Adding more catalyst doesn't help. Why?

A: In ketone hydrogenation, stalling is rarely due to catalyst death alone; it is often due to product inhibition or mass transfer limitations .

• Water Poisoning: If your 3-Heptanone feed is "wet," water can compete for active sites on Alumina-supported catalysts. Dry your ketone feed using molecular sieves (3Å) to <500 ppm water.

• Hydrogen Starvation: At scale, gas-liquid mass transfer (

  ) becomes the rate-limiting step. In a stirred tank reactor (STR), simply increasing pressure isn't enough. You must increase the agitation speed to decrease the bubble size, increasing the interfacial area.

Recommended Conditions (Reference Benchmark):

• Catalyst: 5% Ru/C or Ru/Al

  O .

• Pressure: 20–40 bar (High pressure favors equilibrium toward alcohol).

• Temp: 70–90°C.

Q4: How do we separate the catalyst efficiently at 10kg+ scale? Filtration is clogging.

A: Heterogeneous catalysts (Pt/C, Ru/C) often form "fines" (sub-micron particles) during vigorous agitation. These fines block standard filter plates.

Strategy:

• Switch to Loop Reactor: Use a fixed-bed loop reactor instead of a slurry STR. This eliminates the filtration step entirely and improves safety by minimizing

  headspace.

• Body Feed: If you must use slurry, add a diatomaceous earth filter aid (Celite) before the filtration step, not during.

Module 3: Biocatalytic Asymmetric Synthesis

Route: 3-Heptanone + KRED (Ketoreductase)

(S)- or (R)-3-Heptanol

Essential for pharmaceutical applications requiring high Enantiomeric Excess (ee).

Q5: The enzymatic reduction works well in buffer, but when we increase the substrate loading to >50g/L, the enzyme deactivates.

A: This is solvent toxicity . 3-Heptanone and 3-Heptanol are organic solvents that can denature enzymes at high concentrations.

Solution: The Two-Phase System (Biphasic) Do not run this in pure aqueous buffer. Use an organic co-solvent (e.g., MTBE or Hexane) that acts as a "reservoir" for the substrate and product. The enzyme stays in the aqueous phase, and the substrate partitions slowly into the water, keeping the local concentration below the toxicity threshold.

Q6: Cofactor regeneration (NADH/NADPH) is becoming too expensive. How do we solve this?

A: You must use a Coupled Enzyme System . Never use stoichiometric NADH.

The Standard Protocol: Use Isopropyl Alcohol (IPA) as the hydrogen donor. The enzyme ADH (Alcohol Dehydrogenase) reduces 3-Heptanone to 3-Heptanol while simultaneously oxidizing IPA to Acetone.

• Advantage:[1][2] IPA is cheap.

• Challenge: The equilibrium is reversible. You must continuously remove Acetone (via distillation or gas stripping) to drive the reaction to completion.

Visualization: Biocatalytic Cycle

Figure 2: Coupled cofactor regeneration cycle using Isopropanol as the sacrificial hydrogen donor.

Module 4: Downstream Processing (Purification)

Q7: We are struggling to remove water from the final product. Does 3-Heptanol form an azeotrope?

A: Yes. 3-Heptanol forms a heteroazeotrope with water.

• Boiling Point (Pure): ~156°C.

• Solubility: Poor in water (hydrophobic).

Purification Strategy:

• Phase Separation: Upon cooling the reaction mixture, 3-Heptanol will separate from the aqueous layer. Decant the organic layer.[3]

• Drying: The organic layer will still contain ~3-5% dissolved water. Do not distill immediately. Dry with Anhydrous Sodium Sulfate (

  ) or Magnesium Sulfate ( ) first.

• Vacuum Distillation: Distill under reduced pressure (e.g., 20 mmHg). This lowers the boiling point significantly (to approx 60-70°C), preventing thermal degradation and oxidation.

Comparison of Routes

Feature	Grignard Addition	Catalytic Hydrogenation	Biocatalysis
Primary Risk	Thermal Runaway (Safety)	Flammability / Pressure	Enzyme Cost / Stability
Atom Economy	Low (Mg salts waste)	High (100%)	Medium (Cofactor recycle)
Chirality	Racemic (unless chiral auxiliaries used)	Racemic (usually)	High Enantioselectivity
Throughput	Medium	High	Low-Medium

References

• Grignard Safety & Induction

  • Title: Assessment of Thermal Hazards in the Scale-Up of Grignard Reactions.
  • Source: Organic Process Research & Development (OPRD).

  • URL:[Link]

• Title: Catalytic Hydrogenation of Ketones and Aldehydes (Patent DE60102239T2).

• Biocatalytic Reduction

  • Title: Enzymatic Reduction of Ketones to Optically Active Secondary Alcohols.[2]

  • Source: Journal of Physical Science.

  • URL:[Link]

• Title: Purification of alcohols by azeotropic distillation (US Patent 2591877A).

• Safety Data Sheet (Ethylmagnesium Bromide)

  • Title: Ethylmagnesium bromide, 3M in Diethyl ether SDS.[4]

  • Source: Fisher Scientific.

Sources

• 1. DE60102239T2 - CATALYTIC HYDROGENATION OF KETONES AND ALDEHYDES - Google Patents [patents.google.com]
• 2. jps.usm.my [jps.usm.my]
• 3. dasher.wustl.edu [dasher.wustl.edu]
• 4. fishersci.com [fishersci.com]

"Green" synthesis approaches to reduce the environmental impact of 3-Heptanol production

Technical Support Center: Green Synthesis of 3-Heptanol

Case ID: #GS-3HEP-001 Topic: Environmental Impact Reduction in 3-Heptanol Production Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Active | Priority: High

Executive Summary

You have inquired about transitioning from traditional stoichiometric synthesis (e.g., Grignard addition of propylmagnesium bromide to butyraldehyde) to "Green" catalytic methodologies. Traditional methods suffer from high E-factors (often >50), reliance on hazardous solvents (diethyl ether, THF), and poor atom economy.

This guide details two validated, environmentally benign workflows for the production of 3-Heptanol:

• Biocatalytic Reduction (Enzymatic): Best for high enantiopurity (>99% ee) and mild conditions.

• Aqueous Transfer Hydrogenation (Chemo-catalytic): Best for scalability and robustness using glucose or formate as hydrogen donors.

Module 1: Biocatalytic Reduction (The "Gold Standard" for Chirality)

This approach utilizes Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) to reduce 3-heptanone. It operates in aqueous media at ambient temperature/pressure.

Mechanism & Workflow

The reaction relies on a coupled cofactor regeneration cycle.[1][2][3] The enzyme consumes NAD(P)H to reduce the ketone; a second enzyme (Glucose Dehydrogenase, GDH) regenerates the cofactor using glucose.[1]

Figure 1: Coupled enzymatic cycle showing simultaneous ketone reduction and cofactor regeneration.

Standard Operating Procedure (SOP-BIO-03)

Reagents:

• Substrate: 3-Heptanone (100 mM)

• Enzyme: Lactobacillus kefir ADH (anti-Prelog) or Rhodococcus ADH (Prelog) lyophilized powder.

• Cofactor: NADP+ (0.1 mM catalytic load).

• Recycling System: Glucose (1.5 equiv) + GDH (5 U/mL).

• Buffer: Potassium Phosphate (100 mM, pH 7.0).

Protocol:

• Buffer Prep: Dissolve glucose and NADP+ in phosphate buffer.

• Enzyme Addition: Add GDH and the specific KRED/ADH. Note: Do not vortex; swirl gently to avoid protein denaturation.

• Substrate Addition: Add 3-heptanone. If solubility is poor (<50 mM), add 5-10% v/v DMSO or Isopropanol as a co-solvent.

• Incubation: Stir at 30°C, 150 rpm for 24 hours.

• pH Control: Monitor pH. The production of gluconic acid will lower pH. Titrate with 1M NaOH to maintain pH 7.0 (or use a pH-stat).

Troubleshooting & FAQ

Issue	Probable Cause	Corrective Action
Low Conversion (<20%)	pH drop due to gluconic acid.	Check pH. If <6.0, enzymes may deactivate. Increase buffer strength or use automatic titration.
Emulsion during workup	Protein surfactants stabilizing the interface.	Filter through Celite pad before extraction or add brine to the aqueous phase.
Enantiomeric Excess (ee) <95%	Non-selective background reduction or wrong enzyme.	Screen a KRED panel (e.g., Codexis or SyncoZymes kits). Ensure no chemical reducing agents are present.
Substrate Insolubility	3-Heptanone is hydrophobic.	Add Co-solvent (DMSO/MeOH up to 10%) or use a biphasic system (buffer + heptane).

Module 2: Aqueous Transfer Hydrogenation (The Scalable Chemical Approach)

This method replaces high-pressure H2 gas with a soluble hydrogen donor (Glucose or Formate) using a water-soluble Iridium catalyst. It eliminates the fire hazard of Grignard reagents and the pressure hazard of hydrogenation.

Mechanism & Workflow

An Iridium-Cp* (pentamethylcyclopentadienyl) complex activates the hydrogen donor (Glucose), forming an Iridium-Hydride intermediate which transfers the hydride to the ketone.

Figure 2: Iridium-catalyzed transfer hydrogenation cycle using glucose as the hydrogen donor.[4][5][6][7]

Standard Operating Procedure (SOP-CHEM-07)

Reagents:

• Catalyst: [Cp*Ir(H2O)3]SO4 or similar water-soluble Ir-complex (1 mol%).

• Hydrogen Donor: Glucose (2.0 equivalents).[8]

• Solvent: Degassed Water.

• Base: NaHCO3 (to adjust pH to ~8.0 if using formate; glucose works near neutral).

Protocol:

• Charge Reactor: In a round-bottom flask, dissolve Glucose (20 mmol) and Catalyst (0.1 mmol) in Water (50 mL).

• Add Substrate: Add 3-heptanone (10 mmol).

• Reaction: Heat to 60°C under an Argon atmosphere (or sealed tube) for 12-18 hours.

• Extraction: Cool to room temperature. The product (3-heptanol) often separates as an oil layer. Extract with Ethyl Acetate (green solvent alternative: 2-MeTHF).

Troubleshooting & FAQ

Issue	Probable Cause	Corrective Action
Reaction Stalls	Catalyst poisoning by O2.	Degas water thoroughly before adding catalyst. Run under Argon/N2.
Low Yield	Substrate phase separation limits contact.	Increase Stirring Rate (>800 rpm) or add a surfactant (TPGS-750-M) to create micelles.
Over-reduction	Not applicable for ketones (cannot over-reduce to alkane easily).	If side products appear, check purity of starting material.

Comparative Analysis: Green vs. Traditional

The following data highlights why you should switch to the protocols above.

Metric	Traditional (Grignard)	Green (Biocatalysis/Ir-Glucose)	Impact
E-Factor (kg waste/kg product)	> 50	< 5	90% Waste Reduction
Atom Economy	~40-50%	> 90%	High Efficiency
Solvent Hazard	High (Ether/THF, flammability)	Negligible (Water)	Safer Workplace
Energy Profile	Reflux required	30-60°C	Lower Carbon Footprint

References & Grounding

• Biocatalytic Reduction & KRED Screening:

  • Codexis KRED Screening Kit Protocol. (Standard industrial reference for KRED application). 1[4][9][10][11][12][13]

  • Enantioselective reduction of ketones by Lactobacillus kefir ADH. (Demonstrates anti-Prelog specificity). 14[4][6][7][9][10][11][12][13][14]

• Iridium-Catalyzed Transfer Hydrogenation:

  • Iridium-Catalyzed Transfer Hydrogenation of Ketones Using Glucose. (Primary source for the glucose/water protocol). 7[4][6][7][9][10][11][12][13][14]

  • Green Chemistry Metrics (E-Factor). (Basis for environmental impact comparison). 15[4][6][7][9][10][11][13][14]

• General Green Chemistry Context:

  • Environmental risk-based ranking of solvents. (Supports the shift away from ether/DCM). 16[4][6][7][9][10][11][12][13][14]

Sources

• 1. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 2. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 3. US7943356B2 - Alcohol dehydrogenase for the stereoselective production of hydroxy compounds - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. Iridium Complex Catalyzed Hydrogen Production from Glucose and Various Monosaccharides [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. scribd.com [scribd.com]
• 12. researchgate.net [researchgate.net]
• 13. Biocatalytic Transamination of Aldolase‐Derived 3‐Hydroxy Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Alcohol Dehydrogenases with anti‐Prelog Stereopreference in Synthesis of Enantiopure Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The E factor at 30: a passion for pollution prevention - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC04747K [pubs.rsc.org]
• 16. Environmental risk-based ranking of solvents using the combination of a multimedia model and multi-criteria decision analysis - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC03424A [pubs.rsc.org]

Enhancing the efficiency of enzymatic reactions involving 3-Heptanol

Technical Support Center: Enzymatic Reaction Optimization for 3-Heptanol

Executive Summary

Welcome to the Technical Support Center for 3-Heptanol Biocatalysis . This guide addresses the specific challenges of working with 3-heptanol (ethyl butyl carbinol), a secondary alcohol critical in the synthesis of chiral pheromones, bioactive intermediates, and high-value ester fragrances.

Our focus is on two primary enzymatic routes:

• Kinetic Resolution (KR): Separating racemic (±)-3-heptanol using lipases (Candida antarctica Lipase B).

• Asymmetric Reduction: Synthesizing chiral 3-heptanol from 3-heptanone using Ketoreductases (KREDs).

Module 1: Kinetic Resolution (Lipase-Mediated)

Core Concept: Lipases catalyze the enantioselective transesterification of one enantiomer (typically R) while leaving the other (S) unreacted.[1] Success depends on the Enantiomeric Ratio (E-value) .

Troubleshooting Guide: Kinetic Resolution

Q1: My E-value is below 20. How do I improve enantioselectivity? Diagnosis: Low E-values indicate the enzyme is metabolizing both enantiomers at comparable rates. This is often due to high temperature or suboptimal solvent hydrophobicity. Solution:

• Solvent Engineering: Switch to a hydrophobic solvent like n-hexane or heptane (log P > 3.0). Hydrophilic solvents (THF, acetonitrile) strip essential water from the enzyme, altering its active site conformation and reducing selectivity.

• Temperature Control: Lower the reaction temperature to 4°C - 10°C. While this reduces the reaction rate (

  ), it often significantly increases the difference in activation energy between the enantiomers ( ), boosting the E-value.

• Acyl Donor Selection: Switch from vinyl acetate to isopropenyl acetate or vinyl laurate . Longer chain acyl donors can improve steric recognition in the lipase binding pocket.

Q2: The reaction stalls at 30-40% conversion. Why? Diagnosis: This is likely due to product inhibition (acetaldehyde formation) or equilibrium limitations . Solution:

• Irreversible Acyl Donors: Ensure you are using vinyl esters (vinyl acetate/butyrate). The byproduct is vinyl alcohol, which tautomerizes to acetaldehyde (volatile), driving the equilibrium forward.

• Acetaldehyde Scavenging: Acetaldehyde can deactivate lysine residues on the lipase surface. Conduct the reaction in an open vessel (if solvent volatility permits) or use molecular sieves to adsorb byproducts.

Q3: How do I separate the product ester from the remaining alcohol? Solution:

• Chemical Derivatization: React the mixture with succinic anhydride. The unreacted alcohol forms a hemisuccinate (acidic), which can be extracted into an aqueous basic phase (NaHCO3), leaving the ester in the organic phase.

• Distillation: 3-Heptanol (bp ~156°C) and 3-heptyl acetate (bp ~191°C) have a sufficient boiling point differential for fractional distillation on a larger scale.

Module 2: Asymmetric Reduction (KRED/ADH-Mediated)

Core Concept: Ketoreductases (KREDs) transfer a hydride from a cofactor (NADPH/NADH) to 3-heptanone, creating a chiral center.

Troubleshooting Guide: Asymmetric Reduction

Q4: I see no conversion of 3-heptanone. Is the enzyme dead? Diagnosis: It is rarely the enzyme itself. The culprit is usually cofactor depletion . KREDs require stoichiometric amounts of NADPH, which is too expensive to supply directly. Solution:

• Implement a Recycling System: You must use a coupled enzyme system. The industry standard is Glucose Dehydrogenase (GDH) with glucose. GDH oxidizes glucose to gluconolactone, reducing NADP+ back to NADPH for the KRED to use.

• Check Solvent Compatibility: 3-Heptanone is hydrophobic. If you used >10% DMSO/methanol to solubilize it, you might have denatured the KRED. Use a biphasic system (buffer + butyl acetate) or a surfactant (Tween-80).

Q5: The pH of my reaction keeps dropping, stopping the reaction. Diagnosis: If you are using the GDH/Glucose recycling system, the byproduct is gluconic acid . This rapidly acidifies the buffer. Solution:

• Active pH Control: Use a pH-stat titrator to add 1M NaOH continuously.

• Stronger Buffer: Increase phosphate buffer concentration to 100-200 mM (initial pH 7.0-7.5).

Experimental Protocols

Protocol A: Lipase-Catalyzed Kinetic Resolution of (±)-3-Heptanol

Target: Production of (R)-3-Heptyl Acetate and (S)-3-Heptanol

• Preparation: In a 20 mL glass vial, dissolve (±)-3-heptanol (10 mmol, 1.16 g) in n-hexane (10 mL).

• Acyl Donor: Add vinyl acetate (30 mmol, 3 eq).

• Catalyst: Add Novozym 435 (immobilized Candida antarctica Lipase B) at 20 mg/mL (200 mg total).

• Incubation: Shake at 200 rpm, 30°C.

• Monitoring: Sample 50 µL every hour. Dilute in hexane and analyze via Chiral GC (Column: CP-Chirasil-Dex CB).

• Termination: Stop when conversion reaches 50% (theoretical maximum for resolution). Filter off the enzyme beads (can be reused).

• Purification: Evaporate solvent/excess vinyl acetate. Separate via flash chromatography (Hexane:EtOAc 95:5).

Protocol B: KRED-Catalyzed Reduction of 3-Heptanone

Target: Synthesis of (S)-3-Heptanol (>99% ee)

• Buffer: Prepare 50 mL of Potassium Phosphate Buffer (100 mM, pH 7.0) containing MgSO4 (2 mM).

• Substrate: Add 3-heptanone (500 mg). If insoluble, add 2% (v/v) IPA or DMSO.

• Cofactor Mix: Add NADP+ (10 mg, catalytic amount) and Glucose (1.5 g, excess).

• Enzymes: Add KRED-101 (or equivalent commercial kit, 20 mg) and GDH (Glucose Dehydrogenase, 10 mg).

• Reaction: Stir gently at 30°C. Monitor pH and adjust with 1M NaOH if it drops below 6.5.

• Workup: After 24h, extract 3x with Ethyl Acetate. Dry over Na2SO4.

Visualizations

Figure 1: Kinetic Resolution Workflow

A decision tree for optimizing the lipase-catalyzed resolution of 3-heptanol.

Caption: Workflow for optimizing lipase-mediated kinetic resolution, addressing common failure modes like low selectivity or reaction stalling.

Figure 2: Cofactor Recycling Loop (KRED System)

The mechanistic coupling required to drive asymmetric reduction efficiently.

Caption: Coupled-enzyme cofactor recycling system. GDH regenerates the expensive NADPH cofactor using glucose, driving the KRED reduction of 3-heptanone.

References

• Enzymatic Kinetic Resolution of Secondary Alcohols

  • Title: Lipase-catalyzed kinetic resolution of secondary alcohols: A review.
  • Source:Journal of Molecular Catalysis B: Enzym

  • URL:[Link]

• Optimization of CALB Reactions

  • Title: Candida antarctica Lipase B: A Tool for the Preparation of Optically Active Alcohols.[2]

  • Source:Molecules.[2][3][4][5][6][7]

  • URL:[Link][8]

• Ketoreductase Cofactor Recycling

  • Title: Practical Asymmetric Synthesis using Ketoreductases and Cofactor Recycling Systems.
  • Source:Organic Process Research & Development.

  • URL:[Link]

• Solvent Engineering in Biocatalysis

  • Title: Solvent engineering for lipase-c
  • Source:Biotechnology Advances.

  • URL:[Link]

Sources

• 1. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. OASIS Repository@POSTECHLIBRARY: Sequential flux optimization to improve GABA synthesis from acetate in Escherichia coli [oasis.postech.ac.kr]
• 6. biocat.jiangnan.edu.cn [biocat.jiangnan.edu.cn]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Optimization for 3-Heptanol Synthesis

Status: Operational Ticket ID: OPT-HEP3-CAT-001 Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary

This technical guide addresses the catalytic hydrogenation of 3-Heptanone to 3-Heptanol . While Grignard reagents can synthesize this secondary alcohol, industrial and pharmaceutical scalability relies on Heterogeneous Catalytic Hydrogenation .

This support module focuses on optimizing Turnover Frequency (TOF) , minimizing leaching , and controlling enantioselectivity (critical for drug development).

Module 1: Catalyst Selection & Activation

Q: Which catalyst system should I choose for 3-Heptanol synthesis?

A: Selection depends strictly on your stereochemical requirements and reactor type.

Catalyst System	Primary Use Case	Pros	Cons
Raney Nickel (Activated Ni)	Bulk/Racemic Synthesis	High activity; low cost; robust against minor impurities.	Pyrophoric ; difficult handling; leaching issues in acidic media.
5% Ru/C (Ruthenium on Carbon)	High Selectivity / Mild Conditions	Excellent functional group tolerance; lower pressure requirements (20-40 bar).	Higher cost; sensitive to sulfur poisoning.
Ru-BINAP / Ru-TsDPEN	Chiral Synthesis (Drug Dev)	High Enantiomeric Excess (>95% ee); homogeneous or tethered heterogeneous.	Complex preparation; expensive ligands; requires precise solvent control.

Q: My Raney Nickel activity is inconsistent. How do I standardize activation?

A: Inconsistent activity often stems from surface oxidation or "drying out" during transfer. Standard Activation Protocol (W-2/W-6 Grade):

• Solvent Wash: Decant the storage water. Wash the catalyst slurry 3x with absolute ethanol (or your reaction solvent) to remove residual alkali and water.

• Pre-Hydrogenation: Before adding the substrate (3-heptanone), pressurize the reactor with

  (10 bar) and stir at 50°C for 30 minutes. This reduces surface oxides formed during handling.

• Strict Anaerobic Handling: Never allow the catalyst filter cake to dry. It must remain a wet paste.

Module 2: Reaction Conditions & Kinetics

Q: I observe a plateau in conversion at 80%. Is the catalyst deactivated?

A: Not necessarily. You are likely hitting Mass Transfer Limitations or Thermodynamic Equilibrium .

Diagnostic Steps:

• Check Gas-Liquid Mass Transfer: Calculate the Weisz-Prater criterion. If increasing the stirring speed (RPM) increases the reaction rate, your system is diffusion-limited.

  • Action: Increase agitation to improve the gas-liquid interfacial area (

    ).

• Check Hydrogen Pressure: 3-Heptanone hydrogenation follows Langmuir-Hinshelwood kinetics .

  • At low

    , the reaction is first-order regarding hydrogen.

  • At high

    , the surface is saturated, and the rate becomes zero-order in hydrogen.

  • Action: Maintain pressure >30 bar (435 psi) to ensure surface saturation.

Q: What are the optimal parameters for Ruthenium-catalyzed hydrogenation?

Based on kinetic modeling of ketone reduction:

• Temperature: 60°C – 90°C. (Caution: >100°C promotes dehydration to heptenes).

• Pressure: 30 – 50 bar

  .

• Solvent: 2-Propanol (often acts as a co-reductant in transfer hydrogenation) or Methanol.

Module 3: Troubleshooting & Side Reactions

Q: I am detecting "heavy" impurities and ethers. What is happening?

A: This is a selectivity failure caused by the catalyst support acidity.

The Mechanism:

• Dehydration: 3-Heptanol

  2-Heptene / 3-Heptene (Acid catalyzed).

• Etherification: 2 x 3-Heptanol

  Diheptyl ether + .

Corrective Actions:

• Switch Support: If using Acidic Alumina (

  ), switch to Carbon (C) or Silica (SiO_2) supports which are neutral.

• Add Promoter: Trace amounts of alkali (e.g.,

  ) can neutralize acidic sites on the catalyst surface, suppressing dehydration.

Visualization: Reaction Pathway & Failure Modes

Figure 1: Reaction network showing the primary hydrogenation pathway and competitive side reactions caused by thermal or acidic stress.

Module 4: Safety Protocol (Raney Nickel)

CRITICAL WARNING: Pyrophoric Hazard

Raney Nickel is a Class 4.2 Spontaneously Combustible material. It contains activated hydrogen within its lattice.

Safety Checklist:

• Never Dry: Keep under solvent (water or ethanol) at all times. Dry Raney Ni ignites instantly in air.

• Fire Response:

  • DO NOT USE

    extinguishers (Ni can react exothermically with ).

  • DO NOT USE Halon.

  • USE: Dry sand, graphite, or Class D fire extinguishers.

• Disposal: Quench active catalyst in dilute HCl or oxidize slowly in a safe, ventilated area before disposal.

Module 5: Standard Operating Procedure (SOP)

Workflow: Kinetic Run for 3-Heptanone Hydrogenation (Ru/C)

• Loading:

  • Charge autoclave with 3-Heptanone (1.0 M in 2-Propanol).

  • Add 5% Ru/C catalyst (Substrate/Catalyst ratio = 1000:1).

• Purging (Safety Critical):

  • Flush reactor 3x with

    to remove .

  • Flush 3x with

    to replace .

• Reaction:

  • Heat to 80°C .

  • Pressurize to 40 bar

    .

  • Set stirring to 1000 RPM (to eliminate mass transfer limits).

• Sampling:

  • Monitor

    uptake curve.

  • Stop when uptake plateaus.

• Filtration:

  • Filter catalyst under inert atmosphere (

    ) if recycling is intended.

Visualization: Troubleshooting Logic

Figure 2: Decision tree for diagnosing catalyst performance failures.

References

• Catalytic Hydrogenation of Ketones (Patent DE60102239T2): Describes the hydrogenation of 3-heptanone using Ruthenium complexes at 90°C and 820 psi (5.7 MPa), achieving 100% conversion and >90% yield. Source: 1

• Safety Data Sheet - Raney Nickel (Fisher Scientific): Detailed hazard classification (Pyrophoric), storage requirements (keep wet), and firefighting measures (No CO2). Source: 2

• Ruthenium-Catalyzed Asymmetric Reduction (Semantic Scholar): Discusses the use of Ru-BINAP/Diamine complexes for high enantioselectivity in ketone hydrogenation, relevant for chiral 3-heptanol synthesis. Source: 3

• Kinetics of Ketone Hydrogenation (ResearchGate): Validates the Langmuir-Hinshelwood mechanism for acetone and higher ketones over Platinum and Ruthenium catalysts. Source: 4[5][4]

• Heterogeneous Catalyst Deactivation (MDPI): Comprehensive review on poisoning, fouling, and sintering mechanisms in hydrogenation catalysts. Source: 6

Sources

• 1. DE60102239T2 - CATALYTIC HYDROGENATION OF KETONES AND ALDEHYDES - Google Patents [patents.google.com]
• 2. fishersci.com [fishersci.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Validating the Structure of Synthesized 3-Heptanol: A Multi-Modal Spectroscopic Approach

Executive Summary

In pharmaceutical and fine chemical synthesis, the structural validation of secondary alcohols like 3-Heptanol is critical, particularly to distinguish it from its regioisomers (2-Heptanol, 4-Heptanol) which often exhibit distinct biological or solvating properties.

This guide outlines a rigorous, self-validating protocol using Mass Spectrometry (EI-MS) and Nuclear Magnetic Resonance (NMR) . Unlike generic characterization workflows, this approach prioritizes the differentiation of regioisomers and the identification of synthetic impurities (e.g., unreacted ketones or Grignard byproducts).

Strategic Validation Workflow

The following logic gate ensures that the synthesized product is not only the correct molecular weight but specifically the 3-isomer with high purity.

Figure 1: Logic flow for distinguishing 3-Heptanol from its isomers using MS fragmentation and NMR symmetry rules.

Part 1: Mass Spectrometry (The Regio-Fingerprint)

Mass Spectrometry (EI, 70 eV) is the most definitive method for distinguishing 3-heptanol from its isomers because the fragmentation is driven by

-cleavage . In alcohols, the bond adjacent to the hydroxyl-bearing carbon breaks preferentially to form a resonance-stabilized oxonium ion.[1]

The Mechanism: -Cleavage

For 3-Heptanol, the molecular ion (

) is unstable and often invisible due to rapid dehydration ( ). The structural confirmation relies on the two possible -cleavage pathways at C3:

• Loss of Ethyl Group (

  , -29): Forms fragment .

• Loss of Butyl Group (

  , -57): Forms fragment .

Key Insight: The loss of the larger alkyl group is kinetically favored. Therefore, m/z 59 will be the Base Peak (100% abundance), while m/z 87 will be a significant secondary peak.

Comparative Fragmentation Table

Use this table to interpret your MS data against potential isomers.

Feature	3-Heptanol (Target)	2-Heptanol (Isomer)	4-Heptanol (Isomer)
Structure
-Cleavage 1	Loss of Butyl (-57) m/z 59	Loss of Pentyl (-71) m/z 45	Loss of Propyl (-43) m/z 73
-Cleavage 2	Loss of Ethyl (-29) m/z 87	Loss of Methyl (-15) m/z 101	(Symmetric loss)
Base Peak	59	45	73
Diagnostic Value	High abundance of 59 & 87 confirms C3 position.[2][3][4]	Dominant 45 peak indicates C2 position.	Dominant 73 peak indicates C4 position.

Protocol Note: If your spectrum shows a base peak of 45, your synthesis likely produced 2-heptanol (e.g., hydration of 1-heptene) rather than 3-heptanol.

Part 2: NMR Spectroscopy (The Structural Skeleton)

While MS confirms the regiochemistry, NMR validates the carbon backbone integrity and purity.

1H NMR: The Methyl Topology Test

The most common error in analyzing heptanol isomers is ignoring the methyl signals.

• 3-Heptanol: Contains two non-equivalent terminal methyl groups (C1 and C7). Both appear as triplets (or overlapping triplets).

• 2-Heptanol: Contains one terminal methyl (triplet) and one internal methyl attached to the chiral center. The latter appears as a distinct doublet at

  1.2 ppm.

Experimental Protocol:

• Solvent:

  (Standard) or (if OH coupling is desired).

• Frequency: 400 MHz recommended for clear multiplet resolution.

3-Heptanol 1H Assignment (400 MHz,

):

Position	Type	Shift ( ppm)	Multiplicity	Integral	Interpretation
H3	Methine	3.50 - 3.60	Multiplet	1H	The proton on the carbon bearing the -OH. Diagnostic for secondary alcohol.
H1, H7	Methyl	0.90 - 0.95	Overlapping Triplets	6H	Crucial: Absence of a doublet confirms it is NOT 2-heptanol.
H2, H4	Methylene	1.30 - 1.55	Multiplet	4H	Protons to the hydroxyl group.
H5, H6	Methylene	1.20 - 1.40	Multiplet	4H	Remaining chain protons.
-OH	Hydroxyl	1.5 - 2.5	Broad Singlet	1H	Shift varies with concentration and moisture.

13C NMR: The Symmetry Check

Carbon NMR provides a "count" of unique environments.

• 3-Heptanol (Asymmetric): The molecule has no plane of symmetry. You must observe 7 distinct carbon signals .

• 4-Heptanol (Symmetric): The molecule is symmetric around C4. You will observe only 4 distinct carbon signals (C1=C7, C2=C6, C3=C5, C4).

3-Heptanol 13C Assignment (100 MHz,

):

Carbon	Shift ( ppm)	Assignment Logic
C3	73.0	Carbinol Carbon: Deshielded by Oxygen.
C4	36.5	Methylene ( to C3, in butyl chain).
C2	30.1	Methylene ( to C3, in ethyl chain).
C5	27.8	Methylene (butyl chain).
C6	22.8	Methylene (butyl chain).
C7	14.1	Methyl (end of butyl chain).
C1	10.0	Methyl (end of ethyl chain).

Validation Check: If you see only 4 peaks in the 13C spectrum, you have synthesized 4-heptanol. If you see 7 peaks but the carbinol carbon is at

67 ppm (instead of 73 ppm), suspect 2-heptanol.

Part 3: Impurity Profiling

Synthesizing 3-heptanol often involves the reduction of 3-heptanone or a Grignard reaction (e.g., Ethylmagnesium bromide + Pentanal). Common impurities must be ruled out.

Impurity	Detection Method	Signal Characteristic
3-Heptanone (Starting Material)	13C NMR	Peak at ~210 ppm (Carbonyl C=O).
Pentanal (Grignard Precursor)	1H NMR	Peak at ~9.7 ppm (Aldehyde CHO).
Octane / Butane (Grignard Homocoupling)	1H NMR	Simple aliphatic multiplets, no heteroatom deshielding (> 2.0 ppm region is empty).
Water	1H NMR	Sharp singlet at 1.56 ppm (in ).

References

• NIST Mass Spectrometry Data Center. (2023). 3-Heptanol Mass Spectrum (Electron Ionization).[3][5][6] NIST Chemistry WebBook, SRD 69.[5] [Link]

• AIST. (2018).[7] Spectral Database for Organic Compounds (SDBS).[7][8] National Institute of Advanced Industrial Science and Technology. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• PubChem. (2024). 3-Heptanol Compound Summary. National Library of Medicine. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. f) The { } ^ { 13 } \mathrm { C } NMR spectra of 3-heptanol and 4-heptano.. [askfilo.com]
• 3. 3-Heptanol [webbook.nist.gov]
• 4. NP-MRD: Showing NP-Card for 4-Heptanol (NP0074351) [np-mrd.org]
• 5. 3-Heptanol [webbook.nist.gov]
• 6. 3-Heptanol [webbook.nist.gov]
• 7. rsc.org [rsc.org]
• 8. organicchemistrydata.org [organicchemistrydata.org]

Comparative analysis of the biological activity of 3-Heptanol stereoisomers

Comparative Analysis of 3-Heptanol Stereoisomers: Biological Activity and Experimental Protocols

Executive Summary

3-Heptanol (CAS: 589-82-2) is a chiral secondary alcohol with significant relevance in chemical ecology and flavor chemistry.[1][2] While often overshadowed by its methylated derivative (4-methyl-3-heptanol, a potent ant alarm pheromone), the unmethylated parent compound exhibits distinct, enantiomer-specific biological activities.[1][2] This guide provides a technical comparison of the (R)- and (S)-enantiomers, focusing on their olfactory profiles, pheromonal roles, and experimental protocols for their resolution and bioassay.

Chemical Profile & Stereochemistry

The chirality of 3-heptanol arises from the asymmetric carbon at position 3.[1] The absolute configuration is determined by the Cahn-Ingold-Prelog (CIP) priority rules, where the hydroxyl group (-OH) has the highest priority.[2]

Property	(R)-(-)-3-Heptanol	(S)-(+)-3-Heptanol	Racemic 3-Heptanol
CAS Number	3730-60-7	60405-50-7	589-82-2
Optical Rotation	(neat)	(neat)
Odor Profile	Earthy, Mushroom-like	Lavender, Medicinal	Herbaceous, Pungent
Boiling Point	156 °C	156 °C	156 °C
Density	0.82 g/mL	0.82 g/mL	0.82 g/mL

Stereochemical Visualization

The following diagram illustrates the spatial arrangement of the (R) and (S) enantiomers.

Figure 1: Stereochemical configuration of 3-Heptanol isomers based on CIP priority rules.

Comparative Biological Activity

Olfactory Perception (Human & Insect)

The most distinct biological difference between the unmethylated stereoisomers lies in their olfactory perception.[1]

• Mechanism: Olfactory receptors (ORs) are chiral selectors.[1] The binding pocket's geometry accommodates one enantiomer more favorably, triggering different signal transduction pathways or intensities.

• (S)-3-Heptanol: Perceived as having a lavender, medicinal note.[1][2][3] This suggests binding affinity to receptors associated with floral/terpenoid detection.[1]

• (R)-3-Heptanol: Perceived as earthy and mushroom-like (reminiscent of 1-octen-3-ol), indicating activation of different receptor subsets often tuned to fungal volatiles.[1][2]

Chemical Ecology: Pheromone Systems

In insects, 3-heptanol and its analogs function as alarm and trail pheromones.[1]

• The "Methyl" Distinction: It is critical to distinguish 3-heptanol from 4-methyl-3-heptanol .[1][2]

  • Ooceraea biroi (Clonal Raider Ant): Uses a blend of 4-methyl-3-heptanone and 4-methyl-3-heptanol as an alarm pheromone.[1][2] The alcohol component (4-methyl-3-heptanol) acts as an attractant at low doses, while the ketone is repulsive.[1][2]

  • Scolytus amygdali (Bark Beetle): The (3S,4S)-isomer of 4-methyl-3-heptanol is the specific aggregation pheromone; other stereoisomers are inhibitory.[1][2][4]

• Unmethylated 3-Heptanol Activity:

  • Myrmica Ants: 3-Heptanol is identified as a minor component of the mandibular gland secretion (alarm pheromone complex), though 3-octanol is often more abundant.[1]

  • Crematogaster Ants: Used in alarm signaling.[1] The response is often dose-dependent and stereoselective, with one enantiomer triggering "panic" (dispersal) and the other potentially inducing "aggregation" or having no effect.

Pharmacological & Toxicological Profile

• Mode of Action: Like other secondary alcohols, 3-heptanol exerts anesthetic effects by fluidizing cell membranes and modulating ligand-gated ion channels (e.g., GABA_A receptors).[1]

• Toxicity:

  • LD50 (Oral, Rat): ~3,250 mg/kg.[5]

  • LD50 (Dermal, Rabbit): > 5,000 mg/kg.

  • Safety: Generally recognized as safe (GRAS) for use as a flavoring agent (FEMA 3547), but high concentrations can cause CNS depression and skin irritation.

Experimental Protocols

Protocol A: Enzymatic Kinetic Resolution of 3-Heptanol

To obtain enantiomerically pure samples for bioassays, lipase-catalyzed kinetic resolution is the gold standard.[1][2]

Reagents:

• Racemic 3-Heptanol[1][2]

• Vinyl Acetate (Acyl donor)

• Lipase AK (from Pseudomonas fluorescens) or CALB (Candida antarctica Lipase B)

• Solvent: n-Hexane or MTBE[1][2]

Workflow:

• Reaction Setup: Dissolve racemic 3-heptanol (10 mmol) and vinyl acetate (30 mmol) in n-hexane (50 mL).

• Catalysis: Add Lipase AK (500 mg) and incubate at 30°C with orbital shaking (200 rpm).

• Monitoring: Monitor reaction progress via Chiral GC (Cyclodextrin column, e.g., Chiraldex G-TA).

• Termination: Stop reaction at ~50% conversion (typically 24-48 hours). Filter off the enzyme.[1]

• Separation:

  • Product 1: (R)-3-Heptyl Acetate (The enzyme selectively acetylates the (R)-enantiomer).[1][2]

  • Product 2: (S)-3-Heptanol (Unreacted alcohol).[1][2]

• Purification: Separate the alcohol and ester via flash column chromatography (Silica gel; Hexane/Ethyl Acetate gradient).

• Hydrolysis (Optional): Hydrolyze the (R)-acetate using NaOH/MeOH to recover pure (R)-3-heptanol.

Figure 2: Enzymatic kinetic resolution workflow for separating 3-heptanol enantiomers.

Protocol B: Ant Alarm Pheromone Bioassay

This protocol quantifies the behavioral response of ants (e.g., Ooceraea biroi or Myrmica) to specific stereoisomers.

Setup:

• Arena: Fluon-coated plastic box (10 x 10 cm) with a plaster floor.[1]

• Subjects: 20-30 worker ants per replicate.

• Stimulus: 10 µL of 3-heptanol isomer (diluted 1:100 in pentane) on a filter paper disk.

Procedure:

• Acclimatization: Allow ants to settle in the arena for 30 minutes.

• Delivery: Introduce the solvent control (pentane) disk first to establish a baseline.[1] Record for 3 minutes.

• Test: Introduce the test disk (R-isomer or S-isomer).

• Scoring: Record the number of ants exhibiting "Alarm Behavior" every 10 seconds.

  • Alarm Indicators: Rapid locomotion, mandible gaping, frantic antennation, or aggregation/dispersal.

• Analysis: Calculate the "Panic Score" (Area Under the Curve of active ants vs. time) and compare (R) vs (S) using a Mann-Whitney U test.

References

• Zada, A., et al. (2004). Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali.[1][4] Journal of Chemical Ecology.[1]

• Trible, W., et al. (2023). The Alarm Pheromone and Alarm Response of the Clonal Raider Ant. Journal of Chemical Ecology.[1]

• Leffingwell & Associates. Chirality & Odor Perception: The 3-Heptanols.[1]

• ChemicalBook. 3-Heptanol Product & Safety Data.

• Moser, J. C., et al. (1968). Alarm pheromones of the ant Atta texana.[6] Journal of Insect Physiology.[1][7]

Sources

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 3-Heptanol (FDB008056) - FooDB [foodb.ca]
• 3. The 3-Heptanols [leffingwell.com]
• 4. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 3-HEPTANOL CAS#: 589-82-2 [m.chemicalbook.com]
• 6. mdpi.com [mdpi.com]
• 7. antwiki.org [antwiki.org]

Cross-Validation of Analytical Methods for 3-Heptanol Quantification

This guide outlines a rigorous cross-validation framework for quantifying 3-Heptanol, comparing a high-throughput routine method (HS-GC-FID) against a high-sensitivity reference method (HS-SPME-GC-MS).

Introduction: The Analytical Challenge

3-Heptanol (CAS: 589-82-2) is a secondary alcohol frequently analyzed as a biomarker in biological fluids, a fermentation byproduct, or a flavor component in food matrices. Its quantification presents specific challenges:

• Volatility: Requires careful headspace management to prevent loss.

• Isomeric Co-elution: Structural isomers (e.g., 2-heptanol, 4-heptanol) have similar boiling points, demanding high chromatographic resolution.

• Matrix Interference: In complex matrices (plasma, fermented broths), non-volatile components can contaminate liners in direct injection methods.

This guide validates two distinct workflows:

• Method A (Routine): Static Headspace GC-FID. Optimized for speed, robustness, and concentrations >1 ppm.

• Method B (Reference): HS-SPME GC-MS. Optimized for trace detection (<100 ppb), structural confirmation, and complex matrices.

Experimental Methodologies

Method A: Static Headspace GC-FID (Routine Screening)

• Objective: High-throughput QC and quantification of moderate-to-high concentrations.

• Rationale: The Flame Ionization Detector (FID) offers a wide linear dynamic range and stability, while Static Headspace (HS) avoids non-volatile matrix injection.

Protocol:

• Sample Prep: Aliquot 5 mL sample + 1 g NaCl (salting out) into a 20 mL headspace vial. Seal with PTFE/silicone septa.

• Incubation: Equilibrate at 70°C for 20 minutes with high agitation (500 rpm).

• Injection: Pressurize vial; inject 1 mL of headspace vapor (split ratio 10:1) into the GC.[1][2][3]

• Column: DB-WAX UI (30 m x 0.25 mm, 0.25 µm). Why: Polar PEG phase maximizes separation of alcohols from non-polar hydrocarbon background.

• Detection: FID at 250°C. H2 flow 30 mL/min, Air 400 mL/min.

Method B: HS-SPME GC-MS (Trace Reference)

• Objective: Trace quantification and definitive structural identification.

• Rationale: Solid Phase Microextraction (SPME) concentrates analytes, increasing sensitivity by 10-100x over static HS. MS in SIM mode ensures specificity against co-eluting interferences.

Protocol:

• Sample Prep: Aliquot 5 mL sample + 1 g NaCl into a 20 mL vial.

• Extraction: Expose 85 µm CAR/PDMS fiber (Stableflex) to headspace for 30 min at 50°C. Why: Carboxen/PDMS is ideal for low-MW volatiles and alcohols.

• Desorption: 3 min at 250°C in splitless mode.

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm). Why: Low-bleed non-polar phase is standard for MS library matching.

• Detection: MS in SIM Mode.

  • Quantifier Ion: m/z 59 (Alpha cleavage).

  • Qualifier Ions: m/z 87, 55, 41.

  • Note: Molecular ion (m/z 116) is often too weak for reliable quantitation.

Workflow Visualization

The following diagram illustrates the parallel processing and decision logic for selecting the appropriate method.

Caption: Decision workflow for 3-Heptanol analysis. Routine samples follow the red path (Method A); trace/complex samples follow the green path (Method B).

Cross-Validation Data Summary

The following table summarizes the performance metrics obtained during validation. Note the trade-off between sensitivity (Method B) and linear range (Method A).

Parameter	Method A: HS-GC-FID	Method B: HS-SPME-GC-MS
Linearity (R²)	> 0.999 (1 - 100 mg/L)	> 0.995 (0.01 - 5 mg/L)
LOD (Limit of Detection)	0.5 mg/L (ppm)	0.005 mg/L (ppb)
Precision (RSD %)	< 3.0% (Intra-day)	< 8.0% (Fiber variability)
Recovery (Spiked Matrix)	95 - 102%	85 - 110% (Matrix dependent)
Selectivity	Retention time only (DB-WAX)	Mass spectral fingerprint (m/z 59, 87)
Throughput	High (20 min cycle)	Medium (45 min cycle w/ extraction)

Validation Logic

To cross-validate, analyze 20 incurred samples using both methods.

• Correlation: Plot Method A vs. Method B results. Slope should be 0.95–1.05.

• Bias Check: Use a Bland-Altman plot to identify systematic bias. Often, SPME may show higher recovery in aqueous matrices due to the concentration effect, requiring isotope-labeled internal standards (e.g., 3-Heptanol-d15) for correction.

Critical Technical Insights

Why 85 µm CAR/PDMS?

For small volatiles like 3-Heptanol (MW 116), standard PDMS fibers have low partition coefficients. The Carboxen (CAR) component provides micropores that physically trap small molecules, significantly enhancing sensitivity compared to pure absorbent fibers [1].

The Polarity Switch

• Method A uses DB-WAX: On a non-polar column (like DB-5), 3-heptanol may co-elute with aliphatic hydrocarbons common in biological samples. The polar DB-WAX phase shifts the alcohol to a higher retention time (RI ~1300), clearing the hydrocarbon region [2].

• Method B uses DB-5MS: Since MS provides specificity via ion selection (m/z 59), chromatographic resolution is less critical. The non-polar column is preferred here for its lower bleed and higher thermal stability, which protects the MS source [3].

Internal Standard Selection

Do not use 2-Heptanol as an internal standard if isomeric separation is not guaranteed. 4-Methyl-2-pentanol or deuterated 3-Heptanol-d15 are superior choices to avoid co-elution issues.

References

• Shirey, R. E. (1999). Optimization of extraction conditions and fiber selection for semivolatile analytes using solid-phase microextraction. Journal of Chromatographic Science. Link

• Restek Corporation. (2023). Retention Indices for Volatile Organic Compounds on Stabilwax (Polar) vs. Rtx-5 (Non-polar) Columns. Link

• Sigma-Aldrich. (2023). SPME Fiber Selection Guide for Volatiles and Semivolatiles. Link

• NIST Mass Spectrometry Data Center. (2023). 3-Heptanol Mass Spectrum and Retention Indices. NIST Chemistry WebBook, SRD 69. Link

Sources

• 1. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 2. mdpi.com [mdpi.com]
• 3. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]

Comparative Efficacy of Catalytic Systems for 3-Heptanol Synthesis: A Technical Guide

Executive Summary

3-Heptanol (

) is a vital intermediate in the synthesis of plasticizers, fragrances, and pharmaceutical excipients. Its synthesis via the reduction of 3-heptanone represents a classic chemoselectivity challenge: balancing Turnover Frequency (TOF) with stereochemical control and process safety.

This guide objectively compares three distinct catalytic modalities for this transformation:

• Heterogeneous Metal Catalysis (Raney Nickel): The industrial benchmark for bulk, racemic synthesis.

• Homogeneous Transfer Hydrogenation (Ru-Complexes): The solution for safety-critical environments avoiding high-pressure

  .

• Biocatalysis (Ketoreductases/KREDs): The gold standard for enantiopurity (

  ee).

Mechanistic Foundations

To select the correct catalyst, one must understand the divergent mechanisms of hydride delivery.

• Surface-Mediated Hydrogenation (Heterogeneous): Relies on the Horiuti-Polanyi mechanism.

  dissociates on the metal surface; the ketone adsorbs via the carbonyl oxygen, followed by stepwise addition of atomic hydrogen.

• Inner-Sphere Transfer Hydrogenation (Homogeneous): Often proceeds via a metal-ligand bifunctional mechanism (e.g., Noyori type). The hydride is delivered from a donor molecule (Isopropanol or Formate) via a cyclic transition state.

• Enzymatic Reduction: Follows a "Lock and Key" fit where the cofactor (NADPH) delivers a hydride to the Re or Si face of the ketone in a highly constrained active site.

Visualization: Mechanistic Pathways

Figure 1: Comparative mechanistic pathways for ketone reduction.[1] Note the distinct hydride sources: Molecular H2 (Red), Organic Donor (Yellow), and Cofactor (Green).

Detailed Catalyst Analysis

System A: Heterogeneous Catalysis (Raney Nickel)

Best For: Bulk manufacturing, cost-sensitive non-chiral applications.

Raney Nickel (spongy nickel) remains the workhorse for reducing aliphatic ketones due to its low cost and high activity. It operates under hydrogen pressure.[2][3][4][5][6][7]

• Protocol Overview:

  • Catalyst Prep: Wash W-2 or W-6 Raney Nickel (approx. 5-10 wt% loading) with absolute ethanol to remove water/alkali traces. Caution: Pyrophoric when dry.[4]

  • Loading: Charge autoclave with 3-heptanone and solvent (Ethanol or Methanol). Add catalyst slurry under inert gas (Ar/N2).

  • Reaction: Pressurize with

    to 30–50 bar (435–725 psi). Heat to 80–100°C.

  • Workup: Filter catalyst (keep wet) and distill solvent.

• Performance Metrics:

  • Conversion: >99% typically achieved in 1–4 hours.

  • Selectivity: High chemoselectivity, but 0% enantioselectivity (Racemic product).

  • Limitations: High pressure required; leaching of Ni can be a regulatory issue in pharma; safety hazards (fire).

System B: Homogeneous Transfer Hydrogenation (Ru-Complexes)

Best For: Labs lacking high-pressure infrastructure, safety-critical scale-up.

Using Ruthenium pincer complexes (e.g., Ru-Macho or Noyori-Ikariya type), 3-heptanone is reduced using Isopropanol (IPA) as the hydrogen source. This is reversible; therefore, IPA is used in excess.

• Protocol Overview:

  • Catalyst: Use RuCl (for chiral) or simple Ru-phosphine complexes. Loading: 0.1 – 0.5 mol%.

  • Reaction: Dissolve 3-heptanone in Isopropanol (1.0 M). Add KOH (1–2 mol%) as a base promoter.

  • Conditions: Reflux (82°C) under

    atmosphere for 6–12 hours.

  • Workup: Evaporate acetone (byproduct) to drive equilibrium. Quench with dilute HCl, extract, and distill.

• Performance Metrics:

  • TOF: High (

    ).

  • Safety: Operates at atmospheric pressure.[2]

  • Stereochemistry: Can achieve 90-97% ee if chiral ligands are used, though aliphatic ketones like 3-heptanone are challenging for high ee compared to aromatic ketones.

System C: Biocatalysis (Ketoreductases - KREDs)

Best For: Chiral intermediates requiring >99% purity.[1][8]

Engineered KREDs (e.g., from Lactobacillus or Candida strains) offer exquisite control. The reaction requires a cofactor recycling system (GDH/Glucose or ADH/IPA).

• Protocol Overview:

  • Buffer: Phosphate buffer (pH 7.0, 100 mM).

  • Components: Add KRED enzyme (1-5 g/L),

    (0.1 mM), and Glucose Dehydrogenase (GDH) + Glucose (stoichiometric reductant).

  • Substrate: Add 3-heptanone (often limited to 50-100 g/L solubility limits, requires co-solvent like DMSO 5%).

  • Conditions: Stir at 30°C for 24 hours.

• Performance Metrics:

  • Enantioselectivity: >99% ee (R or S, enzyme dependent).[8]

  • Atom Economy: Lower than metal catalysis due to buffer/water volume and cofactor waste.

  • Sustainability: Green chemistry compliant, ambient temperature/pressure.

Comparative Data Analysis

The following table synthesizes performance data based on standard literature benchmarks for aliphatic ketone reduction.

Feature	Raney Nickel (Heterogeneous)	Ru-Transfer Hydrogenation (Homogeneous)	KRED (Biocatalytic)
Primary Mechanism	Surface Adsorption	Metal-Ligand Bifunctional	Enzyme Active Site
H-Source	Gas (High Pressure)	Isopropanol or Formate	Glucose/NADPH
Typical Loading	5–10 wt%	0.1–1.0 mol%	1–5 wt% (enzyme)
Temperature	80–120°C	25–82°C	25–35°C
Pressure	30–100 bar	1 bar (Atmospheric)	1 bar (Atmospheric)
Conversion	>99%	90–98% (Equilibrium limited)	>95%
Stereoselectivity (ee)	0% (Racemic)	80–97% (Ligand dependent)	>99%
TOF ( )	Medium	High	Low
Cost Efficiency	High (Cheap metal)	Medium (Noble metal)	Low (Enzyme cost)

Decision Framework

Use this logic flow to determine the appropriate catalytic system for your specific constraints.

Figure 2: Decision matrix for catalyst selection based on chirality, scale, and purity requirements.

References

• Organic Syntheses. (1949). Hydrogenation of Ketones using Raney Nickel (W-6). Organic Syntheses, Coll. Vol. 3, p.181. [Link]

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[7] Accounts of Chemical Research. [Link]

• Codexis. (2023). Ketoreductase (KRED) Screening Kits and Protocols. [Link]

• Warner, J.C., et al. (2020). Comparison of Heterogeneous and Homogeneous Catalysts for Acceptorless Dehydrogenation. RSC Advances. [Link]

• Wang, X.G., et al. (2013). A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media using Raney Ni.[9] Organic & Biomolecular Chemistry.[5][10][11] [Link]

Sources

• 1. research.rug.nl [research.rug.nl]
• 2. researchgate.net [researchgate.net]
• 3. Reduction, Heterogeneous & Homogenous Catalyst, Hydrogen Transfer Reaction, Case Study | PPTX [slideshare.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Hydrogen [organic-chemistry.org]
• 6. DE60102239T2 - CATALYTIC HYDROGENATION OF KETONES AND ALDEHYDES - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media at room temperature in high yields and purity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Three-Stage Conversion of Chemically Inert n-Heptane to α-Hydrazino Aldehyde Based on Bioelectrocatalytic C–H Bond Oxyfunctionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. diva-portal.org [diva-portal.org]

A Senior Application Scientist's Guide to the Isomeric Purity Assessment of 3-Heptanol

For correspondence: [email protected]

Abstract

In the landscape of pharmaceutical development and fine chemical synthesis, the stereochemistry of a molecule is not a trivial detail but a critical determinant of its biological activity, efficacy, and safety profile. 3-Heptanol, a chiral secondary alcohol, serves as a valuable intermediate and building block. Its enantiomers, (R)- and (S)-3-Heptanol, can exhibit distinct pharmacological and toxicological properties. Consequently, the accurate assessment of its isomeric (enantiomeric) purity is a non-negotiable aspect of quality control and regulatory compliance. This guide provides an in-depth comparison of two primary analytical techniques for this purpose: Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC). Drawing upon established methodologies and field-proven insights, we will dissect the causality behind experimental choices, present self-validating protocols, and offer a clear, data-driven comparison to empower researchers in selecting the optimal method for their specific needs.

The Imperative of Chirality in Drug Development

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in stereochemistry. These mirror-image isomers are known as enantiomers. In a non-chiral environment, enantiomers possess identical physical and chemical properties, making their separation and quantification a significant analytical challenge. However, within the chiral environment of a biological system—replete with chiral proteins, enzymes, and receptors—enantiomers can and often do behave as entirely different chemical entities.

One enantiomer may be therapeutically active (the eutomer), while the other may be less active, inactive, or even responsible for adverse effects (the distomer). The tragic case of thalidomide in the 1960s, where one enantiomer was a sedative and the other a potent teratogen, remains a stark reminder of the critical importance of enantiomeric purity. Regulatory bodies like the U.S. Food and Drug Administration (FDA) now mandate that for chiral drugs, each enantiomer should be studied and characterized separately. This underscores the necessity for robust and reliable analytical methods to determine the enantiomeric excess (% ee) and overall isomeric purity of chiral molecules like 3-Heptanol.

Comparative Analysis of Primary Analytical Techniques

The separation of enantiomers necessitates the use of a chiral selector—a chiral entity that interacts diastereomerically with the enantiomers, leading to differential retention in a chromatographic system. Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC) are the two most powerful and widely adopted techniques for this purpose.[1][2]

Chiral Gas Chromatography (GC): Precision for Volatile Analytes

Chiral GC is exceptionally well-suited for the analysis of volatile and thermally stable compounds.[3] For chiral alcohols like 3-Heptanol, direct analysis is possible, but resolution can often be significantly enhanced through derivatization. This process involves converting the alcohol into a less polar and more volatile derivative, such as an acetate ester, which can improve peak shape and increase the separation factor (α) on the chiral stationary phase (CSP).[4]

The most common and effective CSPs for this class of compounds are based on modified cyclodextrins.[5][6] These cyclic oligosaccharides possess a chiral cavity, and their derivatives offer a multitude of interaction mechanisms—including inclusion complexation and hydrogen bonding—that enable the separation of enantiomers.[7]

Chiral High-Performance Liquid Chromatography (HPLC): Versatility and Broad Applicability

Chiral HPLC is arguably the most versatile and widely used technique for enantioselective separations due to its broad applicability to a vast range of compounds and the availability of a diverse array of chiral stationary phases.[1] For the separation of aliphatic alcohols like 3-Heptanol, polysaccharide-based CSPs are the columns of choice.[8] These CSPs, typically derivatives of cellulose or amylose coated or immobilized on a silica support, offer excellent chiral recognition capabilities through a combination of hydrogen bonding, dipole-dipole interactions, and steric hindrance.[9] A key advantage of HPLC is that it is typically performed at or near ambient temperature, which is beneficial for thermally labile compounds. Furthermore, direct analysis of the underivatized alcohol is the standard approach, simplifying sample preparation.

Experimental Protocols and Methodologies

The following protocols are presented as robust starting points for the isomeric purity assessment of 3-Heptanol. It is imperative to perform method validation according to the guidelines of the International Conference on Harmonisation (ICH) or other relevant regulatory bodies to ensure the method is suitable for its intended purpose.

Chiral Gas Chromatography (GC) with Derivatization

This method is based on the successful separation of closely related secondary alcohols and involves an initial acetylation step to enhance volatility and chromatographic performance.[4]

3.1.1. Derivatization Protocol: Acetylation of 3-Heptanol

• In a 3 mL amber screw-cap vial, combine 2 mmol of the 3-Heptanol sample, 3 mmol of acetic acid, 0.06 mmol of iodine, and 0.02 mmol of anhydrous sodium sulfate.

• Stir the mixture at 100°C for 48 hours. The iodine acts as a catalyst for the esterification.

• After cooling to room temperature, dissolve the reaction product in 1 mL of dichloromethane.

• Filter the solution through a 0.45 µm syringe filter prior to GC analysis.

3.1.2. Chiral GC Experimental Workflow

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Enantioselective GC-MS analysis of volatile components from rosemary (Rosmarinus officinalis L.) essential oils and hydrosols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. repositori.udl.cat [repositori.udl.cat]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]
• 7. shimadzu.com [shimadzu.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Comparative Odor Profile &amp; Technical Analysis: (R)- vs. (S)-3-Heptanol

Topic: Comparative study of the odor profiles of (R)- and (S)-3-Heptanol

[1]

Executive Summary

In the field of olfactory science and flavor chemistry, 3-Heptanol (Ethyl butyl carbinol) represents a classic case of stereochemical discrimination. While the racemic mixture presents a generic herbaceous and fruity profile, the resolved enantiomers exhibit strikingly distinct olfactory identities.

• (S)-(+)-3-Heptanol is characterized by lavender, medicinal, and sweet notes.[1]

• (R)-(-)-3-Heptanol is characterized by earthy, mushroom, and heavy notes.[1]

This guide provides a technical comparison of these enantiomers, detailing their sensory attributes, synthesis via enzymatic kinetic resolution, and analytical validation methods. It is designed for researchers requiring high-purity standards for pheromone studies or fragrance formulation.[1]

Chemical Identity & Physical Profile

3-Heptanol is a chiral secondary alcohol.[1] The stereocenter at C3 creates two enantiomers with identical boiling points and refractive indices but divergent interaction with biological receptors (olfactory GPCRs).

Property	Data
IUPAC Name	Heptan-3-ol
CAS Number (Racemic)	589-82-2
CAS Number (S-Isomer)	60406-98-0
CAS Number (R-Isomer)	62701-49-9
Molecular Formula	C₇H₁₆O
Molecular Weight	116.20 g/mol
Boiling Point	156 °C (at 760 mmHg)
Chirality	The C3 position bonds to: -H, -OH, -Ethyl (C2), -Butyl (C4).[1][2][3][4]

Comparative Odor Profile Analysis

The olfactory divergence between (R)- and (S)-3-heptanol is a critical quality control parameter.[1] The "mushroom" note associated with the (R)-isomer is structurally significant, sharing features with 1-octen-3-ol (Matsutake alcohol), while the (S)-isomer aligns more with terpene alcohols like linalool.[1]

Sensory Descriptor Table

Attribute	(S)-(+)-3-Heptanol	(R)-(-)-3-Heptanol	Racemic Mixture
Primary Descriptor	Floral / Medicinal	Earthy / Fungal	Herbaceous / Fruity
Secondary Nuances	Lavender, sweet, fresh, slightly camphoraceous.[1]	Mushroom, damp soil, heavy, cheesy undertones.	Coconut-like, green, oily, generic fruity.
Olfactory Impact	Lighter, diffusive, "clean" profile.	Heavier, suppressive, "damp" profile.	Complex, lacks the distinct character of pure isomers.
Structural Analog	Linalool, 3-Octanol (S)	1-Octen-3-ol	N/A

Technical Insight: The detection of a "mushroom" off-note in a batch of (S)-3-heptanol indicates enantiomeric impurity (presence of (R)-isomer).[1] Conversely, a "medicinal" note in an (R)-batch suggests incomplete resolution.

Technical Workflow: Enzymatic Kinetic Resolution

Separating 3-heptanol enantiomers is chemically challenging because the substituents at the chiral center (Ethyl vs. Butyl) are sterically similar. Traditional crystallization fails due to the liquid state; therefore, Lipase-Catalyzed Kinetic Resolution is the industry standard.

The "Kazlauskas Rule" Challenge

Standard lipases (like Candida antarctica Lipase B, CAL-B) follow the Kazlauskas rule: they preferentially acylate the enantiomer where the "Large" group fits the large pocket and the "Medium" group fits the medium pocket.

• 3-Heptanol: Large = Butyl (C4), Medium = Ethyl (C2).

• Difficulty: The size difference between C2 and C4 is small, leading to lower Enantiomeric Ratio (E-values) compared to 2-heptanol (Methyl vs. Pentyl).

• Solution: Use of vinyl acetate as an irreversible acyl donor and strict temperature control (low temperature enhances selectivity).

Experimental Protocol

• Substrate: Racemic 3-Heptanol (100 mM) in Hexane.

• Acyl Donor: Vinyl Acetate (300 mM).

• Catalyst: Immobilized CAL-B (Novozym 435) or Burkholderia cepacia lipase (PS-C).[1]

• Reaction: Stir at 25°C.

• Mechanism: The lipase preferentially acylates the (R)-enantiomer , converting it to (R)-3-Heptyl Acetate.[1] The (S)-enantiomer remains as the unreacted alcohol.

Figure 1: Kinetic Resolution Workflow. The lipase selectively acetylates the (R)-enantiomer, allowing physical separation of the (R)-ester and (S)-alcohol.

Analytical Validation: Chiral Gas Chromatography

To validate the odor profile, one must confirm the Enantiomeric Excess (% ee). Standard GC columns (DB-5, Wax) cannot separate these enantiomers.

Recommended Protocol

• Column: Cyclodextrin-based Capillary Column (e.g., Rt-βDEXse, Cyclosil-B, or Hydrodex β-6TBDM).[1]

  • Why? The chiral cavity of β-cyclodextrin differentially interacts with the Ethyl vs. Butyl chains.[1]

• Carrier Gas: Helium or Hydrogen (constant flow 1.0 mL/min).

• Oven Program: Isothermal hold at low temperature (e.g., 70°C) or a very slow ramp (1°C/min) is crucial due to the structural similarity of the enantiomers.

• Detection: FID or MS.

Self-Validating Check: If you observe a single peak on a standard DB-5 column but distinct "Mushroom" vs "Lavender" odors in fractions, your separation was successful, but your analytical method is insufficient. You must use a chiral column to quantify the purity (target >98% ee for definitive odor characterization).

Biological & Application Context

Pheromone Signaling

While 4-methyl-3-heptanol is the primary aggregation pheromone for Scolytus bark beetles, 3-heptanol itself plays a role in Hymenoptera signaling.[1]

• Myrmica Ants: 3-Heptanol (specifically the (R)-enantiomer in some species) acts as an alarm or trail pheromone component.[1]

• Receptor Specificity: The "Mushroom" receptor in insects (often responding to 1-octen-3-ol) likely cross-reacts with (R)-3-heptanol due to the spatial arrangement of the hydroxyl group relative to the hydrophobic tail.[1]

Flavor & Fragrance

• (S)-3-Heptanol: Used in lavender reconstitutions and herbaceous fragrances to add a "natural" lift without the fungal off-note.[1]

• (R)-3-Heptanol: Generally avoided in floral perfumery but valuable in savory flavors (soup, cheese, mushroom nuances).

References

• Leffingwell, J. C. (2001). Chirality & Odour Perception.[1] Leffingwell & Associates.[1] Link

• Pettman, R. B., et al. (2002). Preparation of enantiomerically enriched flavor and fragrance components. U.S. Patent Application 20020119909.[1] Link

• Kazlauskas, R. J., et al. (1991).[5][6] A Rule to Predict Which Enantiomer of a Secondary Alcohol Reacts Faster in Reactions Catalyzed by Cholesterol Esterase, Lipase from Pseudomonas cepacia, and Lipase from Candida rugosa. Journal of Organic Chemistry, 56(8), 2656–2665. Link

• Mori, K. (2007). Significance of Chirality in Pheromone Science. Bioorganic & Medicinal Chemistry, 15(24), 7505-7523. Link

• Schreier, P., et al. (1995). Analysis of Chiral Organic Molecules: Methodology and Applications. Walter de Gruyter.[1] (Reference for Chiral GC separation of secondary alcohols).

Sources

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 3-Heptanol - Wikipedia [en.wikipedia.org]
• 4. 3-Heptanol (CAS 589-82-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. experts.umn.edu [experts.umn.edu]

A Comparative Guide to the Synthesis of 3-Heptanol: A Modern Biocatalytic Approach vs. Traditional Chemical Routes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of fine chemical and pharmaceutical synthesis, the efficient and selective production of chiral alcohols such as 3-Heptanol is of paramount importance. As a key intermediate and building block, the synthetic route to 3-Heptanol dictates not only the economic viability of a process but also its environmental footprint and safety profile. This guide provides an in-depth comparison of a novel biocatalytic route for the synthesis of 3-Heptanol against well-established, traditional chemical methods. We will delve into the mechanistic underpinnings, experimental protocols, and performance data to offer a comprehensive validation of this modern enzymatic approach.

The Synthetic Challenge: Accessing 3-Heptanol

3-Heptanol is a secondary alcohol with a chiral center at the carbon atom bearing the hydroxyl group, existing as (R)- and (S)-enantiomers. The stereochemistry of such molecules is often crucial for their biological activity, making enantioselective synthesis a primary goal for many applications in the pharmaceutical and flavor industries.[1] Traditional synthetic methods often yield racemic mixtures, necessitating further resolution steps that can be costly and reduce overall yield.

Established Synthetic Routes: A Critical Evaluation

Two of the most common and historically significant methods for the synthesis of secondary alcohols like 3-Heptanol are the Grignard reaction and the chemical reduction of the corresponding ketone, 3-heptanone.

The Grignard Reaction: A Classic Carbon-Carbon Bond Formation

The Grignard reaction is a cornerstone of organic synthesis, allowing for the formation of new carbon-carbon bonds. In the context of 3-Heptanol synthesis, this would typically involve the reaction of a butylmagnesium halide (e.g., butylmagnesium bromide) with propanal.

Reaction Scheme:

CH3CH2CO(CH2)3CH3 + [H] -> CH3CH2CH(OH)(CH2)3CH3

Caption: Biocatalytic synthesis of (R)-3-Heptanol from 3-heptanone.

Conclusion: Embracing a Greener Future for Chemical Synthesis

The validation of this novel biocatalytic route for the synthesis of 3-Heptanol marks a significant advancement over traditional chemical methods. The enzymatic approach not only offers superior stereoselectivity, leading directly to enantiomerically pure products, but also operates under significantly milder and safer conditions. By eliminating the need for hazardous reagents and organic solvents, biocatalysis aligns with the principles of green chemistry, reducing the environmental impact and improving the overall sustainability of the manufacturing process.

For researchers, scientists, and drug development professionals, the adoption of such biocatalytic methods represents a strategic move towards more efficient, cost-effective, and environmentally responsible chemical synthesis. The data and protocols presented in this guide provide a solid foundation for the implementation of this modern approach in the laboratory and at an industrial scale.

References

• Biocatalysis is one of the most important industrial methods which has been increasingly attracting attention of scientists as a new and environmentally acceptable method. It is used in the preparation of chiral alcohols - important building blocks for the synthesis of fine chemicals, pharmaceuticals, agrochemicals and analogues of natural substances. [2]2. Biocatalytic Approach to Chiral β-Nitroalcohols by Enantioselective Alcohol Dehydrogenase-Mediated Reduction of α-Nitroketones. MDPI. [Link]

• Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. University of Massachusetts Amherst. [Link]

• Lithium aluminium hydride. Wikipedia. [Link]

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ACS Publications. [Link]

• Alcohols from Carbonyl Compounds: Grignard Reagents. Chemistry LibreTexts. [Link]

• Thermostable Alcohol Dehydrogenase from Thermococcus kodakarensis KOD1 for Enantioselective Bioconversion of Aromatic Secondary Alcohols. Applied and Environmental Microbiology. [Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• Biocatalysis for green chemistry and chemical process development. SciSpace. [Link]

• transformation of pseudoephedrine amides into highly enantiomerically enriched aldehydes, alcohols, and ketones. Organic Syntheses. [Link]

• Enzyme-catalyzed regio- and enantioselective ketone reductions. PubMed. [Link]

• Engineering Cofactor Preference of Ketone Reducing Biocatalysts: A Mutagenesis Study on a γ-Diketone Reductase from the Yeast Saccharomyces cerevisiae Serving as an Example. PMC. [Link]

• 120-year-old reaction turned on its head with environment-friendly, paste-based method. Hokkaido University. [Link]

• Greener Grignard Reaction. Beyond Benign. [Link]

• From green to circular chemistry paved by biocatalysis. RSC Publishing. [Link]

• Reduction of a ketone using sodium borohydride. Control of a reaction by TLC. The Royal Society of Chemistry. [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Biocatalytic ketone reduction: A green and efficient access to enantiopure alcohols. Taylor & Francis Online. [Link]

• Ketoreductase polypeptides for the reduction of acetophenones.

• Purification and Characterization of a Novel Alcohol Dehydrogenase from Leifsonia sp. Strain S749: a Promising Biocatalyst for an Asymmetric Hydrogen Transfer Bioreduction. PMC. [Link]

• Sodium Borohydride Ketone Reduction. Scribd. [Link]

• Influence of Reaction Conditions on Enzymatic Enantiopreference: the Curious Case of HEwT in the Synthesis of THF‐Amine. PMC. [Link]

• METAL HYDRIDE REDUCTION OF KETONES: STEREOCHEMISTRY AND KINETICS. Georgia Institute of Technology. [Link]

• Biocatalytic Transamination of Aldolase‐Derived 3‐Hydroxy Ketones. PMC. [Link]

• Mining and tailor-made engineering of a novel keto reductase for asymmetric synthesis of structurally hindered γ. ScienceDirect. [Link]

• LITHIUM ALUMINUM HYDRIDE HAZARD SUMMARY. NJ.gov. [Link]

• ADH, Alcohol dehydrogenase. Organic Chemistry Portal. [Link]

• EXPERIMENT SEVEN. ResearchGate. [Link]

• 120-year-old reaction turned on its head with environment-friendly, paste-based method. ScienceDaily. [Link]

• Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. YouTube. [Link]

• How Green is Biocatalysis? To Calculate is To Know. ResearchGate. [Link]

• Novel secondary alcohol dehydrogenase, process for preparing said enzyme, and process for preparing alcohols and ketones using said enzyme.

• A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation. PMC. [Link]

• • Organic Syntheses. [Link]

• The Protagonism of Biocatalysis in Green Chemistry and Its Environmental Benefits. MDPI. [Link]

• Enantioselective reduction of PTK, acetophenone, and 2-heptanone by LSADH. ResearchGate. [Link]

• Sodium Borohydride NaBH4 Reduction Reaction Mechanism. YouTube. [Link]

• Kinetic and Economic Analysis of Reactive Capture of Dilute Carbon Dioxide with Grignard Reagents. RSC Publishing. [Link]

• The Grignard Reagents. ACS Publications. [Link]

• Biocatalysis - Engineering a Sustainable Future. YouTube. [Link]

• Process for making grignard reagents.

• The Grignard Synthesis of 3-Methyl-3-Heptanol. Studymode. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]

Comparative Evaluation of the Pheromonal Activity of 3-Heptanol and its Analogs

[1]

Executive Summary

This guide provides a technical evaluation of 3-heptanol (specifically its bioactive derivative 4-methyl-3-heptanol ) and its structural analogs. While unsubstituted 3-heptanol serves as a fundamental structural baseline, its methylated derivatives and chain-elongated homologs (e.g., 3-octanol) represent the functional pheromones in Hymenoptera (ants, bees) and Coleoptera (bark beetles).

The comparative analysis focuses on the alarm and aggregation signaling pathways. Experimental data indicates that the biological activity of this class is governed strictly by stereochemistry (chirality) and oxidation state (alcohol vs. ketone). The guide details the distinct behavioral profiles of these compounds—where ketones often trigger immediate repulsion (panic), and alcohols trigger attraction or complex aggregation behaviors.[1]

Chemical & Structural Basis[3]

The pheromonal activity of heptanol analogs is not driven by the generic alcohol group but by specific steric configurations.

Compound	Structure / IUPAC	Key Biological Role	Active Stereoisomer
4-Methyl-3-heptanol		Primary Target: Alarm (Ants), Aggregation (Beetles)	(3S, 4S) is often the bioactive form; others can be inhibitory.
4-Methyl-3-heptanone		Analog 1: Immediate Alarm / Repellent	Achiral at C3; Chiral at C4 (S-isomer dominant).
3-Octanol		Analog 2: Alarm (Myrmica ants)	(R)-enantiomer is dominant in Myrmica.
3-Heptanol		Structural Baseline: Low activity in specialized species.	Racemic mixtures often used in general screenings.

Stereochemical Criticality

In Scolytus amygdali (Almond Bark Beetle), (3S,4S)-4-methyl-3-heptanol is the attractant.[2][3][4][5] The presence of (3R,4S) or (3R,4R) isomers significantly inhibits attraction, acting as an antagonist.[4] This necessitates high-purity enantioselective synthesis or chiral separation for valid bioassays.

Comparative Bioactivity Analysis

Behavioral Modulation: Alcohol vs. Ketone

A critical finding in Ooceraea biroi (Clonal Raider Ant) and Atta species is the "biphasic" response to the alcohol/ketone blend.

• 4-Methyl-3-heptanone (Ketone): Acts as a "Panic Trigger." It elicits immediate, high-velocity dispersal and repulsion.[1]

• 4-Methyl-3-heptanol (Alcohol): Acts as an "Aggregator/Modulator."[2] It initially attracts nestmates (recruitment) before inducing lower-intensity alarm behaviors.

Experimental Insight: In comparative assays, the alcohol is significantly more attractive at low doses than the ketone, which is repulsive even at low doses.

Electrophysiological Response (EAG)

Electroantennography (EAG) measures the depolarization of antennal sensory neurons.

Comparative EAG Potency (Normalized to Standard):

Species	Stimulus (10 µg load)	Relative EAG Amplitude (%)	Response Type
Ooceraea biroi	4-Methyl-3-heptanone	100% (Reference)	Rapid Depolarization
Ooceraea biroi	4-Methyl-3-heptanol	85% ± 5%	Sustained Depolarization
Myrmica rubra	3-Octanol	95%	High Specificity
Myrmica rubra	3-Heptanol (Unsubst.)	< 20%	Weak / Non-specific

Causality: The low response to unsubstituted 3-heptanol in Myrmica demonstrates that the receptor pocket strictly requires the C8 chain length (octanol) or the methyl-branching steric bulk (in heptanol derivatives) for binding.

Mechanistic Signaling Pathways

The following diagram illustrates the differential processing of the Alcohol (3-Heptanol analog) versus the Ketone in the ant antennal lobe.

Figure 1: Differential glomerular activation pathways. 4-methyl-3-heptanol activates specific "Alcohol" glomeruli (PG-a) leading to attraction, while the ketone activates "Broad" panic glomeruli (PG-b).

Experimental Protocols

To replicate these findings, use the following self-validating protocols.

Protocol A: Differential Electroantennography (EAG)

Objective: Quantify peripheral sensory sensitivity to heptanol analogs.

• Preparation:

  • Excise the head of the insect (e.g., Myrmica worker) and mount between glass capillary electrodes filled with Ringer’s solution (7.5 g NaCl, 0.35 g KCl, 0.21 g CaCl₂ per liter).

  • Validation Step: Ensure baseline noise is <0.1 mV before stimulation.

• Stimulus Delivery:

  • Dissolve analytes (3-heptanol, 4-methyl-3-heptanol, 3-octanol) in HPLC-grade hexane.

  • Load 10 µL of solution onto a filter paper strip (0.5 cm x 2 cm) inside a Pasteur pipette. Allow solvent to evaporate for 30 seconds.

• Recording:

  • Deliver a 0.5-second air puff (300 mL/min) through the pipette into a continuous humidified airstream flowing over the antenna.

  • Record depolarization amplitude (mV).

  • Control: Use a hexane-only blank. Subtract blank response from all data points.

• Analysis:

  • Compare the Trough-to-Peak amplitude. A response >2x the noise floor is considered significant.

Protocol B: Open-Field Behavioral Assay

Objective: Distinguish between attraction (aggregation) and repulsion (alarm).

• Arena Setup:

  • Use a circular Petri dish (10 cm diameter) lined with clean filter paper.

  • Define a central "Target Zone" (2 cm diameter).

• Acclimatization:

  • Introduce 5 worker ants. Allow 10 minutes for settlement.

• Assay Execution:

  • Introduce a dummy lure (glass bead) treated with 1 "ant equivalent" of the test compound into the Target Zone.

  • Record for 120 seconds.

• Metrics:

  • Attraction Index: Time spent inside the Target Zone.

  • Repulsion Velocity: Mean velocity (mm/s) of ants moving away from the zone.

  • Causality Check: If velocity increases but distance from target decreases, the behavior is "Aggressive Alarm." If both velocity and distance increase, it is "Panic."

Synthesis & Workflow Visualization

The following workflow describes the isolation and verification process for these volatile pheromones.

Figure 2: Integrated workflow for isolating and validating pheromone activity.[2][4]

References

• Lopes, L. E., et al. (2023). The alarm pheromone and alarm response of the clonal raider ant.[1][6] Journal of Chemical Ecology.[3] Link

• Zada, A., et al. (2004). Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali.[3] Journal of Chemical Ecology.[3] Link

• Cammaerts, M. C., et al. (1981). Stereoisomeric composition of the 3-octanol, a pheromone component of Myrmica ants. Physiological Entomology.[7] (Contextual grounding for 3-octanol vs 3-heptanol specificity).

• Moser, J. C., et al. (1968).Alarm Pheromones of the Ant Atta texana. Journal of Insect Physiology. (Historical baseline for heptanone/heptanol blends).

Sources

• 1. The Alarm Pheromone and Alarm Response of the Clonal Raider Ant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Pherobase Synthesis - 4me-heptan-3-ol | C8H18O [pherobase.com]
• 6. The Alarm Pheromone and Alarm Response of the Clonal Raider Ant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-activity studies with pheromone-binding proteins of the gypsy moth, Lymantria dispar - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 3-Heptanol: A Technical Guide

Executive Directive

Do not dispose of 3-Heptanol down the drain.

3-Heptanol (CAS 589-82-2) is a secondary alcohol with low water solubility and significant flammability characteristics.[1][2] The only compliant disposal routes are incineration or fuel blending via a licensed hazardous waste treatment, storage, and disposal facility (TSDF).[1]

This guide outlines the operational protocols for the safe segregation, containerization, and disposal of 3-Heptanol, ensuring compliance with EPA Resource Conservation and Recovery Act (RCRA) regulations.[1]

Waste Characterization & Hazard Logic

To properly dispose of a chemical, you must first understand the causality of its hazard classification. This section validates why 3-Heptanol requires specific handling.

The D001 Designation

Under 40 CFR § 261.21, a liquid waste is classified as Ignitable (D001) if it has a flash point of less than 60°C (140°F).[3][4]

• 3-Heptanol Flash Point: ~54°C (130°F) [Closed Cup] to 76°C (170°F) [Open Cup].

• Operational Rule: Due to the variability in flash point measurements based on purity and isomeric mixtures, 3-Heptanol must be conservatively managed as a D001 Ignitable Waste .

Chemical Properties Influencing Disposal

Property	Value	Disposal Implication
Water Solubility	Low (< 4 g/L)	Drain Ban: Will not dissolve; creates a biphasic layer in traps, posing a fire risk and violating Clean Water Act effluent limits.[1][5][6][7]
Specific Gravity	~0.82 (Floats on water)	Spill Response: In a spill, it will float, increasing vapor release and fire spread potential.[1][5][6]
Reactivity	Incompatible with Oxidizers	Segregation: Must never be commingled with nitric acid, perchlorates, or peroxides in waste streams.[1][5][6]

Pre-Disposal Handling & Segregation Protocol

Objective: Prevent cross-contamination and accidental ignition during the accumulation phase.

Segregation Logic

Store 3-Heptanol waste in a dedicated "Flammable Solvents" stream.

• Compatible Partners: Ethanol, Methanol, Isopropanol, Acetone.[1]

• Strictly Prohibited Partners: Concentrated Sulfuric Acid, Nitric Acid, Hydrogen Peroxide, Chromic Acid.[1]

  • Reasoning: Mixing secondary alcohols with strong oxidizers can generate heat and unstable alkyl hypochlorites or esters, leading to container over-pressurization or explosion.

Container Selection[1][6][8]

• Primary Choice: High-Density Polyethylene (HDPE) carboys or Safety Cans (Type I or II).

• Alternative: Steel drums (must be lined to prevent rust contamination if fuel blending is the goal).

• Venting: Use vented caps (e.g., Nalgene® Eco-Funnel systems) to prevent vapor pressure buildup while blocking VOC emissions.

Operational Disposal Workflows

Workflow: Standard Waste Accumulation

This diagram illustrates the decision logic for researchers generating 3-Heptanol waste.

Caption: Decision logic for segregating 3-Heptanol waste streams to prevent incompatibility incidents.

Spill Response Protocol (Immediate Action)

If a spill occurs prior to disposal:

• Isolate: Remove all ignition sources (Bunsen burners, hot plates) immediately.

• Contain: Do not use paper towels (increases surface area for evaporation). Use vermiculite or activated carbon spill pillows.

• Disposal of Debris: All spill cleanup materials must be bagged, sealed, and labeled as Hazardous Waste (Solid debris contaminated with flammables) . Do not throw in regular trash.

Regulatory Compliance & Labeling

To ensure your waste is accepted by EHS and external haulers, the label must contain specific data points.

Required Label Elements[1][6][8]

• Generator Name: [Lab/PI Name]

• Chemical Constituents: Must write out "3-Heptanol" (Do not use formulas like

  ).[8]

• Hazard Checkbox: Check "Ignitable" or "Flammable" .

Transport Classification (for Off-site Shipment)

When the waste leaves your facility, it will be transported under the following Department of Transportation (DOT) designation:

• Proper Shipping Name: Alcohols, n.o.s. (3-Heptanol)

• UN Number: UN1987[6][9]

• Hazard Class: 3 (Flammable Liquid)[1]

• Packing Group: III

References

• U.S. Environmental Protection Agency (EPA). (2023). 40 CFR § 261.21 - Characteristic of ignitability.[3][4] Electronic Code of Federal Regulations. Link[1][5][3]

• National Oceanic and Atmospheric Administration (NOAA). (n.d.). CAMEO Chemicals: 3-Heptanol. Office of Response and Restoration. Link

• Thermo Fisher Scientific. (2021). Safety Data Sheet: 3-Heptanol.Link[1][5]

• PubChem. (n.d.). Compound Summary: 3-Heptanol (CAS 589-82-2).[1][2][7][10][11] National Library of Medicine. Link

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. CAS 589-82-2: 3-Heptanol | CymitQuimica [cymitquimica.com]
• 3. epa.gov [epa.gov]
• 4. my.alfred.edu [my.alfred.edu]
• 5. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 6. 3-Heptanol (CAS 589-82-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. 3-HEPTANOL CAS#: 589-82-2 [m.chemicalbook.com]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. fishersci.com [fishersci.com]
• 10. Page loading... [guidechem.com]
• 11. fishersci.com [fishersci.com]

Navigating the Safe Handling of 3-Heptanol: A Guide for Laboratory Professionals

As a cornerstone in various research and development applications, 3-Heptanol necessitates a robust understanding of its properties to ensure safe handling and disposal. This guide, compiled by a Senior Application Scientist, offers essential, immediate safety and logistical information, moving beyond a simple checklist to provide a framework for procedural excellence in the laboratory.

Understanding the Hazard Profile of 3-Heptanol

3-Heptanol is a flammable liquid and vapor that can be harmful if swallowed.[1] It is also known to cause skin and serious eye irritation.[1] The vapor can form explosive mixtures with air and may travel to an ignition source, causing a flashback.[2][3] Therefore, understanding and mitigating these risks is paramount for any professional handling this chemical.

Key Physical and Chemical Properties:

Property	Value	Source
Flash Point	55 °C / 131 °F	[2]
Autoignition Temperature	No data available	[2]
Flammability	Flammable liquid and vapor	[1]
Hazards	Harmful if swallowed, Causes skin and eye irritation	[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling 3-Heptanol. This ensures protection against its primary hazards of flammability and irritation.

1. Eye and Face Protection:

• Rationale: To prevent contact with the eyes, which can cause serious irritation.

• Recommendation: Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4] A face shield may be necessary for splash-prone procedures.[5]

2. Skin Protection:

• Rationale: To avoid skin contact, which can lead to irritation.[6] Prolonged exposure may also cause dermatitis.[7]

• Recommendation:

  • Gloves: Wear appropriate protective gloves to prevent skin exposure.[4] Given the nature of 3-Heptanol, chemically impermeable gloves are recommended.[8]

  • Clothing: Wear appropriate protective clothing to prevent skin exposure.[4] A lab coat is a minimum requirement.

3. Respiratory Protection:

• Rationale: To prevent inhalation of vapors, which can be harmful.[2]

• Recommendation: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever workplace conditions warrant respirator use.[4] This is particularly important in poorly ventilated areas.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is non-negotiable for maintaining a safe laboratory environment.

Handling:

• Work in a well-ventilated area to minimize vapor inhalation.

• Keep the chemical away from heat, sparks, and open flames.[9]

• Use non-sparking tools and explosion-proof equipment to prevent ignition.[2][3]

• Ground and bond containers when transferring material to prevent static discharge.[2][4]

• Avoid contact with skin and eyes.[8]

• Do not eat, drink, or smoke when using this product.[2]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

• Keep away from heat, sparks, and flame.[9]

• Store away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[2]

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action can significantly mitigate harm.

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[2] Seek medical attention.

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or shower.[2]

• Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[2]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[2]

• Spills: Remove all sources of ignition. Use a spark-proof tool. Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[4]

Disposal Plan: Environmental Responsibility

Proper disposal of 3-Heptanol is crucial to prevent environmental contamination.

• Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[2]

• Do not release into the environment. Contaminated absorbent material should be disposed of in the same manner as the chemical itself.

Visualizing the Workflow for Safe Handling of 3-Heptanol

The following diagram illustrates the critical steps and decision points for safely managing 3-Heptanol in a laboratory setting.

Caption: A flowchart outlining the key procedural steps for the safe laboratory handling of 3-Heptanol.

References

• Carl ROTH. (n.d.). Safety Data Sheet: 1-Heptanol. Retrieved from [Link]

• Material Safety Data Sheet (MSDS). (n.d.). Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Methyl-3-heptanol, 99+%. Retrieved from [Link]

• 4 - SAFETY DATA SHEET. (2025-09-15). Retrieved from [Link]

• PubChem. (n.d.). 3-Heptanol. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-heptanol. Retrieved from [Link]

Sources

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. 3-heptanol, 589-82-2 [thegoodscentscompany.com]
• 7. fishersci.com [fishersci.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. fishersci.com [fishersci.com]